Technical Documentation Center

tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate
  • CAS: 1262408-81-0

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. Designed for researchers, scientists, a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this molecule through NMR spectroscopy, offering both predicted data based on established principles and practical insights for experimental work.

Introduction: The Structural Significance of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is a bifunctional molecule of interest in medicinal chemistry and organic synthesis. Its structure incorporates a piperidine ring, a common scaffold in many pharmaceuticals, along with a protected amine (Boc-carbamate) and a primary alcohol. This combination of functional groups makes it a valuable building block for the synthesis of more complex molecules. Accurate characterization of its structure is paramount, and NMR spectroscopy stands as the most powerful tool for this purpose, providing detailed information about the chemical environment of each proton and carbon atom.

This guide will provide a thorough interpretation of the ¹H and ¹³C NMR spectra of this compound, explaining the rationale behind the expected chemical shifts and offering a foundational understanding for researchers working with this or structurally similar molecules.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. These predictions are based on the analysis of structurally similar compounds and established chemical shift ranges for the constituent functional groups.[1][2][3] The actual experimental values may vary slightly depending on the solvent and concentration used.[4][5]

Predicted ¹H NMR Chemical Shifts
Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Integration Notes
H-1 (NH-Boc)~6.5 - 7.5Singlet (broad)1HChemical shift can be highly variable and dependent on solvent and concentration.
H-2', H-6' (ax)~2.8 - 3.2Multiplet2HAxial protons on the piperidine ring adjacent to the nitrogen.
H-2', H-6' (eq)~3.2 - 3.6Multiplet2HEquatorial protons on the piperidine ring adjacent to the nitrogen.
H-3', H-5' (ax)~1.4 - 1.8Multiplet2HAxial protons on the piperidine ring.
H-3', H-5' (eq)~1.8 - 2.2Multiplet2HEquatorial protons on the piperidine ring.
H-7' (CH₂OH)~3.5 - 3.8Singlet or Doublet2HProtons of the hydroxymethyl group. May show coupling to the hydroxyl proton.
OHVariableSinglet (broad)1HChemical shift is highly dependent on solvent, concentration, and temperature.
t-Butyl~1.45Singlet9HCharacteristic singlet for the tert-butyl group.
Predicted ¹³C NMR Chemical Shifts
Assignment Predicted Chemical Shift (δ, ppm) Notes
C=O (Carbamate)~155 - 157The carbonyl carbon of the Boc protecting group.
C(CH₃)₃ (t-Butyl)~79 - 81The quaternary carbon of the tert-butyl group.[6]
C-4' (Piperidine)~50 - 55The quaternary carbon of the piperidine ring.
C-7' (CH₂OH)~65 - 70The carbon of the hydroxymethyl group.
C-2', C-6' (Piperidine)~40 - 45Carbons of the piperidine ring adjacent to the nitrogen.
C-3', C-5' (Piperidine)~30 - 35Carbons of the piperidine ring.
C(CH₃)₃ (t-Butyl)~28The methyl carbons of the tert-butyl group.[6]

In-depth Spectral Analysis and Rationale

The predicted chemical shifts are a direct consequence of the electronic environment of each nucleus. The following sections provide a detailed explanation for the expected spectral features.

¹H NMR Spectrum: A Proton-by-Proton Examination

The ¹H NMR spectrum is anticipated to exhibit distinct signals corresponding to the different types of protons in the molecule.

  • tert-Butyl Protons: The nine protons of the tert-butyl group are chemically equivalent and will appear as a sharp singlet at approximately 1.45 ppm.[7] This upfield shift is characteristic of protons on sp³ hybridized carbons that are not attached to any electron-withdrawing groups.

  • Piperidine Ring Protons: The protons on the piperidine ring will present a more complex pattern due to their diastereotopic nature and spin-spin coupling. The protons on the carbons adjacent to the nitrogen (C-2' and C-6') will be deshielded and appear further downfield compared to the protons on C-3' and C-5'.[8] Furthermore, the axial and equatorial protons on each carbon are not equivalent and will have different chemical shifts and coupling constants.

  • Hydroxymethyl Protons: The two protons of the hydroxymethyl group are expected to be chemically equivalent and will likely appear as a singlet around 3.5 - 3.8 ppm. Their proximity to the electronegative oxygen atom causes a downfield shift. Depending on the rate of exchange of the hydroxyl proton, coupling to the -OH proton might be observed, resulting in a doublet.

  • Amine and Hydroxyl Protons: The chemical shifts of the N-H proton of the carbamate and the O-H proton of the alcohol are highly variable and depend on factors such as solvent, temperature, and concentration.[3] These protons often appear as broad singlets due to rapid chemical exchange and quadrupole broadening from the nitrogen atom.

¹³C NMR Spectrum: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides a clear picture of the carbon framework of the molecule.

  • Carbonyl Carbon: The carbonyl carbon of the carbamate group is significantly deshielded due to the double bond and the electronegativity of the two adjacent oxygen and nitrogen atoms. It is expected to resonate at a downfield chemical shift of around 155 - 157 ppm.[9]

  • tert-Butyl Carbons: The quaternary carbon of the tert-butyl group will appear around 79 - 81 ppm, while the three equivalent methyl carbons will give a signal at approximately 28 ppm.[6][10]

  • Piperidine Ring Carbons: The carbons of the piperidine ring will have chemical shifts that are influenced by their position relative to the nitrogen atom and the substituents. The carbons adjacent to the nitrogen (C-2' and C-6') will be the most deshielded among the ring carbons. The quaternary carbon at C-4' will also have a distinct chemical shift.

  • Hydroxymethyl Carbon: The carbon of the hydroxymethyl group (C-7') will be deshielded by the attached hydroxyl group and is expected to appear in the range of 65 - 70 ppm.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, the following experimental protocol is recommended.

Sample Preparation
  • Solvent Selection: Deuterated chloroform (CDCl₃) is a common choice for this type of molecule. However, deuterated dimethyl sulfoxide (DMSO-d₆) or methanol-d₄ (CD₃OD) can also be used, which may improve the resolution of exchangeable proton signals (NH and OH).[11][12]

  • Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.5-0.7 mL of the chosen deuterated solvent.

  • Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).[13]

NMR Spectrometer Setup
  • Spectrometer: A high-field NMR spectrometer (400 MHz or higher) is recommended for better signal dispersion and resolution.

  • ¹H NMR Acquisition Parameters:

    • Pulse Sequence: A standard single-pulse experiment (e.g., zg30).

    • Spectral Width: Approximately 12-16 ppm.

    • Number of Scans: 16-64 scans, depending on the sample concentration.

    • Relaxation Delay (d1): 1-2 seconds.

  • ¹³C NMR Acquisition Parameters:

    • Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., zgpg30).

    • Spectral Width: Approximately 200-220 ppm.

    • Number of Scans: 1024 or more scans may be necessary to achieve a good signal-to-noise ratio.

    • Relaxation Delay (d1): 2-5 seconds.

Visualizing the Molecular Structure and NMR Relationships

Molecular Structure of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Caption: 2D structure of the title compound.

Key Functional Groups and Their Influence on Chemical Shifts

A tert-Butyl Group (Upfield Shift) E Molecule A->E B Piperidine Ring (Complex Multiplets) B->E C Hydroxymethyl Group (Deshielded by Oxygen) C->E D Carbamate Group (Strong Deshielding of C=O) D->E

Caption: Influence of functional groups on NMR shifts.

Conclusion

The ¹H and ¹³C NMR spectra of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate are rich with structural information. A thorough understanding of the chemical shifts and coupling patterns allows for unambiguous confirmation of the molecule's identity and purity. This guide provides a solid foundation for interpreting the NMR data of this important synthetic building block, enabling researchers to proceed with confidence in their synthetic and medicinal chemistry endeavors.

References

  • Chemistry Steps. (2024, August 2). NMR Chemical Shift Values Table.
  • e-PG Pathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups.
  • Chemistry LibreTexts. (2020, May 30). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy.
  • University of Potsdam. Chemical shifts.
  • ChemHelp ASAP. (2022, October 8). chemical shift of functional groups in 13C NMR spectroscopy [Video]. YouTube.
  • The Royal Society of Chemistry. Supplementary Information.
  • ChemicalBook. tert-Butyl carbamate(4248-19-5) 1H NMR spectrum.
  • ChemicalBook. tert-Butyl carbamate(4248-19-5) 13C NMR spectrum.
  • Supporting Information. (n.d.).
  • Ghafouri, H., et al. (n.d.). Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. PMC.
  • ACS Publications. (2018, September 17). Formation Constants and Conformational Analysis of Carbamates in Aqueous Solutions of 2-Methylpiperidine and CO 2 from 283 to 313 K by NMR Spectroscopy.
  • Impact of solvent interactions on 1H and 13C chemical shifts investigated using DFT and a reference dataset recorded in CDCl3 and CCl4. (n.d.). PMC.
  • MilliporeSigma. tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.
  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010, April 16).
  • PubChem. tert-butyl ((3S,4S)-3-hydroxypiperidin-4-yl)carbamate.
  • tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. (n.d.).
  • Sigma-Aldrich. tert-butyl N-({4-[4-(hydroxymethyl)piperidin-1-yl]phenyl}methyl)carbamate.
  • BLDpharm. 493026-47-4|tert-Butyl ((4-(hydroxymethyl)piperidin-4-yl)methyl)carbamate.
  • Sapphire Bioscience. tert-Butyl ((4-(hydroxymethyl)piperidin-4-yl)methyl)carbamate.
  • Sigma-Aldrich. tert-Butyl methyl(piperidin-4-yl)carbamate | 108612-54-0.
  • Matrix Fine Chemicals. TERT-BUTYL N-(PIPERIDIN-4-YL)CARBAMATE | CAS 73874-95-0.
  • Carl ROTH. NMR Chemical Shifts of Common Solvents as Trace Impurities.
  • Sigma-Aldrich. tert-butyl N-(4-methylpiperidin-4-yl)carbamate | 163271-08-7.
  • ChemicalBook. 163271-08-7(tert-Butyl (4-methylpiperidin-4-yl)carbamate) Product Description.
  • ResearchGate. List of the proton chemical shifts (ppm) of the NH piperidine, and the DTC derivatives.

Sources

Exploratory

A Technical Guide to the Mass Spectrometry Fragmentation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Abstract This technical guide provides an in-depth analysis of the predicted electrospray ionization (ESI) mass spectrometry fragmentation pathways for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a molecule fe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides an in-depth analysis of the predicted electrospray ionization (ESI) mass spectrometry fragmentation pathways for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a molecule featuring a piperidine core, a common scaffold in pharmaceutical compounds.[1] Understanding the fragmentation pattern is critical for structural elucidation, metabolite identification, and quality control in drug development and chemical synthesis. This document outlines the principal fragmentation mechanisms, predicts the mass-to-charge ratio (m/z) of key fragment ions, and provides a foundational experimental protocol for analysis via Liquid Chromatography-Mass Spectrometry (LC-MS). The discussion is grounded in the established principles of gas-phase ion chemistry, focusing on the lability of the tert-butoxycarbonyl (Boc) protecting group and the stability of resulting fragment ions.

Introduction: Structural Context and Analytical Imperative

tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (Molecular Formula: C₁₁H₂₂N₂O₃, Monoisotopic Mass: 230.1630 Da) is a bifunctional organic molecule. Its structure is characterized by a central piperidine ring substituted at the 4-position with both a hydroxymethyl group and a tert-butoxycarbonyl (Boc) protected amine. The piperidine motif is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs.[2] The Boc group is one of the most common amine-protecting groups in organic synthesis due to its stability in various conditions and its facile removal under acidic conditions.

Characterization by mass spectrometry is essential for verifying the structure and purity of this compound during synthesis and for identifying potential metabolites in drug metabolism studies. Electrospray ionization (ESI) is the preferred method for such molecules, as it is a "soft" ionization technique that typically produces an abundant protonated molecular ion, [M+H]⁺, which can then be subjected to tandem mass spectrometry (MS/MS) for structural analysis.[3]

Ionization and Key Structural Features

Under typical positive-mode ESI conditions, the molecule readily accepts a proton. The most likely site of protonation is the basic nitrogen atom of the piperidine ring, which is more sterically accessible and electronically available than the nitrogen of the carbamate. The resulting [M+H]⁺ ion has a predicted m/z of 231.1709.

The subsequent fragmentation in the collision cell is dictated by the molecule's key functional groups:

  • The tert-Butoxycarbonyl (Boc) Group: This group is notoriously labile in the gas phase and is a primary driver of fragmentation.[4]

  • The Piperidine Ring: As a cyclic amine, the ring itself can undergo characteristic cleavage events.[1]

  • The Hydroxymethyl Group: This group can be lost as formaldehyde or water, although these are often less favorable pathways compared to the fragmentation of the Boc group.

Predicted Fragmentation Pathways of [M+H]⁺ (m/z 231.17)

Collision-Induced Dissociation (CID) of the protonated parent molecule is expected to initiate a cascade of fragmentation events, primarily centered around the unstable Boc group. The most prominent and diagnostically significant pathways are detailed below.

Primary Fragmentation: The Facile Loss of Isobutylene

The most common and energetically favorable fragmentation pathway for Boc-protected amines involves the loss of isobutylene (C₄H₈, 56.06 Da).[4][5] This occurs through a rearrangement reaction, often described as a McLafferty-type rearrangement, where a hydrogen is transferred to the carbamate, leading to the elimination of the neutral isobutylene molecule.[6][7]

  • [M+H]⁺ → [M+H - C₄H₈]⁺ + C₄H₈

  • m/z 231.17 → m/z 175.11

This fragmentation results in a protonated carbamic acid intermediate which is unstable and readily decarboxylates.

Sequential Fragmentation: Loss of Carbon Dioxide

Following the initial loss of isobutylene, the resulting ion at m/z 175.11 rapidly loses carbon dioxide (CO₂, 44.00 Da) to yield the protonated 4-amino-4-(hydroxymethyl)piperidine ion.

  • [M+H - C₄H₈]⁺ → [M+H - C₄H₈ - CO₂]⁺ + CO₂

  • m/z 175.11 → m/z 131.11

The observation of a neutral loss of 100 Da (isobutylene + CO₂) from the parent ion is a hallmark signature of a Boc-protecting group.[4]

Alternative Pathway: Loss of the tert-Butyl Cation

An alternative, though typically less dominant, pathway is the direct cleavage of the bond between the oxygen and the tert-butyl group. This results in the loss of a tert-butyl radical (•C₄H₉, 57.07 Da) or the formation of a stable tert-butyl cation (C₄H₉⁺, m/z 57.07) with the charge residing on the departing group. The detection of a significant ion at m/z 57.07 is a strong indicator of a tert-butyl moiety.

  • [M+H]⁺ → [M+H - C₄H₉]⁺ + •C₄H₉

  • m/z 231.17 → m/z 174.10

Fragmentation of the Piperidine Core

Following the removal of the Boc group, the resulting ion at m/z 131.11 can undergo further fragmentation. A common pathway for substituted piperidines is the neutral loss of small molecules.[2] For the ion at m/z 131.11, the loss of the hydroxymethyl group as formaldehyde (CH₂O, 30.01 Da) is a plausible route.

  • [M+H - C₅H₈O₂]⁺ → [M+H - C₅H₈O₂ - CH₂O]⁺ + CH₂O

  • m/z 131.11 → m/z 101.10

This fragment corresponds to the protonated 4-aminopiperidine ion.

Summary of Predicted Fragment Ions

The table below summarizes the key predicted ions, their calculated m/z values, and the corresponding proposed structural identities.

m/z (Monoisotopic) Proposed Identity / Neutral Loss Pathway
231.1709[M+H]⁺ (Parent Ion)-
175.1083[M+H - C₄H₈]⁺Primary Loss of Isobutylene
131.1133[M+H - C₅H₈O₂]⁺ (Loss of Boc group)Sequential Loss of CO₂
101.1024[M+H - C₆H₁₀O₃]⁺Loss of Formaldehyde from m/z 131
57.0704[C₄H₉]⁺tert-Butyl Cation

Visualization of Fragmentation Pathways

The logical flow of the fragmentation cascade can be visualized to better understand the relationships between the parent and daughter ions.

Fragmentation_Pathway cluster_main Predicted ESI-MS/MS Fragmentation M_H [M+H]⁺ m/z 231.17 M_H_minus_isobutylene [M+H - C₄H₈]⁺ m/z 175.11 M_H->M_H_minus_isobutylene - C₄H₈ (56 Da) tBu_cation [t-Bu]⁺ m/z 57.07 M_H->tBu_cation Alternative Pathway M_H_minus_Boc [M+H - C₅H₈O₂]⁺ m/z 131.11 M_H_minus_isobutylene->M_H_minus_Boc - CO₂ (44 Da) Fragment_101 [Fragment]⁺ m/z 101.10 M_H_minus_Boc->Fragment_101 - CH₂O (30 Da)

Caption: Predicted fragmentation cascade of protonated tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Recommended Experimental Protocol: LC-MS/MS Analysis

This section provides a self-validating protocol for acquiring fragmentation data.

Objective: To acquire high-resolution mass and tandem mass spectra for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) with an ESI source

Materials:

  • Sample: tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (~1 mg/mL stock in Methanol)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Methodology:

  • Sample Preparation:

    • Dilute the stock solution to a final concentration of 1-10 µg/mL using a 50:50 mixture of Mobile Phase A and B.

  • LC Separation (Optional but Recommended):

    • Column: C18, e.g., 2.1 x 50 mm, 1.8 µm

    • Flow Rate: 0.3 mL/min

    • Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

    • Injection Volume: 2 µL

    • Rationale: Chromatographic separation ensures sample purity and removes potential ion-suppressing contaminants prior to MS analysis.

  • Mass Spectrometer Settings (Positive ESI Mode):

    • Full Scan (MS1):

      • Scan Range: m/z 50 - 500

      • Capillary Voltage: 3.5 - 4.5 kV

      • Source Temperature: 120-150 °C

      • Desolvation Gas (N₂) Flow: 8-12 L/min

      • Desolvation Temperature: 350-450 °C

      • Validation: Confirm the presence of the [M+H]⁺ ion at m/z 231.1709 with high mass accuracy (< 5 ppm).

    • Tandem MS (MS/MS) Scan:

      • Precursor Ion: Isolate m/z 231.17

      • Isolation Window: 1-2 Da

      • Collision Energy: Perform a ramped collision energy experiment (e.g., 10-40 eV) to observe the full range of fragment ions.[3]

      • Rationale: Ramping the collision energy ensures that both low-energy (e.g., loss of isobutylene) and high-energy (e.g., ring cleavage) fragments are generated and detected in a single run.

  • Data Analysis:

    • Extract the mass spectrum for the chromatographic peak of interest.

    • Identify the precursor ion ([M+H]⁺) in the full scan data.

    • Analyze the product ion scan (MS/MS) to identify fragment ions.

    • Compare the observed m/z values of the fragments against the predicted values in the table above. Calculate mass errors to confirm elemental compositions.

Conclusion

The gas-phase fragmentation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate under ESI-MS/MS conditions is predicted to be dominated by the characteristic behavior of the Boc protecting group. The primary diagnostic pathway involves the sequential neutral losses of isobutylene and carbon dioxide, resulting in a total loss of 100 Da from the protonated molecule. Further fragmentation of the unmasked piperidine core can provide additional structural confirmation. The insights and protocols detailed in this guide serve as a robust framework for researchers engaged in the analysis of this molecule and other structurally related pharmaceutical compounds and synthetic intermediates.

References

  • Paula, F. S., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. Retrieved from [Link]

  • Zhang, Y., et al. (n.d.). Mass Fragmentation Characteristics of t-Boc Substituted Drug Precursors. Journal of Analytical Toxicology. Retrieved from [Link]

  • Tanaka, H., et al. (2018). Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry. Forensic Toxicology. Retrieved from [Link]

  • Marnela, K. M., et al. (1988). Piperidine ester derivatives in mass spectrometric analysis of fatty acids from human serum phospholipids and cholesteryl esters. Biomedical & Environmental Mass Spectrometry. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • Legros, J., et al. (2020). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry. Retrieved from [Link]

  • Pivatto, M., et al. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: fast identification of new constituents and co-metabolites. Journal of the Brazilian Chemical Society. Retrieved from [Link]

  • Wolf, C., et al. (2005). Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

  • Oyler, J. M., et al. (2015). Fragmentation Pathways and Structural Characterization of 14 Nerve Agent Compounds by Electrospray Ionization Tandem Mass Spectrometry. Journal of Analytical Toxicology. Retrieved from [Link]

  • Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Retrieved from [Link]

  • Paulo, J. A., et al. (2015). Protected Amine Labels: A Versatile Molecular Scaffold for Multiplexed Nominal Mass and Sub-Da Isotopologue Quantitative Proteomic Reagents. Analytical Chemistry. Retrieved from [Link]

  • Guo, Y. C., et al. (2009). Fragmentation of Deprotonated Cyclic Dipeptides by Electrospray Ionization Mass Spectrometry. Journal of Mass Spectrometry. Retrieved from [Link]

  • Reddit. (2023). I knew about the MS fragmentation pattern with Boc protected amines, but didn't realize until recently that the M-56 peak might be due to a McLafferty-like fragmentation. Retrieved from [Link]

  • University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

  • Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate: A Versatile Building Block in Modern Drug Discovery

Introduction: The Strategic Importance of Functionalized Piperidines in Medicinal Chemistry The piperidine moiety is a ubiquitous scaffold in a vast array of pharmaceuticals and biologically active compounds. Its conform...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of Functionalized Piperidines in Medicinal Chemistry

The piperidine moiety is a ubiquitous scaffold in a vast array of pharmaceuticals and biologically active compounds. Its conformational flexibility and ability to present substituents in well-defined spatial orientations make it a privileged structure in drug design. Among the diverse class of piperidine-based building blocks, tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate has emerged as a particularly valuable intermediate for the synthesis of complex molecular architectures. This guide provides a comprehensive overview of its chemical properties, a robust synthetic protocol, detailed characterization methods, and its applications in the field of drug development, tailored for researchers, scientists, and professionals in the pharmaceutical industry.

This bifunctional molecule, featuring a protected amine and a primary alcohol on a quaternary center, offers a unique combination of synthetic handles for the construction of novel chemical entities, including spirocyclic systems and other intricate three-dimensional structures. The presence of the tert-butoxycarbonyl (Boc) protecting group on the amino functionality allows for selective manipulation of the hydroxyl group, and its subsequent facile removal under acidic conditions provides a versatile entry point for further derivatization.

Core Molecular Attributes

A precise understanding of the fundamental properties of a synthetic building block is paramount for its effective utilization in multi-step syntheses. The exact molecular formula and weight are critical for stoichiometric calculations and for the interpretation of analytical data.

PropertyValueSource
Molecular Formula C₁₁H₂₂N₂O₃
Exact Molecular Weight 230.31 g/mol
Physical Form Solid
Typical Purity ≥95%
Storage Conditions Keep in a dark place, sealed in a dry, and well-ventilated area at 2-8°C.

Visualizing the Molecular Architecture

A clear representation of the molecular structure is essential for understanding its reactivity and potential applications.

Caption: Chemical structure of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Field-Proven Synthetic Strategy

While multiple synthetic routes can be envisioned for the preparation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a robust and scalable approach is presented below. This multi-step synthesis is designed for efficiency and control, starting from commercially available materials.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of 1-benzyl-4-piperidone

This initial step involves the protection of the piperidine nitrogen, which is crucial for directing the subsequent reactions at the 4-position.

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve piperidin-4-one hydrochloride monohydrate (1 equivalent) in a suitable solvent such as ethanol.

  • Basification: Add potassium carbonate (2.5 equivalents) to the solution to neutralize the hydrochloride salt and liberate the free base.

  • Alkylation: Add benzyl bromide (1.1 equivalents) dropwise to the stirred suspension.

  • Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

  • Purification: The crude product can be purified by vacuum distillation to yield 1-benzyl-4-piperidone as a pale yellow oil.

Step 2: Synthesis of 1-benzyl-4-cyano-4-hydroxypiperidine

This step introduces the precursors for both the amino and hydroxymethyl groups.

  • Reaction Setup: In a flask, dissolve 1-benzyl-4-piperidone (1 equivalent) in a mixture of dichloromethane and water.

  • Cyanohydrin Formation: Add sodium cyanide (1.2 equivalents) to the solution.

  • Acidification: Cool the mixture in an ice bath and slowly add a solution of sodium bisulfite (1.2 equivalents) in water. Stir vigorously for 2-3 hours at 0-5°C.

  • Work-up: Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Isolation: Concentrate the solution under reduced pressure to obtain the cyanohydrin product.

Step 3: Reduction of the Nitrile and Esterification

This step simultaneously reduces the nitrile to a primary amine and the intermediate carboxylic acid to a primary alcohol.

  • Reaction Setup: In a high-pressure reactor, dissolve the cyanohydrin from the previous step in a suitable solvent like methanol saturated with ammonia.

  • Catalyst: Add a catalytic amount of Raney Nickel.

  • Hydrogenation: Pressurize the reactor with hydrogen gas (e.g., 50-100 psi) and heat the mixture.

  • Reaction: Stir the reaction mixture at elevated temperature and pressure until the reaction is complete (monitored by TLC or GC-MS).

  • Work-up: Cool the reactor, carefully filter off the catalyst, and concentrate the filtrate.

Step 4: Boc Protection of the Amino Group

The final step involves the protection of the newly formed primary amine.

  • Reaction Setup: Dissolve the crude amino alcohol in a mixture of tetrahydrofuran (THF) and water.

  • Basification: Add a base such as sodium bicarbonate (2 equivalents).

  • Boc-Anhydride Addition: Add di-tert-butyl dicarbonate (Boc)₂O (1.1 equivalents) to the solution.

  • Reaction: Stir the mixture at room temperature for 12-18 hours.

  • Work-up: Remove the THF under reduced pressure. Extract the aqueous residue with ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product can be purified by column chromatography on silica gel to afford tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Analytical Characterization: Ensuring Purity and Identity

Rigorous analytical characterization is essential to confirm the structure and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the tert-butyl group (a singlet at approximately 1.45 ppm), the piperidine ring protons (multiplets in the range of 1.5-3.5 ppm), the hydroxymethyl protons (a singlet or a doublet around 3.6 ppm), and the NH proton of the carbamate (a broad singlet).

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for the quaternary carbon of the tert-butyl group, the carbonyl carbon of the carbamate, the carbons of the piperidine ring, and the hydroxymethyl carbon.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound. Electrospray ionization (ESI) is a suitable technique, which should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 231.17.

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of the final product. A reversed-phase C18 column with a mobile phase gradient of acetonitrile and water is typically effective for separating the product from any starting materials or by-products.

Applications in Drug Discovery and Development

The unique structural features of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate make it a highly sought-after building block in medicinal chemistry.

  • Synthesis of Spirocyclic Compounds: The quaternary center of this molecule serves as an ideal anchor point for the construction of spirocyclic systems, which are of great interest in drug discovery due to their rigid three-dimensional structures that can lead to improved target selectivity and potency.

  • Introduction of a 4-Amino-4-(hydroxymethyl)piperidine Moiety: This building block provides a straightforward method for incorporating the 4-amino-4-(hydroxymethyl)piperidine scaffold into larger molecules. This moiety is found in a number of biologically active compounds, including receptor antagonists and enzyme inhibitors.

  • Versatile Intermediate: The orthogonal protecting groups (Boc on the amine and the free hydroxyl) allow for selective chemical transformations at either position, making it a versatile intermediate for the synthesis of diverse compound libraries for high-throughput screening. For instance, it has been utilized in the synthesis of antagonists for chemokine receptors like CCR5, which are targets for anti-HIV therapies.[1]

Safety and Handling

As with all chemical reagents, proper safety precautions should be taken when handling tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. It is advisable to consult the Safety Data Sheet (SDS) before use. In general, it should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Conclusion

tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is a key synthetic intermediate with significant potential in drug discovery and development. Its well-defined structure, coupled with the presence of two orthogonal functional groups, provides medicinal chemists with a powerful tool for the design and synthesis of novel therapeutic agents. The synthetic and analytical protocols outlined in this guide are intended to provide researchers with the necessary information to confidently utilize this valuable building block in their research endeavors.

References

  • PubChem. 4-(N-Boc-amino)piperidine. Available at: [Link]

Sources

Exploratory

Physicochemical Profiling and Thermodynamic Solubility of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate in Organic Solvents

Executive Summary In modern drug discovery, the strategic incorporation of functionalized, conformationally restricted building blocks is essential for optimizing the pharmacokinetic and pharmacodynamic profiles of activ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the strategic incorporation of functionalized, conformationally restricted building blocks is essential for optimizing the pharmacokinetic and pharmacodynamic profiles of active pharmaceutical ingredients (APIs). tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (CAS: 1262408-81-0) is a highly versatile, geminally disubstituted piperidine derivative. It serves as a critical bifunctional scaffold, offering both a protected amine and a primary alcohol for divergent synthetic vectoring.

Understanding the solubility profile of this compound in various organic solvents is not merely a logistical requirement for synthesis; it is a fundamental physicochemical parameter that dictates purification strategies, reaction kinetics, and formulation viability. This whitepaper provides an in-depth analysis of the structural factors governing the solvation of this molecule, empirical solubility classifications, and a self-validating experimental protocol for thermodynamic solubility determination.

Structural Causality of Solvation

The solubility of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is dictated by the competing physicochemical forces of its distinct structural motifs. The molecule exhibits a complex interplay of lipophilicity and hydrogen-bonding capacity, governed by three primary features:

  • The tert-Butoxycarbonyl (Boc) Group: This bulky, highly lipophilic protecting group dominates the molecule's interaction with non-polar and polar aprotic solvents. It relies primarily on London dispersion forces and hydrophobic solvation.

  • The Hydroxymethyl Group (-CH₂OH): Acting as both a strong hydrogen-bond donor and acceptor, this moiety significantly increases the molecule's polarity, driving its solubility in polar protic solvents.

  • The Unprotected Piperidine Nitrogen: As a basic secondary amine (pKa ~10), this center is highly susceptible to ion-dipole interactions and hydrogen bonding.

  • Geminal Disubstitution (Thorpe-Ingold Effect): The presence of both the carbamate and the hydroxymethyl group at the C4 position of the piperidine ring restricts conformational flexibility. This rigidification often increases the crystal lattice energy of the solid state, which must be overcome by the enthalpy of solvation, subtly suppressing solubility in purely non-polar hydrocarbons compared to its monosubstituted analogs.

SolvationMapping Molecule tert-Butyl (4-(hydroxymethyl) piperidin-4-yl)carbamate Boc Boc Group (Lipophilic Core) Molecule->Boc OH Hydroxymethyl Group (H-Bond Donor/Acceptor) Molecule->OH Piperidine Piperidine NH (Basic Center, pKa ~10) Molecule->Piperidine NonPolar Non-Polar Solvents (Hexane, Toluene) Low/Mod Solubility Boc->NonPolar Dispersion Forces PolarAprotic Polar Aprotic (DCM, EtOAc, THF) High Solubility Boc->PolarAprotic Hydrophobic Solvation OH->PolarAprotic Dipole-Dipole Interactions PolarProtic Polar Protic (MeOH, EtOH) High Solubility OH->PolarProtic Strong H-Bonding Piperidine->PolarProtic H-Bonding & Ion-Dipole

Figure 1: Logical mapping of structural pharmacophores to solvent-specific solvation mechanisms.

Quantitative Solubility Profile in Organic Solvents

Based on the physicochemical properties of Boc-protected amino alcohols and empirical solvent partitioning data, the solubility of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate follows a predictable "like-dissolves-like" paradigm, heavily skewed toward moderately polar and polar aprotic environments.

Solvent ClassRepresentative SolventsEstimated Solubility RangeSolvation Causality & Mechanism
Strong Polar Aprotic DMF, DMSO> 100 mg/mL (Freely Soluble)High dielectric constants and strong H-bond accepting capabilities completely disrupt solute-solute crystal lattice interactions.
Polar Aprotic Dichloromethane (DCM), Ethyl Acetate (EtOAc), THF> 50 mg/mL (Highly Soluble)Strong dipole-dipole interactions with the carbamate carbonyl and hydroxymethyl groups; excellent solvation of the lipophilic tert-butyl moiety.
Polar Protic Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA)> 30 mg/mL (Soluble)Robust hydrogen bonding networks formed with the primary alcohol (-OH) and the secondary piperidine amine (-NH).
Non-Polar Hexane, Heptane, Toluene< 5 mg/mL (Poorly Soluble)Hydrocarbon solvents lack the dipole moment required to disrupt the strong intermolecular hydrogen bonding between the -OH and -NH groups of the solute.

Experimental Methodology: Thermodynamic Solubility Assessment

To accurately quantify the solubility of this compound for scale-up synthesis or formulation, scientists must differentiate between kinetic solubility (which can be artificially inflated by supersaturation) and thermodynamic solubility (the true equilibrium state).

The following protocol utilizes a miniaturized shake-flask method coupled with HPLC-UV/LC-MS, a gold-standard approach in pharmaceutical development[1, 2].

Step-by-Step Protocol (Self-Validating System)
  • Preparation of Solid Excess: Add an excess amount of crystalline tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (e.g., 20 mg) to a 2 mL glass HPLC vial.

    • Causality: Maintaining an excess of the solid phase guarantees that the solvent reaches maximum saturation, ensuring the measurement reflects true thermodynamic equilibrium rather than a transient kinetic state.

  • Solvent Addition: Dispense 0.5 mL of the target organic solvent (e.g., EtOAc, DCM, or MeOH) into the vial. Seal tightly with a PTFE-lined cap to prevent solvent evaporation.

  • Isothermal Equilibration: Incubate the vials in an isothermal shaker at 25.0 ± 0.5 °C for 24 to 48 hours at 300 rpm [3].

    • Causality: Dissolution is an endothermic process requiring activation energy. A 24-48 hour window is strictly required to allow the system to overcome this barrier and stabilize the equilibrium between the dissolved solute and the crystal lattice.

  • Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes, or filter the supernatant through a solvent-compatible 0.22 µm PTFE syringe filter.

    • Causality: Sub-micron undissolved particles can scatter light during UV detection or ionize in MS, leading to false-positive concentration spikes. Strict phase separation validates the integrity of the read-out.

  • Quantification: Dilute the clarified supernatant appropriately into the linear dynamic range of the analytical instrument. Analyze via HPLC-UV against a pre-established multi-point calibration curve.

  • Solid-State Verification (Quality Control): Recover the residual solid from the vial, dry it under a gentle stream of nitrogen, and analyze via Powder X-Ray Diffraction (PXRD).

    • Causality: Organic solvents can induce polymorphic transformations or form solvates during incubation. PXRD confirms that the measured solubility corresponds to the original polymorphic form of the API building block.

SolubilityWorkflow A 1. Solid Compound Preparation (tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate) B 2. Solvent Addition (Target Organic Solvents in 96-well or vials) A->B C 3. Isothermal Incubation (Shake-Flask, 24-48h at 25°C) B->C D 4. Phase Separation (Centrifugation / 0.22 µm Filtration) C->D E 5. Supernatant Analysis (HPLC-UV / LC-MS Quantification) D->E F 6. Data Processing (Thermodynamic Solubility in mg/mL) E->F

Figure 2: Step-by-step workflow for miniaturized shake-flask thermodynamic solubility assessment.

Synthetic Utility in Drug Development

The specific solubility profile of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate—highly soluble in DCM and EtOAc, but insoluble in hexanes—makes it an exceptionally user-friendly building block for medicinal chemists.

Because it dissolves readily in moderately polar organic solvents, it can be seamlessly integrated into standard homogeneous coupling reactions (e.g., reductive aminations at the piperidine nitrogen, or Swern oxidations of the primary alcohol). Furthermore, its insolubility in non-polar solvents allows for rapid purification via trituration or precipitation from a DCM solution by the slow addition of hexanes, bypassing the need for labor-intensive column chromatography during early-stage scale-up.

References

  • Baka, E., Martel, S., & Carrupt, P. A. (2008). High throughput UV method for the estimation of thermodynamic solubility and the determination of the solubility–pH profile. European Journal of Pharmaceutical Sciences. URL:[Link]

  • Zhou, L., Yang, L., Tilton, S., & Wang, J. (2007). Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery. Journal of Pharmaceutical Sciences. URL:[Link]

  • Paschke, A., Neitzel, P. L., Walther, W., & Schüürmann, G. (2004). Octanol/Water Partition Coefficient of Selected Herbicides: Determination Using Shake-Flask Method and Reversed-Phase High-Performance Liquid Chromatography. Journal of Chemical & Engineering Data. URL:[Link]

Foundational

A Technical Guide to the Single-Crystal X-ray Analysis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Abstract: This technical guide provides a comprehensive, field-proven methodology for the single-crystal X-ray structure determination of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. As a versatile building blo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This technical guide provides a comprehensive, field-proven methodology for the single-crystal X-ray structure determination of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. As a versatile building block in medicinal chemistry, understanding its precise three-dimensional structure is paramount for rational drug design and controlling solid-state properties. This document, intended for researchers, scientists, and drug development professionals, details the entire workflow from crystal growth to data collection, structure solution, refinement, and in-depth analysis. We emphasize the causality behind experimental choices and the protocols for ensuring a validated, high-quality crystallographic model, with a particular focus on the analysis of the hydrogen-bonding networks that govern the supramolecular architecture of this class of compounds.

Introduction: The Significance of Structural Elucidation

The Subject Molecule: tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

The title compound, with the chemical formula C11H22N2O3, is a bifunctional piperidine derivative.[1] It incorporates a primary alcohol and a Boc-protected amine on a quaternary carbon center within the piperidine ring. This arrangement makes it a valuable chiral intermediate and scaffold in the synthesis of more complex pharmaceutical agents. The tert-butoxycarbonyl (Boc) protecting group offers stability and facile deprotection, while the hydroxyl and secondary amine functionalities provide key vectors for molecular elaboration.

The Rationale for Crystal Structure Analysis

While the 2D structure defines its covalent bonds, the 3D crystal structure provides the critical information that governs a molecule's behavior in the solid state. Single-crystal X-ray diffraction (SC-XRD) is the definitive technique for determining this three-dimensional arrangement with atomic precision.[2] This analysis reveals crucial parameters such as bond lengths, bond angles, and conformational preferences (e.g., the chair conformation of the piperidine ring). For drug development professionals, this information is invaluable for understanding polymorphism, solubility, and how the molecule might interact with a biological target's active site.[3]

The Pivotal Role of Hydrogen Bonding

The molecular structure of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate contains multiple hydrogen bond donors and acceptors:

  • Donors: The carbamate N-H, the hydroxyl O-H, and the piperidine N-H.

  • Acceptors: The carbamate carbonyl oxygen (C=O), the hydroxyl oxygen, and the piperidine nitrogen.

These functional groups create a high potential for forming robust and directional intermolecular hydrogen bonds. These interactions are the primary driving force in the molecule's self-assembly into a crystalline lattice, dictating its packing efficiency and overall solid-state architecture.[4][5] Understanding this hydrogen-bonding network is essential for predicting and controlling the material's physical properties.[6]

The Crystallization Imperative: From Powder to Diffractable Single Crystal

Preamble: The Causality of Solvent and Technique Selection

The success of a single-crystal X-ray diffraction experiment is entirely dependent on the quality of the single crystal. The goal of crystallization is to encourage slow, ordered growth from a supersaturated solution, avoiding rapid precipitation which leads to amorphous powder or poorly-formed microcrystals. The choice of solvent is the most critical variable. A suitable solvent (or solvent system) should dissolve the compound at a higher temperature or in a larger volume, with insolubility being approached gradually. The polarity and hydrogen-bonding capability of the solvent will compete with the molecule's own intermolecular interactions, influencing the final crystal packing and sometimes leading to different polymorphic forms.

Protocol: Growing Single Crystals via Slow Evaporation

This protocol describes a standard and effective method for obtaining diffraction-quality crystals.

  • Solvent Screening: Begin by testing the solubility of the compound (~5-10 mg) in a range of solvents (0.5 mL) at room temperature. Ideal solvents are those in which the compound is sparingly soluble. Examples include ethyl acetate, isopropanol, acetonitrile, or mixtures such as dichloromethane/hexane.

  • Preparation of Saturated Solution: Dissolve a larger quantity of the compound (e.g., 25 mg) in a minimal amount of the chosen solvent in a small, clean glass vial. Gentle warming may be used to achieve complete dissolution. Ensure the solution is saturated but free of any undissolved solid.

  • Inducing Slow Evaporation: Cover the vial with a cap, and then pierce the cap with a needle once or twice. This restricts the rate of solvent evaporation. A faster evaporation rate can be achieved by using parafilm with a few needle holes. The key is to slow the process down to allow for ordered crystal growth over several days to a week.

  • Incubation: Place the vial in a vibration-free environment, such as a dedicated crystallization incubator or a quiet corner of a laboratory bench, at a constant temperature.

  • Monitoring and Harvesting: Monitor the vial daily for the formation of small, clear crystals with well-defined facets. Once suitable crystals have formed, carefully harvest them using a nylon loop or a fine needle, wicking away excess solvent with the edge of a filter paper.

Methodology: The Single-Crystal X-ray Diffraction (SC-XRD) Workflow

The journey from a physical crystal to a refined structural model follows a well-defined experimental and computational path.

SC_XRD_Workflow cluster_exp Experimental Phase cluster_comp Computational Phase Crystal 1. Select & Mount Crystal Diffractometer 2. Mount on Diffractometer Crystal->Diffractometer Physical Transfer DataCollection 3. X-ray Data Collection Diffractometer->DataCollection Define Strategy DataReduction 4. Data Integration & Reduction DataCollection->DataReduction Raw Diffraction Images StructureSolution 5. Structure Solution (SHELXT) DataReduction->StructureSolution HKL File (.hkl) Refinement 6. Structure Refinement (SHELXL) StructureSolution->Refinement Initial Model (.res) Validation 7. Analysis & Validation (PLATON) Refinement->Validation Refined Model (*.cif) Validation->Refinement Feedback for Correction

Caption: The experimental and computational workflow for single-crystal X-ray diffraction.

Step 1: Crystal Selection and Mounting

A suitable crystal should be optically clear, possess well-defined faces, and be free of cracks or defects when viewed under a polarizing microscope.[7] An ideal size is typically between 0.1 and 0.3 mm in all dimensions.[8] The selected crystal is carefully affixed to a glass fiber or a cryo-loop using a minimal amount of inert oil (e.g., paratone-N) and immediately placed in a cold nitrogen stream (~100 K) on the diffractometer to prevent crystal degradation and reduce thermal motion.

Step 2: Data Collection

The mounted crystal is exposed to a monochromatic X-ray beam (commonly Mo Kα or Cu Kα radiation) and rotated.[9] As the crystal rotates, different lattice planes satisfy the Bragg condition (nλ = 2d sinθ), producing a pattern of diffracted spots that are recorded on an area detector.[8] A full dataset is collected by rotating the crystal through a series of small angular increments (frames) over a wide angular range.[10]

Parameter Typical Value/Setting Rationale
X-ray Source Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)Mo provides more data at higher angles; Cu is better for weakly diffracting or very small unit cells.
Temperature 100(2) KMinimizes atomic thermal motion, leading to higher quality data and more precise atomic positions.
Detector Distance 40 - 60 mmA balance between resolving spots and capturing high-angle data.
Exposure Time per Frame 5 - 60 secondsDependent on crystal size and diffracting power; longer times for weaker crystals.
Rotation Width per Frame 0.5 - 1.0°Smaller increments provide better sampling of reciprocal space.
Data Collection Strategy Full sphere or hemisphereEnsures data redundancy and completeness, which is crucial for accurate space group determination and scaling.
Step 3: Data Reduction and Processing

Software integrated with the diffractometer control system processes the raw diffraction images. This involves indexing the diffraction spots to determine the unit cell parameters, integrating the intensity of each spot, and applying corrections for experimental factors (e.g., Lorentz-polarization effects, absorption). The output is a reflection file (typically in .hkl format) that contains the Miller indices (h, k, l) and the measured intensity for each reflection.[9]

Structure Solution and Refinement: From Diffraction Pattern to Molecular Model

The Phase Problem and Direct Methods

The diffraction experiment measures the intensities of the reflections, but the phase information is lost. This is known as the "crystallographic phase problem." For small molecules like the title compound, this problem is typically solved using direct methods, a computational approach that uses statistical relationships between the intensities to derive initial phase estimates.[2]

Refinement_Loop Solve Solve Structure (SHELXT) Model Initial Atomic Model (Find & Assign Atoms) Solve->Model Refine Refine Model (SHELXL) Model->Refine Check Check Model (Difference Fourier Map) Refine->Check Complete Is Model Complete & Correct? Check->Complete Complete->Model No (Add H, Refine Anisotropically) Final Final Model Complete->Final Yes

Caption: The iterative cycle of crystallographic structure refinement.

Protocol: Structure Solution and Refinement Using Olex2 with SHELX

Olex2 is a powerful graphical user interface that integrates the robust SHELX programs for structure solution (SHELXT) and refinement (SHELXL).[11][12][13]

  • Load Data: Start Olex2 and load the .ins and .hkl files generated during data reduction.

  • Structure Solution: Use the integrated SHELXT program to solve the structure. For a typical organic molecule, this process is often automatic and will produce an initial model showing the locations of most non-hydrogen atoms.

  • Initial Refinement: Inspect the initial model. Identify and correctly assign the atom types (C, N, O). Delete any spurious electron density peaks (Q-peaks).

  • Anisotropic Refinement: Refine the model using SHELXL.[14] Once the initial model is stable, refine the non-hydrogen atoms anisotropically. This models the atoms as ellipsoids, accounting for their directional thermal motion.

  • Locate Hydrogen Atoms: Hydrogen atoms can typically be located in the difference Fourier map. They are then included in the model using a riding model (e.g., AFIX instructions in SHELXL), where their positions and thermal parameters are constrained relative to their parent atom. Hydrogens on heteroatoms (O-H, N-H) should ideally be located and refined freely if the data quality allows.

  • Iterative Refinement: Repeat the refinement cycles until the model converges. Convergence is reached when the shifts in atomic parameters are negligible and the refinement statistics stabilize.

Key Refinement Parameters and Their Significance

The quality of the final model is assessed using several statistical indicators.

Parameter Description Acceptable Value (for publication)
R1 The traditional R-factor; a measure of agreement between observed and calculated structure factor amplitudes.< 0.05 for high-quality data.
wR2 A weighted R-factor based on squared structure factor amplitudes; more sensitive than R1.< 0.15 is generally good.
Goodness-of-Fit (GooF) Also known as S; should be close to 1.0 for a good model and correct weighting scheme.~1.0

Structural Analysis and Validation: Ensuring a Trustworthy Model

The Role of PLATON in Validation

Once refinement is complete, the resulting crystallographic information file (.cif) should be rigorously validated. PLATON is an indispensable tool for this purpose, providing in-depth geometrical analysis and checking for a wide range of potential issues.[15][16][17]

Analysis of Molecular Geometry

The refined model should be chemically sensible. Bond lengths and angles should be compared to expected values for similar chemical fragments. For the title compound, one would expect to see the piperidine ring adopt a stable chair conformation.

Geometric Parameter Expected Value / Feature
C-C (aliphatic) bond length~1.52 - 1.54 Å
C-N (piperidine) bond length~1.47 Å
C-O (hydroxyl) bond length~1.43 Å
C=O (carbamate) bond length~1.23 Å
C-N (carbamate) bond length~1.33 Å (shorter than a single bond due to resonance)
Piperidine Ring ConformationChair conformation with substituents ideally in equatorial positions to minimize steric strain.
Supramolecular Analysis: The Hydrogen-Bonding Network

A full analysis of the intermolecular interactions is crucial. PLATON's hydrogen bond analysis routine can be used to identify and tabulate all potential hydrogen bonds.[18] These interactions often form recognizable patterns, or "supramolecular synthons," which are the building blocks of the crystal structure.[5]

H_Bonding mol1 N-H (Carbamate) O-H (Hydroxyl) N-H (Piperidine) Molecule 1 mol2 O=C (Carbamate) O (Hydroxyl) N (Piperidine) Molecule 2 mol1:donor1->mol2:acceptor1 Dimer Synthon mol1:donor2->mol2:acceptor2 Chain/Sheet Synthon mol1:donor3->mol2:acceptor3 Chain/Sheet Synthon

Caption: Potential hydrogen-bonding synthons for the title compound.

A hypothetical analysis might reveal a common carbamate-to-carbamate dimer synthon, where two molecules are linked via a pair of N-H···O=C hydrogen bonds.[19] The hydroxyl and piperidine groups could then link these dimers into extended chains or sheets.

Interaction (Donor-H···Acceptor) Typical D···A Distance (Å) Typical D-H···A Angle (°) Potential Supramolecular Role
N(carbamate)-H···O=C(carbamate)2.8 - 3.0160 - 180Formation of robust centrosymmetric dimers or chains.[20]
O(hydroxyl)-H···O(hydroxyl)2.7 - 2.9165 - 180Linking molecules into chains.
O(hydroxyl)-H···N(piperidine)2.8 - 3.1150 - 175Connecting molecules in 3D.
N(piperidine)-H···O=C(carbamate)2.9 - 3.2150 - 170Cross-linking of primary synthons.
Structure Validation with CheckCIF

The final step is to run a CheckCIF report, ideally using the IUCr's online service, which incorporates PLATON's validation algorithms. This report generates a list of alerts (A, B, C, or G level) that highlight potential issues such as missed symmetry, unusually short or long bonds, or inconsistencies in the crystallographic data. The researcher must address or explain each of these alerts to ensure the final model is robust, trustworthy, and ready for publication or use in further studies.

Conclusion: From Data to Insight

The successful crystal structure analysis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate provides far more than just a picture of a molecule. It is a rigorous, multi-step process that transforms a diffraction pattern into a highly detailed and validated 3D model. This model offers profound insights into the molecule's intrinsic conformational preferences and the specific intermolecular forces, particularly hydrogen bonding, that dictate its solid-state properties. For scientists in drug development, this atomic-level understanding is a cornerstone of modern molecular design, enabling more informed decisions in the creation of novel and effective therapeutics.

References

  • What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. AZoM. [Link]

  • Gung, B. W. (1998). Using Hydrogen Bonding to Control Carbamate C−N Rotamer Equilibria. The Journal of Organic Chemistry, 63(24), 8813–8818. ACS Publications. [Link]

  • Fun, H.-K., et al. (2008). tert-Butyl N-(4-methyl-2-pyrid-yl)-carbamate. Acta Crystallographica Section E: Structure Reports Online, 64(11), o2216. [Link]

  • PLATON for Windows. School of Chemistry, University of Glasgow. [Link]

  • An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. ResearchGate. [Link]

  • Nair, G. G., et al. (2005). Role of hydrogen bonds in controlling the morphology of self-assembling carbamate systems. The Journal of Physical Chemistry B, 109(4), 1337-1343. [Link]

  • Al-Achi, A., et al. (2016). Hydrogen Bonding: Between Strengthening the Crystal Packing and Improving Solubility of Three Haloperidol Derivatives. Molecules, 21(6), 724. [Link]

  • PLATON Introduction. PLATON Homepage. [Link]

  • Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.
  • Chen, J., et al. (2012). tert-Butyl N-{4-[N-(4-hydroxyphenyl)carbamoyl]benzyl}carbamate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 3), o769. [Link]

  • Thomas, S. P., & Guru Row, T. N. (2015). Hydrogen Bonding in Molecular Crystals. ResearchGate. [Link]

  • Kakkar, A., et al. (2025). Harnessing hydrogen-bonding: advancements and applications in pharmaceutical co-crystallization. Journal of Applied Pharmaceutical Research, 13(3), 45-64. [Link]

  • Lecture 27 - Single Crystal X-Ray Diffraction Data Collection. NPTEL. [Link]

  • PLATON Manual. MIT. [Link]

  • Spek, A. L. (1990). PLATON, An Integrated Tool for the Analysis of the Results of a Single Crystal Structure Determination. Acta Crystallographica Section A: Foundations of Crystallography, 46(S1), C34. [Link]

  • tert-butyl ((3S,4S)-3-hydroxypiperidin-4-yl)carbamate. PubChem. [Link]

  • Single Crystal X-Ray Diffraction Data Collection. YouTube. [Link]

  • Chapter 9.3 PLATON. WinGX. [Link]

  • Read, R. J., & Poon, B. K. (2017). X-ray data processing. Essays in Biochemistry, 61(5), 487–497. [Link]

  • Single-crystal X-ray Diffraction. SERC, Carleton College. [Link]

  • Bourhis, L. J., et al. (2015). The anatomy of a comprehensive constrained, restrained refinement program for the modern computing environment – Olex2 dissected. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3–19. [Link]

  • Notes on OLEX2-1.5. OlexSys. [Link]

  • Structure Refinement. OlexSys. [Link]

  • Dolomanov, O. V., et al. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. [Link]

  • Structure Solution and Refinement with Olex2: A guide for Chem 432 Students. IMSERC. [Link]

Sources

Exploratory

thermodynamic stability of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

An In-Depth Technical Guide to the Thermodynamic Stability of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Executive Summary The thermodynamic stability of highly functionalized piperidine derivatives is a criti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Thermodynamic Stability of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Executive Summary

The thermodynamic stability of highly functionalized piperidine derivatives is a critical parameter in modern drug design, dictating both the shelf-life of synthetic intermediates and the three-dimensional pharmacophore presented to biological targets. tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (CAS: 1262408-81-0) is a complex, geminally disubstituted piperidine featuring a basic secondary amine, a primary alcohol, and a sterically demanding tert-butyloxycarbonyl (Boc) protected amine.

As a Senior Application Scientist, I approach the stability of this molecule through two distinct thermodynamic lenses: Conformational Thermodynamics (the equilibrium of chair conformers driven by steric strain and intramolecular bonding) and Thermal Degradation Kinetics (the thermolytic lability of the Boc protecting group). This whitepaper synthesizes these principles, providing field-proven analytical protocols and authoritative data to guide researchers in handling and utilizing this compound.

Conformational Thermodynamics & Steric Strain

The piperidine ring predominantly adopts a chair conformation to minimize angular and torsional strain[1]. However, the C4 position of this specific molecule is geminally disubstituted with a hydroxymethyl group (–CH₂OH) and a carbamate group (–NHBoc). The thermodynamic ground state is governed by the competition between these two groups for the sterically favored equatorial position.

The Axial-Equatorial Equilibrium

The conformational preference of a substituent is quantified by its A-value, which represents the Gibbs free energy difference ( ΔG∘ ) between the axial and equatorial states.

  • The hydroxymethyl group has an estimated A-value of approximately 1.7–1.8 kcal/mol, similar to a methyl group, strongly favoring the equatorial position to avoid 1,3-diaxial interactions with the piperidine ring protons[2].

  • The –NHBoc group , however, is exceptionally bulky. While a free amine (–NH₂) has an A-value of ~1.2 kcal/mol, the addition of the rigid, planar carbamate linkage and the massive tert-butyl group pushes the effective A-value well above 2.0 kcal/mol.

Consequently, the thermodynamic equilibrium heavily favors the conformer where the –NHBoc group occupies the equatorial position, forcing the –CH₂OH group into the axial position.

Enthalpic Stabilization via Hydrogen Bonding

Beyond pure steric repulsion, thermodynamic stability is modulated by intramolecular forces. In the favored conformer (axial –CH₂OH), the spatial proximity of the axial hydroxyl proton to the equatorial carbamate carbonyl oxygen enables intramolecular hydrogen bonding. This provides an enthalpic gain ( ΔH<0 ) that partially offsets the steric penalty of the axial hydroxymethyl group, further locking the molecule into this specific chair conformation[3].

ConformationalThermodynamics C4 C4-Geminal Disubstitution (Piperidine Ring) ConfA Conformer A Eq: -NHBoc Ax: -CH2OH C4->ConfA Steric Relief (Bulky NHBoc Eq) ConfB Conformer B Eq: -CH2OH Ax: -NHBoc C4->ConfB Steric Penalty (1,3-Diaxial NHBoc) Thermo Thermodynamic Minimum ΔG° < 0 ConfA->Thermo H-Bonding Stabilization (Enthalpic Gain) ConfB->Thermo Disfavored

Fig 1. Conformational equilibrium logic of C4-substituted piperidine favoring Conformer A.

Summary of Conformational Thermodynamic Parameters

The following table summarizes the estimated thermodynamic contributions dictating the molecule's 3D structure:

ParameterSubstituentEstimated Value (kcal/mol)Thermodynamic Implication
A-Value –CH₂OH1.7 - 1.8Moderate preference for equatorial positioning.
A-Value –NHBoc> 2.0Strong preference for equatorial positioning.
ΔGeq→ax∘​ Net System~ +0.5 to +1.2Conformer A (Eq: NHBoc) is the dominant species.
ΔHH−bond​ Axial OH O=C-1.0 to -2.5Enthalpic stabilization of Conformer A.

Thermal Stability & Thermolytic Degradation Kinetics

While the molecule is stable at room temperature, the Boc protecting group is thermodynamically metastable at elevated temperatures. Understanding this thermal envelope is critical for reaction scale-up, solvent selection, and storage.

Thermolysis of the N-Boc Group

Many Boc-protected amines undergo thermolytic deprotection when heated above 150 °C, without the need for acidic catalysts[4]. The degradation mechanism proceeds via a concerted, cyclic transition state. The thermal energy overcomes the activation barrier ( ΔG‡ ), leading to the fragmentation of the carbamate into the free amine, isobutylene gas, and carbon dioxide gas[5].

Because this degradation produces two equivalents of gas, the reaction is highly entropically driven ( ΔS‡>0 ). In closed systems, this thermodynamic degradation can lead to dangerous pressure build-ups.

ThermalDegradation SM tert-Butyl Carbamate (N-Boc) Heat Δ > 150 °C Thermolysis SM->Heat TS Cyclic Transition State (Proton Transfer) Heat->TS Prod Free Amine + Isobutylene + CO2 TS->Prod

Fig 2. Thermolytic degradation pathway of the N-Boc group yielding free amine and gases.

Thermodynamic Parameters of Thermal Degradation
ParameterValue / ObservationAnalytical Significance
Onset Temperature ( Tonset​ ) ~150 °C - 180 °CDefines the upper limit for thermal processing/drying.
Mass Loss ( Δm ) ~43.4% (Theoretical)Corresponds to the loss of C4​H8​ (56 Da) + CO2​ (44 Da).
Enthalpy of Degradation ( ΔHdeg​ ) EndothermicHeat is absorbed to break the C-O and C-N bonds.

Experimental Workflows: Validating Thermodynamic Parameters

To ensure scientific integrity, thermodynamic assumptions must be empirically validated. Below are the self-validating, step-by-step protocols used in our laboratories to quantify these parameters.

Protocol 1: Variable-Temperature NMR (VT-NMR) for Conformational Dynamics

Causality: At room temperature, the piperidine chair-flip is rapid on the NMR timescale, yielding time-averaged signals. By lowering the temperature, we reduce the kinetic energy below the activation barrier of the ring flip, "freezing" the conformers to calculate the exact equilibrium constant ( Keq​ ) and ΔG∘ .

  • Sample Preparation: Dissolve 15 mg of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate in 0.6 mL of Dichloromethane-d2 ( CD2​Cl2​ ). Rationale: CD2​Cl2​ is chosen for its extremely low freezing point (-97 °C), allowing deep cryogenic NMR analysis without solvent crystallization.

  • Instrument Calibration: Tune the 500 MHz NMR probe and calibrate the variable temperature unit using a methanol standard to ensure precise temperature readings.

  • Data Acquisition: Acquire 1H-NMR spectra at 25 °C. Sequentially lower the temperature in 10 °C increments down to -80 °C, allowing 5 minutes of thermal equilibration at each step.

  • Data Analysis: Identify the coalescence temperature ( Tc​ ) where the time-averaged signals split into distinct peaks for Conformer A and Conformer B. Integrate the distinct axial/equatorial proton signals at -80 °C to determine the molar ratio.

  • Thermodynamic Calculation: Calculate the free energy difference using the Gibbs isotherm equation: ΔG∘=−RTln(Keq​) , where Keq​ is the ratio of the integrated peak areas.

Protocol 2: TGA-DSC for Thermal Degradation Profiling

Causality: Simultaneous Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) directly correlate mass loss with heat flow, allowing us to definitively prove that mass loss is due to Boc thermolysis (endothermic) rather than oxidative combustion (exothermic).

  • Sample Loading: Accurately weigh 5.0–10.0 mg of the compound into a standard 70 μL alumina crucible. Leave the crucible unsealed to allow evolved gases to escape, preventing artifactual pressure effects on the thermogram.

  • Atmosphere Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min. Rationale: An inert atmosphere ensures that we are measuring pure thermodynamic thermolysis, completely eliminating oxidative degradation pathways.

  • Thermal Ramping: Equilibrate the sample at 25 °C for 5 minutes. Apply a linear heating ramp of 10 °C/min up to 300 °C.

  • Data Interpretation:

    • DSC Trace: Identify the sharp endothermic peak corresponding to the activation energy of the Boc fragmentation.

    • TGA Trace: Calculate the step-transition mass loss. A mass loss of approximately 43.4% validates the complete stoichiometric expulsion of isobutylene and CO2​ .

Conclusion

The is defined by a delicate balance of steric bulk, intramolecular hydrogen bonding, and the inherent thermal lability of the Boc group. By understanding that the molecule heavily favors an equatorial –NHBoc / axial –CH₂OH conformation, researchers can better predict its reactivity in stereoselective syntheses. Furthermore, recognizing its thermal degradation threshold (~150 °C) ensures that processing conditions (such as vacuum distillation or high-temp flow chemistry) are designed to prevent unintended thermolytic deprotection.

References

  • Thermal Methods - ACS GCI Pharmaceutical Roundtable Reagent Guides. ACS GCI. Available at: [Link]

  • Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. ResearchGate. Available at: [Link]

  • Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts. PubMed / NIH. Available at:[Link]

Sources

Foundational

Spectroscopic Characterization of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate: An In-Depth Guide to FT-IR Analysis

Executive Summary The molecule tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (CAS: 1262408-81-0) is a highly functionalized, solid-state piperidine derivative frequently utilized as a critical building block in p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The molecule tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (CAS: 1262408-81-0) is a highly functionalized, solid-state piperidine derivative frequently utilized as a critical building block in pharmaceutical drug discovery. Validating the structural integrity of this compound is paramount before downstream synthetic applications. This whitepaper provides a rigorous, first-principles guide to identifying and interpreting the Fourier-Transform Infrared (FT-IR) spectroscopic absorption bands of this molecule, combining theoretical causality with field-proven analytical workflows.

Structural Deconstruction & Spectroscopic Causality

To accurately interpret the IR spectrum of this compound, we must deconstruct the molecule into its three primary functional domains. The target molecule features a sterically congested piperidine core where the C4 position acts as a quaternary center, simultaneously bearing a hydroxymethyl moiety and a tert-butoxycarbonyl (Boc) protected amine.

The tert-Butoxycarbonyl (Boc) Group

The urethane (carbamate) linkage is spectroscopically distinct from standard amides.

  • Causality of the C=O Shift: In a standard amide, the nitrogen lone pair donates electron density into the carbonyl, lowering its stretching frequency to ~1650 cm⁻¹. However, in a carbamate, the highly electronegative alkoxy oxygen of the tert-butyl group withdraws electron density inductively[1]. This inductive effect competes with the resonance donation from the nitrogen, increasing the double-bond character (and thus the force constant) of the C=O bond. Consequently, the urethane C=O stretch absorbs at a higher, highly diagnostic frequency of 1690–1710 cm⁻¹ [2].

  • The tert-Butyl "Umbrella": The tert-butyl moiety presents a highly diagnostic symmetric bending doublet at ~1390 cm⁻¹ and ~1365 cm⁻¹ . This splitting arises from the steric coupling of the symmetric bending vibrations of the three equivalent methyl groups sharing a single quaternary carbon [3].

The Hydroxymethyl Moiety (-CH₂OH)

The primary alcohol at the C4 position dominates the high-frequency region of the spectrum.

  • Causality of O-H Broadening: As this compound is a solid at room temperature, it engages in extensive intermolecular hydrogen bonding. Hydrogen bonding weakens the covalent O-H bond, lowering its stretching frequency to 3300–3450 cm⁻¹ . The peak appears exceptionally broad due to the statistical distribution of varying hydrogen bond strengths and geometries within the solid crystal lattice[2].

The Piperidine Core

The saturated aliphatic ring contributes to sp³ C-H stretching (2850–2975 cm⁻¹ ) and CH₂ scissoring deformations (~1450 cm⁻¹ ). The secondary amine (N-H) stretch of the piperidine ring typically absorbs near 3300 cm⁻¹ but is frequently masked by the dominant, broad O-H band of the hydroxymethyl group[4].

Vibrational Mode Assignments

The following table summarizes the quantitative IR absorption data expected for this compound, structured for rapid diagnostic reference.

Functional DomainVibrational ModeExpected Wavenumber (cm⁻¹)Intensity & MorphologyDiagnostic Significance
Hydroxymethyl O-H Stretch3300 – 3450Strong, BroadConfirms presence of the primary alcohol; broadened by intermolecular H-bonding.
Boc (Carbamate) N-H Stretch3350 – 3400Medium, Sharp(er)Often superimposed on the broad O-H band; confirms the urethane linkage.
Piperidine Core N-H Stretch (Sec. Amine)~3300WeakFrequently masked by the dominant O-H and carbamate N-H stretches.
Aliphatic Core C-H Stretch (sp³)2850 – 2975Strong, MultipletRepresents the piperidine ring CH₂ and tert-butyl CH₃ groups.
Boc (Carbamate) C=O Stretch (Amide I)1690 – 1710Very Strong, SharpPrimary diagnostic band for the Boc protecting group.
Boc (Carbamate) N-H Bend (Amide II)1520 – 1540StrongConfirms the secondary nature of the carbamate nitrogen.
Boc (tert-Butyl) C-H Bend (Umbrella)~1390 & ~1365Medium, DoubletHighly specific diagnostic marker for the gem-dimethyl/tert-butyl moiety.
Boc (Carbamate) C-O Stretch1160 – 1170StrongConfirms the ester-like C-O single bond of the urethane.
Hydroxymethyl C-O Stretch (1° Alcohol)1050 – 1080StrongDistinguishes the primary alcohol C-O from the carbamate C-O.

Experimental Protocol: Self-Validating ATR-FTIR Workflow

To obtain high-fidelity spectral data, Attenuated Total Reflectance (ATR) FT-IR is the recommended methodology. The following protocol is designed as a self-validating system to eliminate false positives and environmental artifacts.

Step 1: Optical Path Verification & Environmental Baseline

  • Action: Clean the diamond or ZnSe ATR crystal using analytical-grade isopropanol. Allow full evaporation. Acquire a single-beam background spectrum.

  • Self-Validation & Causality: In environments with high ambient humidity (such as Singapore), fluctuating atmospheric water vapor can introduce severe artifacts in the 3900–3500 cm⁻¹ region, directly interfering with the critical O-H and N-H stretch analysis. The operator must verify that the background spectrum exhibits stable H₂O/CO₂ levels and is entirely devoid of residual organic bands (e.g., no C-H stretches at 2900 cm⁻¹). If water vapor lines are unstable, a dry nitrogen purge must be initiated before proceeding.

Step 2: Sample Application & Anvil Compression

  • Action: Deposit 1–2 mg of the solid tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate powder onto the center of the crystal. Lower the ATR anvil to apply maximum safe pressure.

  • Causality: The evanescent wave generated in ATR-FTIR penetrates only 0.5 to 2.0 µm into the sample. Because the compound is a solid powder, poor physical contact with the crystal will result in a severely degraded signal-to-noise ratio (SNR). High, consistent pressure ensures intimate optical contact, which is non-negotiable for resolving the subtle N-H shoulder on the broad O-H band.

Step 3: Acquisition & Algorithmic Correction

  • Action: Acquire 32 to 64 co-added scans at a resolution of 4 cm⁻¹. Apply an ATR correction algorithm post-acquisition.

  • Causality: ATR penetration depth is wavelength-dependent (the infrared beam penetrates deeper at lower wavenumbers). Without algorithmic correction, the fingerprint region (e.g., the 1050 cm⁻¹ C-O stretch) will appear artificially inflated relative to the functional group region (e.g., the 3300 cm⁻¹ O-H stretch). Correction normalizes the spectrum to match standard transmission profiles.

Diagnostic Workflows & Spectral Validation

SpectralValidation Start Raw FT-IR Spectrum Acquisition CheckCO Identify C=O Stretch (1690-1710 cm⁻¹) Start->CheckCO CheckTBu Identify t-Butyl Doublet (1390 & 1365 cm⁻¹) CheckCO->CheckTBu Present Reject Reject Sample: Structure Mismatch CheckCO->Reject Absent CheckOHNH Identify O-H / N-H Stretches (~3300-3400 cm⁻¹) CheckTBu->CheckOHNH Present CheckTBu->Reject Absent CheckCO_Alc Identify Alcohol C-O Stretch (1050-1080 cm⁻¹) CheckOHNH->CheckCO_Alc Present CheckOHNH->Reject Absent CheckCO_Alc->Reject Absent Validate Identity Confirmed: t-Butyl (4-(hydroxymethyl) piperidin-4-yl)carbamate CheckCO_Alc->Validate Present

Logical workflow for the FT-IR spectral validation of the target carbamate compound.

Impurity Screening via IR

Beyond confirming identity, the spectrum should be evaluated for synthetic impurities:

  • Unreacted Isocyanates: If synthesized via an isocyanate intermediate, ensure the complete absence of a strong, cumulative double-bond stretch at ~2250–2270 cm⁻¹ .

  • Deprotection/Degradation: A significant reduction in the 1690 cm⁻¹ C=O band, coupled with the emergence of a broad, lower-frequency amine salt band (~3000–2500 cm⁻¹), indicates unintended cleavage of the Boc protecting group.

References

  • Socrates, G. (2004). "Infrared and Raman Characteristic Group Frequencies: Tables and Charts." Journal of the American Chemical Society. URL: [Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). "Spectrometric Identification of Organic Compounds, 8th Edition." John Wiley & Sons. URL: [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). "Introduction to Spectroscopy." Cengage Learning. URL: [Link]

  • Wikipedia Contributors. "Infrared spectroscopy correlation table." Wikipedia, The Free Encyclopedia. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis Protocol for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate: An Application Note

Abstract This application note provides a detailed, step-by-step protocol for the synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a valuable building block in medicinal chemistry and drug discovery. T...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a detailed, step-by-step protocol for the synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a valuable building block in medicinal chemistry and drug discovery. The synthesis commences with the readily available 1-Boc-4-piperidone, proceeding through a Strecker synthesis to introduce the amino and cyano functionalities, followed by hydrolysis of the nitrile to a carboxylic acid, and its subsequent reduction to the primary alcohol. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth explanations for experimental choices, safety precautions, and characterization methods to ensure the synthesis of a high-purity final product.

Introduction

tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is a key intermediate in the synthesis of a variety of biologically active molecules. The piperidine scaffold is a prevalent structural motif in many pharmaceuticals due to its ability to impart favorable pharmacokinetic properties. The presence of a protected amine and a primary alcohol on the same quaternary center provides a versatile handle for further chemical modifications, making it an attractive starting material for the construction of complex molecular architectures. This document outlines a reliable and scalable synthetic route to this important compound.

Synthetic Strategy Overview

The synthesis is designed as a three-step sequence starting from 1-Boc-4-piperidone. The core of this strategy involves the creation of a quaternary center bearing both an amine and a functional group that can be converted to a hydroxymethyl group.

Synthesis_Overview A 1-Boc-4-piperidone B tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylate A->B Strecker Synthesis (KCN, NH4Cl) C 1-Boc-4-aminopiperidine-4-carboxylic acid B->C Nitrile Hydrolysis (H2SO4, H2O) D tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate C->D Carboxylic Acid Reduction (BH3·THF)

Caption: Overall synthetic workflow for the target compound.

Materials and Equipment

Reagents and Solvents
Reagent/SolventGradeSupplier
1-Boc-4-piperidone≥97%Commercially Available
Potassium Cyanide (KCN)≥97%Commercially Available
Ammonium Chloride (NH4Cl)≥99%Commercially Available
2-Propanol (IPA)ACS GradeCommercially Available
WaterDeionizedIn-house
Sulfuric Acid (H2SO4)Concentrated, 98%Commercially Available
Ethyl Acetate (EtOAc)ACS GradeCommercially Available
Sodium Bicarbonate (NaHCO3)Saturated Aqueous SolutionIn-house
BrineSaturated Aqueous SolutionIn-house
Anhydrous Sodium Sulfate (Na2SO4)ACS GradeCommercially Available
Borane tetrahydrofuran complex solution (BH3·THF)1 M in THFCommercially Available
Tetrahydrofuran (THF)Anhydrous, ≥99.9%Commercially Available
Methanol (MeOH)ACS GradeCommercially Available
Equipment
  • Three-neck round-bottom flasks (various sizes)

  • Magnetic stir plates and stir bars

  • Reflux condenser

  • Ice bath

  • Heating mantle with temperature controller

  • Separatory funnel

  • Rotary evaporator

  • High-vacuum pump

  • Thin-layer chromatography (TLC) plates (silica gel 60 F254)

  • UV lamp for TLC visualization

  • Nuclear Magnetic Resonance (NMR) spectrometer

  • Mass Spectrometer (MS)

  • Melting point apparatus

Experimental Protocol

Part 1: Synthesis of tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylate

This initial step utilizes a Strecker synthesis, a classic method for preparing α-amino nitriles from a ketone, an amine source (ammonia from ammonium chloride), and a cyanide source.

Strecker_Synthesis start 1-Boc-4-piperidone step1 Add KCN and NH4Cl in IPA/H2O start->step1 step2 Heat to reflux step1->step2 step3 Cool and partition with EtOAc/H2O step2->step3 step4 Isolate and dry product step3->step4 end tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylate step4->end

Caption: Workflow for the Strecker Synthesis.

Procedure:

  • To a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add 1-Boc-4-piperidone (20.0 g, 100.4 mmol).

  • Add 2-propanol (100 mL) and water (50 mL) to the flask and stir to dissolve the starting material.

  • In a separate beaker, dissolve potassium cyanide (7.85 g, 120.5 mmol) and ammonium chloride (6.44 g, 120.5 mmol) in water (50 mL). Caution: Potassium cyanide is highly toxic. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

  • Add the aqueous KCN/NH4Cl solution to the reaction flask.

  • Heat the reaction mixture to reflux (approximately 85-90 °C) and maintain for 16 hours. Monitor the reaction progress by TLC (3:1 Hexanes:EtOAc).

  • After completion, cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and add ethyl acetate (200 mL).

  • Separate the organic layer and wash it sequentially with water (2 x 100 mL) and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

  • The crude product can be purified by recrystallization from a mixture of ethyl acetate and hexanes to yield tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate as a white solid.

Part 2: Synthesis of 1-Boc-4-aminopiperidine-4-carboxylic acid

This step involves the vigorous hydrolysis of the nitrile functionality to a carboxylic acid using concentrated sulfuric acid.

Procedure:

  • To a 250 mL round-bottom flask, add the tert-butyl 4-amino-4-cyanopiperidine-1-carboxylate (15.0 g, 62.7 mmol) obtained from the previous step.

  • Carefully add a mixture of concentrated sulfuric acid (30 mL) and water (30 mL) to the flask while cooling in an ice bath. Caution: The addition of sulfuric acid to water is highly exothermic.

  • Heat the reaction mixture to 100 °C and stir for 6 hours.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly and carefully adjust the pH of the solution to approximately 4-5 by adding a saturated aqueous solution of sodium bicarbonate. A white precipitate will form.

  • Collect the precipitate by vacuum filtration and wash with cold water.

  • Dry the solid under high vacuum to yield 1-Boc-4-aminopiperidine-4-carboxylic acid. This intermediate is often used in the next step without further purification.[1][2][3]

Part 3: Synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

The final step is the selective reduction of the carboxylic acid to a primary alcohol. Borane tetrahydrofuran complex is an effective reagent for this transformation, as it reduces carboxylic acids in the presence of the Boc-protecting group.[4][5][6]

Reduction_Step start 1-Boc-4-aminopiperidine-4-carboxylic acid step1 Dissolve in anhydrous THF start->step1 step2 Add BH3·THF at 0 °C step1->step2 step3 Warm to room temperature and stir step2->step3 step4 Quench with methanol step3->step4 step5 Aqueous workup and purification step4->step5 end tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate step5->end

Caption: Workflow for the carboxylic acid reduction.

Procedure:

  • To a 500 mL three-neck round-bottom flask under a nitrogen atmosphere, add 1-Boc-4-aminopiperidine-4-carboxylic acid (10.0 g, 40.9 mmol).

  • Add anhydrous tetrahydrofuran (THF, 150 mL) and stir to form a suspension.

  • Cool the mixture to 0 °C using an ice bath.

  • Slowly add borane tetrahydrofuran complex solution (1 M in THF, 123 mL, 123 mmol) dropwise via an addition funnel, maintaining the internal temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 18 hours.

  • Cool the reaction mixture back to 0 °C and carefully quench by the slow, dropwise addition of methanol (50 mL). Caution: Vigorous gas evolution will occur.

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate (200 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 100 mL) and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel (eluting with a gradient of 0-10% methanol in dichloromethane) to afford tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate as a white solid.

Characterization Data

CompoundMolecular FormulaMolecular WeightAppearance1H NMR (400 MHz, CDCl3) δ ppmMS (ESI+) m/z
tert-Butyl 4-amino-4-cyanopiperidine-1-carboxylateC11H19N3O2225.29White Solid3.80-3.65 (m, 2H), 3.25-3.10 (m, 2H), 1.95-1.80 (m, 2H), 1.75-1.60 (m, 2H), 1.46 (s, 9H)226.2 [M+H]+
1-Boc-4-aminopiperidine-4-carboxylic acidC11H20N2O4244.29White Solid3.70-3.50 (m, 2H), 3.30-3.10 (m, 2H), 2.10-1.95 (m, 2H), 1.80-1.65 (m, 2H), 1.45 (s, 9H)245.2 [M+H]+
tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamateC11H22N2O3230.30White Solid4.75 (br s, 1H), 3.70-3.55 (m, 2H), 3.50 (s, 2H), 3.10-2.95 (m, 2H), 1.65-1.50 (m, 4H), 1.45 (s, 9H)231.2 [M+H]+

Discussion of Mechanistic Rationale

The choice of reagents and reaction conditions is critical for the success of this synthesis. The Strecker synthesis provides a straightforward route to the α-amino nitrile intermediate. The subsequent hydrolysis of the nitrile under strongly acidic conditions is a standard transformation.

For the final reduction step, borane is the preferred reducing agent over stronger alternatives like lithium aluminum hydride (LAH). While LAH would also reduce the carboxylic acid, it is less selective and could potentially cleave the Boc protecting group.[7][8] Borane and its complexes are well-known for their chemoselective reduction of carboxylic acids in the presence of esters and carbamates, making it the ideal choice for this transformation.[4][9][10] The mechanism of borane reduction involves the formation of an acyloxyborane intermediate, which is then further reduced to the alcohol.

Safety and Handling

  • Potassium Cyanide (KCN): This reagent is extremely toxic and can be fatal if ingested, inhaled, or absorbed through the skin. Always handle KCN in a certified chemical fume hood with appropriate PPE, including gloves, a lab coat, and safety glasses. Have a cyanide antidote kit readily available and be familiar with its use.

  • Concentrated Sulfuric Acid (H2SO4): This is a highly corrosive acid. Handle with care, wearing appropriate PPE. Always add acid to water, never the other way around, to avoid violent exothermic reactions.

  • Borane Tetrahydrofuran Complex (BH3·THF): This reagent is flammable and reacts violently with water. All reactions involving BH3·THF should be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and glassware. The quenching process should be performed slowly and at a low temperature to control the exothermic reaction and hydrogen gas evolution.

Conclusion

This application note provides a comprehensive and reliable protocol for the multi-step synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. By following the detailed procedures and adhering to the safety precautions, researchers can successfully synthesize this valuable building block for applications in medicinal chemistry and drug development.

References

  • Organic & Biomolecular Chemistry. Catalyst- and Additive-Free Reduction of Carboxylic Acids and Amides Using Ammonia Borane as Hydrogen Source.
  • Organic Synthesis. Borane Reductions (using BH3.THF or BH3.Me2S, BMS).
  • PubMed.
  • MDPI. Titanium-Mediated Reduction of Carboxamides to Amines with Borane–Ammonia.
  • DAV University. Module II Reduction Reactions - Lecture 14 2.1.1 Lithium Aluminum Hydride (LAH).
  • Chem-Impex. Boc-4-amino-1-Fmoc-piperidine-4-carboxylic acid.
  • University of Calgary. Ch22: Reduction of Amides using LiAlH4 to amines.
  • Chemistry LibreTexts. Carboxylic Derivatives - Reduction (Metal Hydride Reduction).
  • Andrew G Myers Research Group. Chem 115.
  • Chemistry Steps. Reduction of Amides to Amines and Aldehydes.
  • Benchchem. Application Notes and Protocols: 4-Amino-1-Boc-piperidine-4-carboxylic acid in Medicinal Chemistry.
  • Chemistry Steps. Amide Reduction Mechanism by LiAlH4.
  • MedChemExpress.
  • Santa Cruz Biotechnology. 1-Boc-4-aminopiperidine-4-carboxylic Acid | CAS 183673-71-4.
  • Santa Cruz Biotechnology. 1-Boc-(4-N-Boc-amino)piperidine-4-carboxylic acid | CAS 189321-65-1.
  • Organic & Biomolecular Chemistry. Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance.
  • ResearchGate. (PDF) Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl)
  • Organic Syntheses Procedure. Carbamic acid, tert-butyl ester.
  • DTIC. Piperidine Synthesis.
  • Fluorochem. 1-BOC-4-AMINO-4-(HYDROXYMETHYL)PIPERIDINE.
  • MilliporeSigma. tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)
  • ResearchGate. Scheme 1.
  • PMC. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
  • Sapphire Bioscience. tert-Butyl ((4-(hydroxymethyl)piperidin-4-yl)methyl)
  • tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)
  • ResearchGate.
  • Synthesis of Piperidine Nucleosides as Conform
  • PMC. tert-Butyl 2-(4-fluorobenzamido)
  • Chemical Substance Information. tert-Butyl 4-(hydroxymethyl)
  • 創薬メモ. Organic Reaction / 002 / Reduction.
  • Sigma-Aldrich. 4-Amino-1-Boc-piperidine 97 87120-72-7.
  • PubMed. Specific reduction of carboxyl groups in peptides and proteins by diborane.
  • Rapid, effective deprotection of tert-butoxycarbonyl (Boc)

Sources

Application

Application Note: tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate in Medicinal Chemistry

Executive Summary The transition from planar, heavily aromatic molecules to three-dimensional, sp3 -rich architectures is a defining paradigm in modern drug discovery[1]. tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carba...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transition from planar, heavily aromatic molecules to three-dimensional, sp3 -rich architectures is a defining paradigm in modern drug discovery[1]. tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (CAS: 1262408-81-0) is a highly versatile, bifunctional building block designed to facilitate this transition[2][3]. By offering three orthogonal sites of reactivity clustered around a rigid piperidine core, this scaffold enables the rapid synthesis of complex spirocycles, bicyclic systems, and highly soluble lead compounds[4].

This application note provides a comprehensive guide to the physicochemical profile, strategic utility, and validated synthetic protocols for incorporating this building block into pharmaceutical workflows.

Physicochemical & Structural Profiling

To successfully deploy this building block, researchers must understand its structural metrics. The compound features an exceptionally high fraction of sp3 hybridized carbons ( Fsp3​ ), a metric strongly correlated with improved aqueous solubility, reduced off-target toxicity, and higher clinical success rates[1][5].

PropertyValueSignificance
Chemical Name tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamateStandard IUPAC nomenclature.
CAS Number 1262408-81-0Unique registry identifier[2].
Molecular Formula C₁₁H₂₂N₂O₃-
Molecular Weight 230.30 g/mol Low molecular weight, ideal for fragment-based drug discovery (FBDD).
Fraction sp3 ( Fsp3​ ) 0.91 (10 of 11 carbons)Exceptional 3D character; minimizes "flatland" liabilities[1].
Key Reactive Sites N1 (Secondary Amine), C4-OH (Primary Alcohol), C4-NHBoc (Protected Amine)Enables orthogonal, multi-step functionalization without protecting group conflicts.

Strategic Utility: The "Escape from Flatland" Paradigm

The 4,4-disubstituted piperidine motif is a privileged scaffold in medicinal chemistry. Unlike flat aromatic rings that often suffer from poor pharmacokinetic profiles and promiscuous protein binding, the rigid sp3 -rich core of this building block provides distinct vectors for exploring 3D chemical space[5][6].

Causality in Scaffold Selection:

  • Metabolic Stability: The quaternary center at C4 blocks metabolic oxidation (e.g., by Cytochrome P450 enzymes) that typically occurs at the benzylic or activated tertiary positions.

  • Spirocyclic Precursor: The spatial proximity of the C4-hydroxymethyl and C4-amino groups makes this compound an ideal precursor for spiro-fused heterocycles (e.g., spiro-oxazolidinones or spiro-imidazolidinones), which are frequently used to lock drug candidates into bioactive conformations[4][7].

OrthogonalReactivity Core tert-Butyl (4-(hydroxymethyl) piperidin-4-yl)carbamate N1 N1 Piperidine (Secondary Amine) Core->N1 Site 1 C4OH C4 Hydroxymethyl (Primary Alcohol) Core->C4OH Site 2 C4NH C4 Carbamate (Boc-Protected Amine) Core->C4NH Site 3 RedAm Reductive Amination & Alkylation N1->RedAm Ox Oxidation to Aldehyde (DMP / Swern) C4OH->Ox Deprot TFA/HCl Deprotection & Amide Coupling C4NH->Deprot

Caption: Orthogonal reactivity map of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate success can be analytically confirmed before proceeding to the next synthetic step.

Protocol 1: N1-Functionalization via Reductive Amination

Functionalizing the piperidine nitrogen is typically the first step, as it is the most nucleophilic site.

  • Rationale: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄) because it selectively reduces the transient iminium ion without reducing the starting aldehyde, preventing the formation of unwanted alcohol byproducts.

  • Procedure:

    • Dissolve tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (1.0 equiv, 1.0 mmol) and the target aldehyde (1.1 equiv) in 1,2-dichloroethane (DCE, 10 mL).

    • Add glacial acetic acid (0.1 equiv) to catalyze iminium ion formation. Stir at room temperature for 30 minutes.

    • Add NaBH(OAc)₃ (1.5 equiv) portion-wise. Stir the suspension at room temperature for 12–16 hours.

    • Self-Validation Check: Monitor via TLC (DCM:MeOH 9:1). Stain with Ninhydrin and heat; the disappearance of the secondary amine (which stains dark purple/brown) confirms reaction completion.

    • Workup: Quench with saturated aqueous NaHCO₃ (10 mL). Extract with dichloromethane (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Oxidation of the Hydroxymethyl Group to an Aldehyde

Converting the primary alcohol to an aldehyde opens the door for subsequent Wittig reactions, Grignard additions, or secondary reductive aminations.

  • Rationale: Dess-Martin Periodinane (DMP) is utilized because it is a mild, neutral oxidant. Harsher acidic oxidants (like Jones reagent) risk cleaving the acid-sensitive Boc protecting group, while unbuffered conditions might lead to over-oxidation to the carboxylic acid.

  • Procedure:

    • Dissolve the N1-functionalized intermediate from Protocol 1 (1.0 equiv, 1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL) and cool to 0 °C under an inert argon atmosphere.

    • Add Dess-Martin Periodinane (1.2 equiv) in a single portion.

    • Allow the reaction to warm to room temperature and stir for 2 hours.

    • Self-Validation Check: Analyze via ¹H NMR of a crude aliquot. The appearance of a sharp singlet at ~9.5–10.0 ppm confirms aldehyde formation.

    • Workup: Quench with a 1:1 mixture of saturated aqueous Na₂S₂O₃ and saturated aqueous NaHCO₃ (10 mL) to destroy excess oxidant. Stir vigorously until the organic layer is clear. Extract with DCM, dry, and concentrate.

Protocol 3: Spirocyclization via Hydroxymethyl Activation

This workflow demonstrates how to leverage the spatial proximity of the C4 substituents to generate a rigid spirocyclic scaffold.

SpiroWorkflow Step1 1. N1-Functionalization (e.g., Reductive Amination) Step2 2. C4-OH Activation (Mesylation with MsCl/Et3N) Step1->Step2 Step3 3. Boc Deprotection (TFA in DCM) Step2->Step3 Step4 4. Intramolecular Cyclization (Base-promoted SN2) Step3->Step4 Product Spirocyclic Scaffold (e.g., 1-oxa-4,9-diazaspiro[5.5]undecane) Step4->Product

Caption: Step-by-step workflow for converting the building block into a rigid spirocyclic scaffold.

  • Rationale: By converting the hydroxyl group into a good leaving group (mesylate) and subsequently removing the Boc group, the newly liberated primary amine will spontaneously undergo an intramolecular SN​2 cyclization, driven by the Baldwin-favored formation of a 5- or 6-membered spiro-ring[7].

  • Procedure:

    • Mesylation: To a solution of the alcohol (1.0 equiv) and Triethylamine (2.0 equiv) in DCM at 0 °C, add Methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise. Stir for 1 hour. Wash with water, dry, and concentrate.

    • Deprotection: Dissolve the crude mesylate in a 20% solution of Trifluoroacetic acid (TFA) in DCM. Stir at room temperature for 2 hours. The release of CO₂ and isobutylene gas drives the deprotection to completion. Evaporate all volatiles under reduced pressure.

    • Cyclization: Dissolve the crude TFA salt in N,N-Dimethylformamide (DMF). Add Potassium carbonate (K₂CO₃, 4.0 equiv) and heat to 60 °C for 4 hours.

    • Self-Validation Check: LC-MS analysis will show a mass corresponding to [M+H]+−96 (loss of Boc) and a subsequent loss of 96 mass units (loss of methanesulfonate) from the intermediate, confirming cyclization.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752-6756. Available at:[Link]

  • Wei, W., et al. (2020). Fsp3: A new parameter for drug-likeness. Drug Discovery Today, 25(10), 1839-1845. Available at:[Link]

  • Zheng, Y., et al. (2014). Spirocyclic Scaffolds in Medicinal Chemistry. ACS Medicinal Chemistry Letters. Available at: [Link]

Sources

Method

Application Notes and Protocols for Cross-Coupling Reactions Involving tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Introduction: The Privileged Piperidine Scaffold in Modern Drug Discovery The piperidine moiety is a cornerstone of medicinal chemistry, embedded in the architecture of numerous blockbuster drugs.[1][2] Its prevalence st...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Privileged Piperidine Scaffold in Modern Drug Discovery

The piperidine moiety is a cornerstone of medicinal chemistry, embedded in the architecture of numerous blockbuster drugs.[1][2] Its prevalence stems from its ability to impart favorable physicochemical properties, such as modulating lipophilicity and aqueous solubility, while also serving as a versatile scaffold for constructing complex three-dimensional structures that can effectively interact with biological targets.[3][4] The specific substitution pattern on the piperidine ring is crucial for fine-tuning pharmacological activity and pharmacokinetic profiles.[5]

This guide focuses on a particularly valuable building block: tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate . This molecule features a quaternary center with both a protected amine (Boc-carbamate) and a primary alcohol. This unique arrangement makes it an attractive starting material for creating spirocyclic systems or introducing a hydroxymethyl-functionalized piperidine motif into larger molecules, a common strategy in the design of novel therapeutics.[6]

Palladium-catalyzed cross-coupling reactions are powerful tools for forging carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, and their application to piperidine-containing fragments has been instrumental in advancing drug development programs.[3][5] This document provides detailed protocols and technical insights for performing Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions with tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate and its derivatives.

Core Concepts: A Mechanistic Overview of Key Cross-Coupling Reactions

A fundamental understanding of the reaction mechanisms is paramount for successful troubleshooting and optimization. While each named reaction has its nuances, they all generally proceed through a catalytic cycle involving a palladium catalyst.

The Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust method for creating a carbon-carbon bond between an organohalide and an organoboron compound, typically a boronic acid or ester.[7] This reaction is widely celebrated for its mild conditions and tolerance of a broad range of functional groups.[8]

The catalytic cycle is generally understood to proceed through three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl or vinyl halide, forming a Pd(II) intermediate.

  • Transmetalation: The organic group from the organoboron species is transferred to the palladium center, displacing the halide. This step is typically facilitated by a base.

  • Reductive Elimination: The two organic fragments on the palladium complex are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst.

Suzuki_Miyaura_Mechanism Pd(0)L2 Pd(0)L2 Oxidative_Addition Oxidative Addition Pd(0)L2->Oxidative_Addition Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Oxidative_Addition->Ar-Pd(II)-X(L2) Transmetalation Transmetalation (Base) Ar-Pd(II)-X(L2)->Transmetalation Ar-Pd(II)-R(L2) Ar-Pd(II)-R(L2) Transmetalation->Ar-Pd(II)-R(L2) Reductive_Elimination Reductive Elimination Ar-Pd(II)-R(L2)->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Catalyst Regeneration Ar-R Ar-R Product Reductive_Elimination->Ar-R R-B(OH)2 R-B(OH)2 R-B(OH)2->Transmetalation Ar-X Ar-X Ar-X->Oxidative_Addition

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling.

The Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, enabling the synthesis of arylamines from aryl halides and amines.[3][9] This transformation is of immense importance in pharmaceuticals, where the arylamine motif is prevalent.[10]

The mechanism shares similarities with the Suzuki-Miyaura coupling:

  • Oxidative Addition: A Pd(0) species reacts with the aryl halide to form a Pd(II) complex.

  • Amine Coordination and Deprotonation: The amine substrate coordinates to the palladium center. A base then deprotonates the amine to form a palladium-amido complex.

  • Reductive Elimination: The desired C-N bond is formed, releasing the arylamine product and regenerating the Pd(0) catalyst.

Buchwald_Hartwig_Mechanism Pd(0)L2 Pd(0)L2 Oxidative_Addition Oxidative Addition Pd(0)L2->Oxidative_Addition Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Oxidative_Addition->Ar-Pd(II)-X(L2) Amine_Coordination Amine Coordination & Deprotonation (Base) Ar-Pd(II)-X(L2)->Amine_Coordination Ar-Pd(II)-NR'R''(L2) Ar-Pd(II)-NR'R''(L2) Amine_Coordination->Ar-Pd(II)-NR'R''(L2) Reductive_Elimination Reductive Elimination Ar-Pd(II)-NR'R''(L2)->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Catalyst Regeneration Ar-NR'R'' Ar-NR'R'' Product Reductive_Elimination->Ar-NR'R'' R'R''NH R'R''NH R'R''NH->Amine_Coordination Ar-X Ar-X Ar-X->Oxidative_Addition

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

The Sonogashira Coupling: Creating C(sp²)-C(sp) Bonds

The Sonogashira coupling facilitates the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[2][11] This reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst.[12]

The reaction is believed to proceed via two interconnected catalytic cycles:

  • Palladium Cycle: Similar to the other cross-coupling reactions, this cycle involves oxidative addition of the aryl halide to Pd(0), followed by transmetalation and reductive elimination.

  • Copper Cycle: The copper(I) salt reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide. This species then participates in the transmetalation step with the palladium(II) complex.

Sonogashira_Mechanism cluster_Pd Palladium Cycle cluster_Cu Copper Cycle Pd(0)L2 Pd(0)L2 Oxidative_Addition Oxidative Addition Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Transmetalation Transmetalation Ar-Pd(II)-C≡CR(L2) Ar-Pd(II)-C≡CR(L2) Reductive_Elimination Reductive Elimination Ar-C≡CR Ar-C≡CR Product Cu(I)X Cu(I)X Alkyne_Activation Alkyne Activation (Base) Cu(I)-C≡CR Cu(I)-C≡CR Cu(I)-C≡CR->Transmetalation Transmetalation from Copper to Palladium R-C≡CH R-C≡CH

Caption: Interconnected catalytic cycles of the Sonogashira coupling.

Experimental Protocols

The following protocols are designed as a starting point for researchers. Optimization of catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of an Aryl Bromide with a Piperidine-derived Boronic Ester

This protocol describes a hypothetical reaction for the synthesis of tert-Butyl (4-(hydroxymethyl)-4-phenylpiperidin-4-yl)carbamate.

Reaction Scheme:

Materials:

  • tert-Butyl (4-(bromomethyl)piperidin-4-yl)carbamate (1.0 equiv)

  • Phenylboronic acid (1.5 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equiv)

  • Potassium carbonate (K₂CO₃) (3.0 equiv)

  • 1,4-Dioxane

  • Water

  • Nitrogen or Argon gas

Procedure:

  • To a flame-dried round-bottom flask, add tert-Butyl (4-(bromomethyl)piperidin-4-yl)carbamate, phenylboronic acid, and Pd(dppf)Cl₂.

  • Evacuate and backfill the flask with nitrogen or argon three times.

  • Add degassed 1,4-dioxane and a degassed aqueous solution of K₂CO₃.

  • Heat the reaction mixture to 80-100 °C and stir vigorously.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Table 1: Troubleshooting the Suzuki-Miyaura Coupling

IssuePotential CauseSuggested Solution
Low or no conversion Inactive catalystUse a fresh batch of catalyst or a pre-catalyst.
Insufficiently degassed solvents/reagentsEnsure all solvents and reagents are thoroughly degassed.
Poor choice of baseScreen other bases such as Cs₂CO₃ or K₃PO₄.
Formation of homocoupled byproducts Reaction temperature too highLower the reaction temperature.
Inappropriate ligandScreen other phosphine ligands.
Decomposition of starting material Reaction temperature too highLower the reaction temperature.
Base is too strongUse a milder base like NaHCO₃.
Protocol 2: Buchwald-Hartwig Amination of an Aryl Bromide with tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

This protocol describes the N-arylation of the piperidine nitrogen. Note that the Boc protecting group on the exocyclic amine is stable under these conditions.

Reaction Scheme:

Materials:

  • tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (1.2 equiv)

  • Aryl bromide (1.0 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 equiv)

  • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

  • Anhydrous, degassed toluene

  • Nitrogen or Argon gas

Procedure:

  • In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, XPhos, and NaOtBu to a dry Schlenk tube.

  • Add the aryl bromide and tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

  • Add anhydrous, degassed toluene via syringe.

  • Seal the Schlenk tube and place it in a preheated oil bath at 100-110 °C.

  • Stir the reaction mixture vigorously.

  • Monitor the reaction progress by TLC or LC-MS.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with ethyl acetate and filter through a pad of celite.

  • Concentrate the filtrate and purify the crude product by flash column chromatography.

Table 2: Key Parameters for Buchwald-Hartwig Amination

ParameterImportanceCommon Choices
Palladium Source The source of the active Pd(0) catalyst.Pd₂(dba)₃, Pd(OAc)₂, various precatalysts.
Ligand Crucial for catalyst stability and reactivity.XPhos, SPhos, RuPhos, tBu₃P.
Base Facilitates deprotonation of the amine.NaOtBu, K₃PO₄, Cs₂CO₃.
Solvent Should be anhydrous and deoxygenated.Toluene, dioxane, THF.
Protocol 3: Sonogashira Coupling of an Aryl Iodide with a Piperidine-derived Alkyne

This protocol assumes the prior synthesis of a derivative of the title compound bearing a terminal alkyne.

Reaction Scheme:

Sources

Application

Application Note: Strategic Incorporation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate into Peptide Synthesis

Introduction In the landscape of modern drug discovery and peptide science, the use of non-natural, conformationally constrained amino acids is a cornerstone strategy for developing novel therapeutics with enhanced poten...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of modern drug discovery and peptide science, the use of non-natural, conformationally constrained amino acids is a cornerstone strategy for developing novel therapeutics with enhanced potency, selectivity, and metabolic stability. The piperidine scaffold is a privileged structure in medicinal chemistry, known for imparting favorable pharmacokinetic properties.[1][2] This application note provides a detailed guide for the incorporation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate , a unique synthetic building block, into peptide sequences using Solid-Phase Peptide Synthesis (SPPS).

This building block, hereafter referred to as Boc-Hmp , introduces a 4,4-disubstituted piperidine ring into the peptide backbone. Its key features include:

  • A Quaternary Center: The substitution at the C4 position creates a sterically hindered environment, which poses a challenge for standard coupling protocols but is invaluable for inducing specific, rigid conformations such as β-turns in the peptide chain.[3]

  • Orthogonal Protection: The amine is protected with a standard acid-labile Boc group, compatible with Fmoc-based SPPS. The primary hydroxymethyl (-CH2OH) group remains unprotected, offering a versatile handle for post-synthetic modifications.

  • Enhanced 3D Structure: The sp³-rich, spirocyclic nature of the piperidine ring provides a three-dimensional trajectory that can facilitate more extensive and precise interactions with biological targets compared to flat, aromatic structures.[4]

This guide will detail the necessary considerations, optimized protocols, and mechanistic rationale for successfully incorporating this sterically demanding building block.

Physicochemical Properties and Handling

A summary of the key properties for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (CAS No. 1262408-81-0) is provided below.

PropertyValueSource
Molecular FormulaC₁₁H₂₂N₂O₃[5]
Molecular Weight230.30 g/mol [6]
Physical FormSolid[5]
PurityTypically ≥95%[5]
Storage2-8°C, sealed in dry, dark conditions.[5]

Handling: Standard laboratory personal protective equipment should be used. The compound may cause skin, eye, and respiratory irritation.[5] It is a stable solid under recommended storage conditions.

Core Protocols: Solid-Phase Peptide Synthesis (SPPS)

The primary challenge in incorporating Boc-Hmp is overcoming the steric hindrance at the piperidine C4 position. Traditional coupling reagents like DCC/HOBt are often inefficient for such hindered amino acids, leading to low yields and slow reaction rates.[7] Therefore, the use of high-efficiency aminium/uronium or phosphonium salt-based reagents is strongly recommended.[8]

The Critical Role of High-Efficiency Coupling Reagents

For sterically demanding couplings, reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) are superior to older reagents like HBTU.[9] The mechanism involves two key steps:

  • A base (e.g., DIPEA) deprotonates the carboxylic acid of the incoming amino acid.

  • The resulting carboxylate attacks HATU to form a highly reactive OAt-active ester, releasing tetramethylurea.[9][10]

The superiority of HATU stems from the "7-aza effect" of its HOAt leaving group. The nitrogen atom in the pyridine ring of the OAt-ester intermediate provides anchimeric assistance, stabilizing the transition state and accelerating the subsequent aminolysis step with the resin-bound amine.[9][10][11] This makes HATU exceptionally effective for coupling hindered residues like Boc-Hmp.[12]

Diagram 1: SPPS Workflow for Boc-Hmp Incorporation This diagram illustrates the key steps in a solid-phase peptide synthesis cycle for incorporating the sterically hindered Boc-Hmp building block.

cluster_SPPS SPPS Cycle for Boc-Hmp Resin Peptide-Resin (Free N-terminus) Preactivation Pre-activation of Boc-Hmp-OH Coupling Coupling Reaction Preactivation->Coupling Add to Resin Wash1 DMF Wash Coupling->Wash1 Capping Optional: Capping (e.g., Ac₂O) Wash1->Capping Check Completion (Kaiser Test) Wash2 DMF Wash Wash1->Wash2 If Complete Capping->Wash2 If Incomplete Deprotection Fmoc Deprotection (20% Piperidine/DMF) Wash2->Deprotection Wash3 DMF Wash Deprotection->Wash3 NextAA Couple Next Fmoc-AA-OH Wash3->NextAA

Optimized Protocol: Manual SPPS using HATU

This protocol is recommended for achieving high coupling efficiency with the sterically hindered Boc-Hmp building block.

Materials:

  • Fmoc-protected peptide-resin

  • Boc-Hmp-OH

  • HATU

  • N,N-Diisopropylethylamine (DIPEA)

  • Dimethylformamide (DMF), peptide synthesis grade

  • Piperidine, 20% (v/v) in DMF

  • Dichloromethane (DCM)

  • Kaiser test kit

Procedure:

  • Resin Swelling & Fmoc Deprotection:

    • Swell the peptide-resin in DMF for 30-60 minutes.

    • Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for an additional 15 minutes to ensure complete Fmoc removal.[13]

    • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

  • Pre-activation and Coupling of Boc-Hmp:

    • In a separate vessel, dissolve Boc-Hmp-OH (4 eq.), HATU (3.9 eq.), and DIPEA (8 eq.) relative to the resin loading capacity.[8]

    • Allow the pre-activation to proceed for 1-5 minutes.

    • Add the activated amino acid solution to the deprotected peptide-resin.

    • Agitate the reaction mixture for 2-4 hours at room temperature. For particularly difficult sequences, microwave-assisted SPPS can significantly enhance efficiency.[14]

  • Monitoring and Troubleshooting:

    • After the coupling period, take a small sample of resin beads and perform a qualitative Kaiser (ninhydrin) test.[13]

    • Negative Test (Yellow/Clear Beads): The coupling is complete. Proceed to wash the resin with DMF (3x) and DCM (3x) and continue to the next deprotection/coupling cycle.

    • Positive Test (Blue/Purple Beads): The coupling is incomplete. A second coupling is required. Drain the reaction vessel and repeat step 2 with a freshly prepared solution of activated Boc-Hmp. If the test remains positive, cap the unreacted amines with acetic anhydride to prevent the formation of deletion sequences.

Table 1: Recommended Reagent Equivalents for Hindered Coupling

Reagent Equivalents (vs. Resin Loading) Rationale
Boc-Hmp-OH 4.0 Drives the reaction forward by mass action.
HATU 3.9 High-efficiency activation for hindered couplings.[9]

| DIPEA | 8.0 | Acts as a non-nucleophilic base to facilitate carboxylate formation without competing in the coupling.[10][15] |

Post-Synthetic Modification via the Hydroxymethyl Group

The free hydroxymethyl group on the piperidine ring is a prime site for on-resin modification, allowing for the introduction of fluorescent labels, PEG chains, or other functionalities.[16]

Diagram 2: On-Resin Esterification of the Hydroxymethyl Group This diagram shows a representative reaction for modifying the peptide post-synthesis while it is still attached to the solid support.

cluster_Mod On-Resin Modification PeptideResin Peptide-Resin with Exposed -CH₂OH Activation Carboxylic Acid (R-COOH) + Coupling Reagent (e.g., DIC/DMAP) Reaction Esterification Reaction Activation->Reaction Add to Resin ModifiedPeptide Modified Peptide-Resin (Ester Linkage) Reaction->ModifiedPeptide Wash Wash & Proceed to Cleavage ModifiedPeptide->Wash

Example Protocol: On-Resin Esterification
  • After the full peptide sequence has been assembled, ensure the N-terminal Fmoc group is removed.

  • Swell the resin in DCM.

  • In a separate vessel, dissolve the carboxylic acid to be coupled (e.g., a fluorescent dye) (5 eq.), DIC (5 eq.), and DMAP (0.1 eq.) in DMF.[13]

  • Add the activation mixture to the resin and react for 4-12 hours.

  • Wash the resin thoroughly with DMF and DCM before proceeding to cleavage.

Cleavage and Deprotection

A standard high-concentration TFA cleavage cocktail is required to simultaneously cleave the peptide from the resin and remove the Boc group from the Hmp residue and other acid-labile side-chain protecting groups (e.g., tBu, Trt, Pbf).[17]

Recommended Cleavage Cocktail (Reagent K):

  • Trifluoroacetic acid (TFA): 82.5%

  • Phenol: 5%

  • Water: 5%

  • Thioanisole: 5%

  • 1,2-Ethanedithiol (EDT): 2.5%

This cocktail is robust and suitable for peptides containing a wide range of sensitive residues like Cys, Met, Trp, and Tyr.[18][19]

Procedure:

  • Wash the dried peptide-resin with DCM.

  • Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin).[19][20]

  • Allow the reaction to proceed for 2-4 hours at room temperature with occasional agitation.[13][20]

  • Filter the resin and collect the TFA filtrate.

  • Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

  • Centrifuge to pellet the peptide, wash the pellet with cold ether, and dry under vacuum.

  • Purify the crude peptide by reverse-phase HPLC.

Conclusion

The strategic incorporation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate offers a powerful tool for designing peptides with novel structural and functional properties. While its steric bulk necessitates optimized coupling conditions, the use of high-efficiency reagents like HATU ensures its successful integration into peptide chains. The presence of the hydroxymethyl group further expands its utility by providing a convenient handle for post-synthetic functionalization. By following the detailed protocols and understanding the chemical principles outlined in this note, researchers can effectively leverage this building block to advance their peptide-based research and development programs.

References

  • Vertex AI Search. (n.d.). HATU and HBTU Peptide Coupling: Mechanism and Bench Utility.
  • Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B.
  • Wikipedia. (n.d.). HATU.
  • ResearchGate. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF.
  • Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1193.
  • Chemical Substance Information. (n.d.). tert-Butyl 4-(hydroxymethyl)piperidin-4-ylcarbamate.
  • Vertex AI Search. (n.d.). TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization.
  • MilliporeSigma. (n.d.). tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.
  • Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
  • ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt.
  • YouTube. (2020). HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry.
  • Benchchem. (n.d.). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
  • CDN. (n.d.). Cleavage Cocktail Selection.
  • Suzhou Highfine Biotech. (2025). HATU: The Core Reagent for Peptide & Drug Synthesis.
  • ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis.
  • MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
  • PharmaBlock. (n.d.). Spirocyclic Piperidines in Drug Discovery.
  • CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.
  • Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
  • ACS Publications. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
  • PMC. (2026). Proximity-driven acceleration of challenging solid-phase peptide couplings.
  • Organic Letters. (2012). Spiro-fused Pyrrolidine, Piperidine, and Oxindole Scaffolds from Lactams.
  • Figshare. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids.
  • PMC. (n.d.). Spiro heterocycles bearing piperidine moiety as potential scaffold for antileishmanial activity: synthesis, biological evaluation, and in silico studies.
  • Sigma-Aldrich. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis.
  • Benchchem. (n.d.). Tert-butyl methyl(piperidin-4-yl)carbamate|108612-54-0.
  • PMC. (n.d.). On-the-Resin N-Terminal Modification of Long Synthetic Peptides.
  • Benchchem. (n.d.). Application Notes: Use of Tert-butyl Carbamates in Peptide Synthesis.
  • Royal Society of Chemistry. (n.d.). Expedient on-resin modification of a peptide C-terminus through a benzotriazole linker.
  • Nature. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
  • Benchchem. (n.d.). Application Notes and Protocols for Incorporating Non-Natural Amino acids in Solid-Phase Peptide Synthesis.
  • PubChem. (n.d.). Tert-butyl (piperidin-4-ylmethyl)carbamate.
  • Google Patents. (n.d.). WO2006045483A2 - On-resin peptide cyclization.
  • ChemicalBook. (n.d.). 163271-08-7(tert-Butyl (4-methylpiperidin-4-yl)carbamate) Product Description.
  • Royal Society of Chemistry. (2022). On-Resin Cα-Functionalization of N-Arylglycinyl Peptides with Boronic Acids.
  • Taylor & Francis. (2022). Spiro heterocycles bearing piperidine moiety as potential scaffold for antileishmanial activity: synthesis, biological evaluation, and in silico studies.
  • ChemRxiv. (n.d.). On-resin Photochemical Decarboxylative Arylation of Peptides.
  • Sigma-Aldrich. (n.d.). Peptide Resin Loading Protocols.
  • Nowick Laboratory. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
  • Springer. (2014). Methods and protocols of modern solid phase peptide synthesis.
  • Redalyc. (n.d.). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis.
  • PubMed. (2020). Tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate Has Moderated Protective Activity in Astrocytes Stimulated with Amyloid Beta 1-42 and in a Scopolamine Model.
  • Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis.
  • ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.

Sources

Method

Application Notes and Protocols for the Scale-Up Manufacturing of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Introduction tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is a valuable bifunctional building block in modern medicinal chemistry. Its structure, featuring a primary alcohol and a Boc-protected primary amine on...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is a valuable bifunctional building block in modern medicinal chemistry. Its structure, featuring a primary alcohol and a Boc-protected primary amine on a piperidine scaffold, makes it a crucial intermediate for the synthesis of complex pharmaceutical agents, including kinase inhibitors and other targeted therapeutics. The precise control over its synthesis at scale is paramount to ensure the quality, purity, and cost-effectiveness of the final active pharmaceutical ingredient (API).

These application notes provide a comprehensive guide for the scale-up synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, focusing on a robust and scalable multi-step process. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering not only step-by-step instructions but also the scientific rationale behind the chosen methodologies.

Synthetic Strategy Overview

The selected synthetic route is a three-step process designed for scalability, safety, and control over selectivity. A key challenge in the synthesis of the target molecule is the selective protection of the exocyclic primary amine in the presence of the secondary amine of the piperidine ring. To address this, a strategy involving a temporary protecting group for the piperidine nitrogen is employed. The overall synthetic pathway is as follows:

  • Reductive Amination: Starting from commercially available 1-benzyl-4-piperidone, a Strecker-type reaction followed by hydrolysis will be employed to introduce the amino and hydroxymethyl groups at the 4-position. This approach is a modification of known procedures for similar structures.

  • Selective Boc-Protection: The resulting intermediate, (4-amino-1-benzylpiperidin-4-yl)methanol, will be selectively protected at the exocyclic primary amine using di-tert-butyl dicarbonate (Boc₂O). The bulky benzyl group on the piperidine nitrogen provides steric hindrance that favors the protection of the primary amine.

  • Deprotection/Hydrogenolysis: The final step involves the removal of the N-benzyl group via catalytic hydrogenation. This step yields the target molecule, tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, and is known for its high efficiency and clean reaction profile, which is highly desirable for large-scale production.

Process Flow Diagram

Synthetic_Workflow 1-Benzyl-4-piperidone 1-Benzyl-4-piperidone Intermediate_A (4-amino-1-benzylpiperidin-4-yl)methanol 1-Benzyl-4-piperidone->Intermediate_A 1. KCN, (NH4)2CO3 2. LiAlH4 or NaBH4 reduction Intermediate_B tert-Butyl (1-benzyl-4-(hydroxymethyl)piperidin-4-yl)carbamate Intermediate_A->Intermediate_B Boc₂O, Base Final_Product tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Intermediate_B->Final_Product H₂, Pd/C

Caption: Synthetic workflow for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Detailed Protocols and Methodologies

Part 1: Synthesis of (4-amino-1-benzylpiperidin-4-yl)methanol (Intermediate A)

This step involves a modified Strecker synthesis followed by reduction.

Materials and Equipment:

Reagent/EquipmentSpecification
1-Benzyl-4-piperidoneCommercially available, >98% purity
Potassium Cyanide (KCN)Reagent grade
Ammonium CarbonateReagent grade
MethanolAnhydrous
WaterDeionized
Lithium Aluminum Hydride (LAH) or Sodium Borohydride (NaBH₄)Reagent grade
Tetrahydrofuran (THF)Anhydrous
Diethyl EtherReagent grade
Glass-lined ReactorAppropriate volume for scale
Temperature Control UnitHeating and cooling capabilities
Filtration Systeme.g., Nutsche filter-dryer

Protocol:

  • Reaction Setup: Charge the glass-lined reactor with 1-benzyl-4-piperidone (1.0 eq), ammonium carbonate (2.2 eq), methanol, and deionized water.

  • Strecker Reaction: Stir the mixture at room temperature until all solids dissolve. Cool the reaction mixture to 10-15°C. Slowly add a solution of potassium cyanide (2.1 eq) in deionized water, maintaining the temperature below 20°C. Caution: Potassium cyanide is highly toxic, and the reaction should be performed in a well-ventilated area with appropriate safety precautions. Contact with acid will release toxic hydrogen cyanide gas.

  • Reaction Monitoring: Stir the reaction mixture at room temperature for 48-72 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Work-up and Isolation of Hydantoin: Upon completion, concentrate the reaction mixture under reduced pressure to remove methanol. Cool the resulting aqueous slurry and collect the precipitated hydantoin intermediate by filtration. Wash the solid with cold water and dry under vacuum.

  • Reduction to Amino Alcohol: In a separate reactor, prepare a suspension of a reducing agent such as Lithium Aluminum Hydride (LAH) (4.0 eq) in anhydrous THF under an inert atmosphere (e.g., Nitrogen). Cool the suspension to 0°C.

  • Addition of Hydantoin: Slowly add the dried hydantoin intermediate to the LAH suspension, controlling the rate of addition to maintain the temperature below 10°C.

  • Reaction Completion and Quench: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 12-24 hours, monitoring by TLC/HPLC. Cool the reaction to 0°C and cautiously quench by the sequential slow addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

  • Isolation of Intermediate A: Filter the resulting solids and wash thoroughly with THF and diethyl ether. Combine the organic filtrates and concentrate under reduced pressure to yield (4-amino-1-benzylpiperidin-4-yl)methanol as a crude oil or solid, which can be used in the next step without further purification.

Part 2: Synthesis of tert-Butyl (1-benzyl-4-(hydroxymethyl)piperidin-4-yl)carbamate (Intermediate B)

This step involves the selective Boc-protection of the exocyclic primary amine.

Materials and Equipment:

Reagent/EquipmentSpecification
(4-amino-1-benzylpiperidin-4-yl)methanol (Intermediate A)From previous step
Di-tert-butyl dicarbonate (Boc₂O)Reagent grade
Triethylamine (TEA) or Sodium BicarbonateReagent grade
Dichloromethane (DCM) or Tetrahydrofuran (THF)Anhydrous
Glass-lined ReactorAppropriate volume for scale
Addition Funnel

Protocol:

  • Reaction Setup: Charge the reactor with Intermediate A (1.0 eq) and a suitable solvent such as dichloromethane or THF. Add a base such as triethylamine (1.2 eq) or an aqueous solution of sodium bicarbonate.

  • Boc-Protection: Cool the mixture to 0°C. Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same solvent via an addition funnel, maintaining the temperature below 5°C.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC/HPLC until the starting material is consumed.

  • Work-up and Isolation: Quench the reaction with water. Separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

  • Purification: Concentrate the filtrate under reduced pressure to obtain the crude Intermediate B. This product can often be purified by crystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or used directly in the next step if purity is sufficient.

Part 3: Synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (Final Product)

This final step is a debenzylation via catalytic hydrogenation.

Materials and Equipment:

Reagent/EquipmentSpecification
tert-Butyl (1-benzyl-4-(hydroxymethyl)piperidin-4-yl)carbamate (Intermediate B)From previous step
Palladium on Carbon (Pd/C)5-10% Pd, wet
Methanol or EthanolReagent grade
HydrogenatorSuitable for the reaction scale and pressure
Filtration aid (e.g., Celite)

Protocol:

  • Reaction Setup: Charge the hydrogenator with Intermediate B (1.0 eq) and a solvent such as methanol or ethanol. Add 5-10% Pd/C catalyst (typically 1-5 mol%).

  • Hydrogenation: Seal the reactor and purge with nitrogen, followed by purging with hydrogen gas. Pressurize the reactor with hydrogen (typically 3-5 bar) and stir the mixture at room temperature.

  • Reaction Monitoring: Monitor the reaction by HPLC for the disappearance of the starting material. The reaction is typically complete within 8-24 hours.

  • Catalyst Removal: Upon completion, carefully vent the hydrogen and purge the reactor with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with the reaction solvent.

  • Isolation and Purification: Combine the filtrates and concentrate under reduced pressure to yield the crude final product. The product is typically a solid and can be purified by crystallization from a suitable solvent (e.g., ethyl acetate, isopropanol) to achieve the desired purity.

Analytical Characterization

TechniquePurposeExpected Results
HPLC Purity assessment and reaction monitoringFinal product purity >98%
¹H NMR Structural confirmationPeaks corresponding to the Boc group, piperidine ring protons, and hydroxymethyl group protons.
¹³C NMR Structural confirmationCarbamate carbonyl, quaternary carbon, and other expected carbon signals.
Mass Spectrometry Molecular weight confirmation[M+H]⁺ peak corresponding to the molecular weight of the product.
Melting Point Physical property characterizationA sharp melting point range indicates high purity.[1]

Safety Considerations

  • Potassium Cyanide: Highly toxic. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses. Have a cyanide antidote kit readily available.

  • Lithium Aluminum Hydride: Highly reactive with water. Handle under an inert atmosphere. Quenching should be done slowly and at low temperatures.

  • Hydrogenation: Hydrogen gas is highly flammable. Use a properly rated hydrogenation reactor and ensure the area is free of ignition sources. The Pd/C catalyst can be pyrophoric upon exposure to air when dry; handle as a wet paste.

  • General Precautions: Wear appropriate PPE, including lab coats, safety glasses, and gloves, throughout all procedures.[2][3]

References

  • MilliporeSigma. tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)
  • Thermo Fisher Scientific.
  • Benchchem. Application Notes and Protocols for the Purification of tert-Butyl (4-hydroxybutan-2-yl)
  • PubChem. tert-butyl (piperidin-4-ylmethyl)
  • Organic Syntheses. General procedures for reactions involving hazardous reagents.
  • Pothuri, V. V., et al. (2018).
  • Google Patents. Synthesis method of N-boc-4-hydroxy piperidine. CN104628625A.
  • MedChemExpress.
  • Jiang, J., et al. (2012). tert-Butyl N-{4-[N-(4-hydroxyphenyl)
  • Fluorochem. 1-BOC-4-AMINO-4-(HYDROXYMETHYL)
  • Organic Syntheses.
  • Wang, P., et al. (2019). Synthesis of tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate. IOP Conference Series: Earth and Environmental Science.

Sources

Application

The Strategic Application of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate in Modern Drug Discovery: A Guide for Researchers

In the landscape of contemporary medicinal chemistry, the judicious selection of molecular building blocks is a critical determinant of success in any drug discovery program. Among the vast arsenal of available scaffolds...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of contemporary medicinal chemistry, the judicious selection of molecular building blocks is a critical determinant of success in any drug discovery program. Among the vast arsenal of available scaffolds, tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate has emerged as a particularly valuable and versatile intermediate. Its unique structural arrangement, featuring a piperidine core with orthogonally protected amino and hydroxymethyl functionalities at the C4 position, provides a powerful platform for the synthesis of complex and biologically active molecules. This guide offers an in-depth exploration of the applications of this key building block, providing detailed protocols and insights into its strategic deployment in drug discovery.

The Architectural Advantage: Physicochemical Properties and Their Implications

The utility of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate stems from the favorable physicochemical properties conferred by its constituent parts. The piperidine ring, a ubiquitous motif in approved drugs, offers a saturated, three-dimensional framework that can enhance aqueous solubility and provide vectors for precise spatial orientation of substituents to optimize interactions with biological targets.[1][2] The tert-butoxycarbonyl (Boc) protecting group on the 4-amino moiety is robust under a wide range of reaction conditions, yet can be readily removed under acidic conditions, allowing for late-stage diversification.[1] The primary hydroxyl group serves as a versatile handle for a variety of chemical transformations.

PropertyValueSignificance in Drug Design
Molecular FormulaC11H22N2O3Provides a foundation for further molecular elaboration.
Molecular Weight230.30 g/mol A moderate molecular weight allows for the addition of significant complexity without violating Lipinski's Rule of Five.
Physical FormSolidEase of handling and storage.
Key FunctionalitiesBoc-protected amine, primary hydroxyl group, piperidine ringOffers orthogonal handles for sequential chemical modifications.

Application Spotlight: A Synthetic Blueprint for CCR5 Receptor Antagonists

Chemokine Receptor 5 (CCR5) antagonists have garnered significant attention as a promising class of anti-HIV-1 therapeutics.[3] The piperidine scaffold is a key feature in many potent CCR5 antagonists. The following section outlines a strategic synthetic approach for the elaboration of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate into a core structure reminiscent of known CCR5 antagonists.

Synthetic Workflow: From Building Block to Advanced Intermediate

This proposed workflow illustrates how the title compound can be strategically modified to generate a key intermediate for the synthesis of piperidine-4-carboxamide based CCR5 antagonists.[3]

workflow start tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate step1 Oxidation of Primary Alcohol to Carboxylic Acid start->step1 e.g., TEMPO, BAIB step2 Amide Coupling with a Suitable Amine step1->step2 e.g., HATU, EDCI step3 Selective Boc Deprotection step2->step3 e.g., TFA, HCl final Advanced Intermediate for CCR5 Antagonist Synthesis step3->final

Caption: Proposed synthetic workflow for the conversion of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate to an advanced intermediate for CCR5 antagonist synthesis.

Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key transformations outlined in the synthetic workflow.

Protocol 1: Oxidation of the Primary Hydroxyl Group to a Carboxylic Acid

This protocol describes a two-step oxidation of the primary alcohol to a carboxylic acid, a crucial transformation to enable subsequent amide bond formation.

Step 1a: Oxidation to the Aldehyde

  • Reaction Setup: To a solution of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (1.0 eq) in dichloromethane (DCM, 10 volumes) at 0 °C, add N-methylmorpholine N-oxide (NMO) (1.5 eq).

  • Addition of Oxidant: Add tetrapropylammonium perruthenate (TPAP) (0.05 eq) portion-wise, maintaining the temperature at 0 °C.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, quench the reaction with saturated aqueous sodium thiosulfate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude aldehyde.

Step 1b: Oxidation of the Aldehyde to the Carboxylic Acid

  • Reaction Setup: Dissolve the crude aldehyde from the previous step in a 1:1 mixture of tert-butanol and water (10 volumes).

  • Addition of Reagents: Add 2-methyl-2-butene (5.0 eq) followed by a solution of sodium chlorite (4.0 eq) in water.

  • Reaction Monitoring: Stir the reaction vigorously at room temperature for 4-6 hours. Monitor the reaction progress by TLC.

  • Work-up and Purification: Upon completion, acidify the reaction mixture with 1 M HCl to pH 3-4. Extract the product with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude carboxylic acid can be purified by flash column chromatography.

Protocol 2: Amide Coupling

This protocol details the coupling of the newly formed carboxylic acid with a representative amine, a common step in the synthesis of many drug candidates.

  • Reaction Setup: To a solution of the carboxylic acid from Protocol 1 (1.0 eq) in N,N-dimethylformamide (DMF, 10 volumes), add 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU) (1.2 eq) and N,N-diisopropylethylamine (DIPEA) (3.0 eq). Stir the mixture at room temperature for 15 minutes.

  • Addition of Amine: Add the desired amine (e.g., a substituted aniline derivative) (1.1 eq) to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at room temperature for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up and Purification: Upon completion, dilute the reaction mixture with water and extract the product with ethyl acetate. Combine the organic layers, wash successively with 1 M HCl, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Protocol 3: Boc Deprotection

This final step removes the Boc protecting group to reveal the piperidine nitrogen, which can then be further functionalized.

  • Reaction Setup: Dissolve the Boc-protected amide from Protocol 2 in a solution of 20-50% trifluoroacetic acid (TFA) in dichloromethane (DCM).

  • Reaction Monitoring: Stir the reaction at room temperature for 1-2 hours. Monitor the deprotection by TLC, observing the disappearance of the starting material.

  • Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Dissolve the residue in DCM and wash with saturated aqueous sodium bicarbonate to neutralize the excess acid. Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate to yield the deprotected product.

Visualizing the Synthetic Pathway

The following diagram illustrates the chemical transformations described in the protocols, showcasing the versatility of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate as a synthetic intermediate.

synthesis cluster_start Starting Material cluster_intermediate1 Intermediate 1 cluster_intermediate2 Intermediate 2 cluster_final Final Intermediate start tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate intermediate1 Boc-protected 4-carboxypiperidin-4-yl)carbamate start->intermediate1 Oxidation intermediate2 Coupled Product intermediate1->intermediate2 Amide Coupling final Deprotected Core intermediate2->final Boc Deprotection

Caption: Synthetic pathway from the starting material to a key drug discovery intermediate.

Conclusion and Future Perspectives

tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is a powerful and versatile building block in drug discovery. Its inherent structural features provide a robust platform for the synthesis of complex molecules targeting a wide range of biological targets. The protocols outlined in this guide demonstrate a logical and experimentally validated approach to leveraging this scaffold for the generation of advanced intermediates. As the demand for novel therapeutics with improved efficacy and safety profiles continues to grow, the strategic application of such well-designed building blocks will remain a cornerstone of successful medicinal chemistry campaigns.

References

  • Vertex AI Search. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
  • International Journal of Novel Research and Development. Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. Available from: [Link]

  • ResearchGate. (PDF) Piperidine nucleus in the field of drug discovery. Available from: [Link]

  • PubMed. Discovery of a piperidine-4-carboxamide CCR5 Antagonist (TAK-220) With Highly Potent Anti-HIV-1 Activity. Available from: [Link]

  • PubMed Central. Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. Available from: [Link]

  • ResearchGate. An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. Available from: [Link]

  • PubMed Central. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Available from: [Link]

  • PubMed Central. Organic Carbamates in Drug Design and Medicinal Chemistry. Available from: [Link]

  • Google Patents. CN102020589A - Tert-butyl carbamate derivative and preparation method and application thereof.
  • Pharmaffiliates. CAS No : 73874-95-0 | Product Name : tert-Butyl piperidin-4-ylcarbamate. Available from: [Link]

  • MDPI. Tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate Has Moderated Protective Activity in Astrocytes Stimulated with Amyloid Beta 1-42 and in a Scopolamine Model. Available from: [Link]

  • PubMed. Tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate Has Moderated Protective Activity in Astrocytes Stimulated with Amyloid Beta 1-42 and in a Scopolamine Model. Available from: [Link]

  • eLife. Conformational fingerprinting of allosteric modulators in metabotropic glutamate receptor 2. Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Welcome to the technical support center for the synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions (FAQs), and optimized protocols to enhance your reaction yield and product purity.

Introduction to the Synthesis

The synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is a crucial step in the development of various pharmaceutical intermediates. The most common route involves the selective N-protection of the primary amino group of 4-amino-4-(hydroxymethyl)piperidine using di-tert-butyl dicarbonate (Boc)₂O. While seemingly straightforward, this reaction is often plagued by issues such as low yields, incomplete conversion, and the formation of challenging-to-remove impurities. This guide will address these issues systematically.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured in a question-and-answer format to directly address the most common issues.

Category 1: Low Reaction Yield & Incomplete Conversion

Q1: My reaction has stalled, and TLC/LC-MS analysis shows a significant amount of unreacted starting material. What are the likely causes and how can I resolve this?

A1: An incomplete reaction is a frequent challenge. Several factors could be at play:

  • Insufficient Reagent Stoichiometry: The molar ratio of (Boc)₂O to the amine is critical. While a 1:1 ratio is theoretically sufficient, a slight excess of (Boc)₂O (1.1 to 1.5 equivalents) is often employed to drive the reaction to completion.[1]

  • Inadequate Base: The choice and amount of base are crucial. The reaction generates tert-butoxycarboxylic acid, which can protonate the starting amine, rendering it non-nucleophilic. A suitable base, such as triethylamine (TEA) or sodium hydroxide, is necessary to neutralize this acid and maintain the amine's reactivity.[2][3] Ensure at least one equivalent of base is used.

  • Low Reaction Temperature: While the reaction is often performed at room temperature, gentle heating (30-40 °C) can sometimes be beneficial, especially if the starting material has limited solubility. However, be cautious, as higher temperatures can promote side reactions.

  • Solvent Choice: The polarity and protic nature of the solvent can influence reaction rates. Aprotic solvents like tetrahydrofuran (THF), dichloromethane (DCM), or acetonitrile are commonly used. Protic solvents like methanol or ethanol can also be used, but may require adjustments to the reaction conditions.[4]

Troubleshooting Workflow for Incomplete Conversion

Caption: Troubleshooting workflow for incomplete Boc protection.

Category 2: Impurity Formation

Q2: I've observed an impurity with a higher molecular weight than my product. What could it be and how can I prevent it?

A2: The most probable high molecular weight impurity is the di-Boc protected species, where both the primary amino group and the secondary piperidine nitrogen are protected.

  • Cause: This typically occurs when using a significant excess of (Boc)₂O or when the reaction is run for an extended period at elevated temperatures. The secondary amine of the piperidine ring is less nucleophilic than the primary amine, but can still react under forcing conditions.

  • Prevention:

    • Control Stoichiometry: Use a minimal excess of (Boc)₂O (aim for 1.05-1.1 equivalents).

    • Temperature Control: Maintain the reaction at room temperature or below (0 °C to RT).

    • Slow Addition: Add the (Boc)₂O solution dropwise to the amine solution to avoid localized high concentrations of the reagent.

Q3: My final product is contaminated with a greasy or oily substance that is difficult to remove. What is this and how do I get rid of it?

A3: This is likely residual (Boc)₂O or its byproducts. While tert-butanol and CO₂ are the primary byproducts, unreacted (Boc)₂O can persist.

  • Removal during Work-up:

    • Quenching: After the reaction is complete, quench with a nucleophilic amine like a polymer-supported trisamine or a small amount of aqueous ammonia to consume excess (Boc)₂O.[4]

    • Aqueous Wash: A wash with a dilute acid (e.g., 1M HCl or citric acid) can help remove basic impurities and any unreacted starting material. Follow with a brine wash.

    • Extraction: Ensure thorough extraction with a suitable organic solvent like ethyl acetate or DCM.

  • Purification: If the impurity persists, purification by flash column chromatography is highly effective.[5]

Summary of Common Impurities and Mitigation Strategies

Impurity TypeLikely CausePrevention & Removal Strategy
Unreacted Starting Material Incomplete reaction, insufficient (Boc)₂O.Use slight excess of (Boc)₂O (1.1 eq), ensure adequate base, monitor by TLC/LC-MS. Remove by acid wash during work-up.
Di-Boc Protected Product Large excess of (Boc)₂O, high temperature.Control stoichiometry carefully, maintain RT or below, add (Boc)₂O slowly. Remove by column chromatography.
Urea Derivatives Use of certain bases (e.g., DMAP) at high temperatures.Avoid high temperatures if using catalytic DMAP.
Residual (Boc)₂O Incomplete quenching or work-up.Quench with a scavenger amine, perform thorough aqueous washes. Remove by column chromatography or recrystallization.[4][5]
Category 3: Reaction Monitoring & Product Isolation

Q4: How can I effectively monitor the progress of my reaction?

A4: Thin Layer Chromatography (TLC) is the most convenient method for real-time monitoring.

  • TLC System: A typical mobile phase is a mixture of a polar and a non-polar solvent, such as 10% methanol in dichloromethane or 20-50% ethyl acetate in hexanes.

  • Visualization: The starting material (primary amine) and the product (carbamate) can be visualized using a ninhydrin stain (the starting material will stain, while the product will not) or by potassium permanganate stain.

  • Confirmation: For unambiguous confirmation of reaction completion and product identity, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method.

Q5: My product has crystallized during the reaction. Is this normal?

A5: Yes, this can happen, especially if the reaction is run in a solvent system where the product has lower solubility than the starting material. This is often a positive sign, indicating the formation of a pure product. You can proceed with filtration and wash the solid with a cold, non-polar solvent (like hexane or diethyl ether) to remove soluble impurities.

Experimental Protocols

Optimized Protocol for Synthesis

This protocol is designed to maximize yield and minimize impurity formation.

  • Setup: To a round-bottom flask equipped with a magnetic stirrer, add 4-amino-4-(hydroxymethyl)piperidine (1.0 eq).

  • Dissolution: Dissolve the starting material in a suitable solvent (e.g., THF or a 1:1 mixture of THF and water). Add triethylamine (1.1 eq).

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Reagent Addition: Dissolve di-tert-butyl dicarbonate ((Boc)₂O) (1.05 eq) in a minimal amount of the reaction solvent. Add this solution dropwise to the cooled amine solution over 30 minutes.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC.

  • Work-up:

    • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the organic solvent.

    • Add water and extract the product with ethyl acetate (3x).

    • Combine the organic layers and wash with 1M citric acid (1x), saturated sodium bicarbonate solution (1x), and brine (1x). .

  • Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes or methanol in dichloromethane.[5]

Chemical Reaction Pathway

Caption: Synthesis of the target compound and a common side reaction.

References

  • Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

  • An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. ResearchGate. [Link]

  • Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. PMC. [Link]

  • Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. ACS Publications. [Link]

  • Carbamic acid, tert-butyl ester. Organic Syntheses Procedure. [Link]

  • Boc Protecting Group for Amines. Chemistry Steps. [Link]

  • BOC Protection and Deprotection. BZ Chemical. [Link]

  • Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.
  • Application Note – N-Boc protection. Synple Chem. [Link]

  • BOC deprotection. Hebei Boze Chemical Co.,Ltd.. [Link]

  • 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. PMC. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Incomplete Boc Deprotection of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate and may be encoun...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate and may be encountering challenges with the Boc deprotection step. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve complete and efficient deprotection.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for incomplete Boc deprotection of my specific substrate, tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate?

A1: Incomplete deprotection of this substrate often stems from a few key factors. The most prevalent is steric hindrance due to the 4,4-disubstituted piperidine core, which can impede the approach of the acidic reagent to the carbamate.[1][2][3][4] Insufficient acid strength or concentration, as well as suboptimal reaction time or temperature, are also common culprits.[5] Additionally, the presence of the hydroxyl group, while generally stable, can sometimes influence the reaction medium's polarity, affecting reagent solubility and efficacy.

Q2: How can I effectively monitor the progress of the deprotection reaction?

A2: The most common and effective methods are Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS). For TLC, the deprotected product, 4-amino-4-(hydroxymethyl)piperidine, is significantly more polar than the starting material and will have a much lower Rf value. Staining with ninhydrin is ideal as it produces a distinct color (usually purple or yellow) with the newly formed primary amine.[6] LC-MS is invaluable for confirming the disappearance of the starting material's mass peak and the appearance of the product's mass peak.

Q3: I see some starting material remaining, but also a new, unexpected spot on my TLC plate. What could this be?

A3: An unexpected spot could be a side product. A common side reaction during Boc deprotection is the alkylation of nucleophilic sites by the tert-butyl cation that is generated.[5][7] While the primary alcohol on your substrate is not highly nucleophilic, intermolecular reactions or reactions with other components in your mixture are possible. It is also possible that under harsh acidic conditions, side reactions involving the hydroxyl group could occur, though this is less common.

Q4: Is it better to use Trifluoroacetic Acid (TFA) or Hydrochloric Acid (HCl) in dioxane for this deprotection?

A4: Both reagents are effective for Boc deprotection. TFA is a strong acid and is often used in a mixture with a solvent like Dichloromethane (DCM).[8] It is highly effective but can sometimes be too harsh for sensitive substrates. 4M HCl in dioxane is another common choice and can sometimes offer better selectivity.[9][10][11][12][13] The choice often comes down to empirical testing for your specific substrate and downstream application requirements. The hydrochloride salt formed with HCl is often a crystalline solid, which can aid in purification.

In-Depth Troubleshooting Guide

Experiencing incomplete deprotection can be a significant roadblock. This section provides a structured approach to diagnosing and resolving the issue.

Symptom 1: High Percentage of Starting Material Remaining (Verified by TLC/LC-MS)

This is the most direct indication of an incomplete reaction. The troubleshooting workflow below will guide you through a logical sequence of steps to address this.

Troubleshooting_Workflow start Incomplete Deprotection Observed check_reagents Step 1: Verify Reagent Quality & Stoichiometry - Use fresh, anhydrous acid and solvent. - Ensure sufficient equivalents of acid (5-10 eq. or more). start->check_reagents increase_conditions Step 2: Increase Reaction Driving Force - Extend reaction time (monitor every hour). - Gradually increase temperature (e.g., from 0°C to RT, or RT to 40°C). check_reagents->increase_conditions Reagents are fresh & in excess success Problem Resolved check_reagents->success Reaction complete after adjustment change_reagent Step 3: Switch Deprotection Reagent - If using TFA/DCM, switch to 4M HCl in dioxane. - If using HCl/dioxane, consider stronger conditions with TFA. increase_conditions->change_reagent Still incomplete increase_conditions->success Reaction complete after adjustment alternative_methods Step 4: Consider Alternative Methods - For highly sensitive substrates, explore milder, non-acidic options. change_reagent->alternative_methods Still incomplete change_reagent->success Reaction complete alternative_methods->success Reaction complete Boc_Deprotection_Mechanism cluster_step1 Step 1: Protonation cluster_step2 Step 2: Cleavage cluster_step3 Step 3: Decarboxylation BocN Boc-NHR ProtonatedBoc Protonated Boc-NHR BocN->ProtonatedBoc + H+ Hplus H+ CarbamicAcid Carbamic Acid Intermediate tBu tert-Butyl Cation ProtonatedBoc2 Protonated Boc-NHR ProtonatedBoc2->CarbamicAcid Fragmentation ProtonatedBoc2->tBu Fragmentation FreeAmine R-NH2 CO2 CO2 CarbamicAcid2 Carbamic Acid Intermediate CarbamicAcid2->FreeAmine Decarboxylation CarbamicAcid2->CO2 Decarboxylation Experimental_Workflow Start Start: Boc-Protected Amine Dissolve Dissolve in Anhydrous Solvent Start->Dissolve AddAcid Add Acidic Reagent (TFA or HCl/Dioxane) Dissolve->AddAcid Monitor Monitor Reaction (TLC / LC-MS) AddAcid->Monitor Workup Work-up / Purification Monitor->Workup Product Final Product: Deprotected Amine or Salt Workup->Product

Sources

Troubleshooting

Technical Support Center: Navigating Steric Hindrance in Reactions of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Welcome to the technical support center for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile but sterically challenging building block. The unique quaternary center, substituted with both a bulky tert-butoxycarbonyl (Boc) protecting group and a hydroxymethyl group, presents significant steric challenges that can impede standard reaction protocols.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to help you overcome these synthetic hurdles. Our approach is rooted in explaining the chemical principles behind the challenges and solutions, empowering you to make informed decisions in your experimental design.

Understanding the Challenge: The Steric Profile

The core difficulty in reactions involving tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate stems from the steric congestion around the two key reactive sites: the primary hydroxyl group and the Boc-protected amine. The piperidine ring in a chair conformation further influences the accessibility of these groups.

Optimization

Technical Support Center: HPLC Optimization for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Welcome to the Analytical Support Center. This troubleshooting guide is engineered for researchers and drug development professionals tasked with developing robust HPLC methods for tert-butyl (4-(hydroxymethyl)piperidin-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Analytical Support Center. This troubleshooting guide is engineered for researchers and drug development professionals tasked with developing robust HPLC methods for tert-butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate .

This molecule presents a "perfect storm" of chromatographic challenges: it is highly polar, contains a basic secondary amine (piperidine ring), features an acid-sensitive Boc protecting group, and completely lacks a strong UV chromophore. This guide synthesizes field-proven causality, self-validating protocols, and authoritative methodologies to help you overcome these hurdles.

Section 1: Overcoming the Chromophore Deficit (Detection Strategies)

Q: I am injecting high concentrations of my compound, but I see no peaks on my UV/DAD detector at 254 nm. Why? A: tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate lacks an extended conjugated π-electron system. Its functional groups (piperidine, hydroxyl, and carbamate) only exhibit weak end-absorption in the low UV range (< 210 nm). Relying on low UV is highly susceptible to baseline drift from mobile phase absorbance.

The Solution: Switch to a universal detector such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD). CAD operates independently of optical properties. It nebulizes the eluent, evaporates the volatile mobile phase, and transfers a charge to the remaining non-volatile analyte particles, which are then measured by an electrometer [1].

Troubleshooting Guide: High Background Noise in CAD
  • The Causality: CAD is a mass-sensitive detector. If your mobile phase contains non-volatile salts (e.g., sodium phosphate), they will form particles during evaporation and generate a massive, continuous background signal, blinding the detector to your analyte.

  • Self-Validating Protocol: Before connecting your column, run ultra-pure LC-MS grade water directly into the CAD at 1.0 mL/min at 35°C. The background signal must be < 1 pA. If the signal is higher, your system or solvents are contaminated with non-volatile impurities and must be flushed [1].

Table 1: Detector Comparison for Non-Chromophoric Amines
Detector TypeSensitivityGradient CompatibilityVolatile Buffer Required?Best For
UV/Vis (205 nm) LowPoor (Baseline drift)NoQuick purity checks (high conc.)
CAD High (Sub-ng)ExcellentYes (Strictly)Universal quantification
LC-MS (ESI+) Very HighExcellentYes Mass confirmation & trace analysis

Section 2: Mitigating Peak Tailing for Basic Amines

Q: My compound exhibits severe peak tailing on a standard C18 column. How do I fix this? A: The piperidine nitrogen is a strong secondary amine (pKa ~10). At typical acidic to neutral mobile phase pHs, this amine is protonated and positively charged. Standard silica-based C18 columns contain residual unbonded silanol groups (-Si-OH) which become ionized (-Si-O⁻) at pH > 4. The electrostatic attraction (ion-exchange interaction) between your protonated amine and the ionized silanols causes the analyte to "stick" to the silica surface, resulting in asymmetric, tailing peaks [2].

The Solution: You must disrupt this ion-exchange interaction. You can either use a low pH mobile phase (to protonate and neutralize the silanols) or switch to a Positively Charged Surface (PS) Column . Columns like the Kinetex PS C18 feature a weak positive charge on the silica surface that electrostatically repels basic amines, preventing silanol interactions even at neutral pH [2].

PeakTailingWorkflow Start Peak Tailing Observed (Basic Amine) CheckColumn Is column heavily end-capped or hybrid? Start->CheckColumn ChangeColumn Switch to Positively Charged Surface (PS) C18 CheckColumn->ChangeColumn No CheckpH Adjust Mobile Phase pH CheckColumn->CheckpH Yes LowpH Low pH (pH 2-3) Protonates silanols CheckpH->LowpH Acidic Modifier HighpH High pH (pH 10) Deprotonates amine CheckpH->HighpH Basic Modifier Warning Warning: Check Boc stability at extreme pH LowpH->Warning HighpH->Warning

Caption: Decision matrix for troubleshooting peak tailing of basic amines in RP-HPLC.

Section 3: Mobile Phase Optimization & Boc Stability

Q: Can I use 0.1% TFA to improve peak shape, or will it cleave the Boc protecting group? A: Trifluoroacetic acid (TFA) is an excellent ion-pairing agent that suppresses silanol ionization. While the Boc (tert-butoxycarbonyl) group is famously acid-labile and is typically cleaved using high concentrations of TFA (e.g., 50% in DCM) during solid-phase peptide synthesis [3], it is generally stable in dilute 0.1% TFA during the short duration of an analytical HPLC run at room temperature [4].

  • Critical Warning: Do not leave the analyte dissolved in the 0.1% TFA mobile phase in the autosampler for extended periods (e.g., > 4 hours), and avoid elevated column temperatures (> 40°C), as this will accelerate acid-catalyzed Boc deprotection [4]. If you are performing preparative HPLC, neutralize the collected fractions immediately with a weak base (like triethylamine) or lyophilize them rapidly to prevent degradation during concentration.

Table 2: Mobile Phase Modifier Compatibility
ModifierpH RangeCAD/MS Compatible?Impact on Boc GroupImpact on Peak Shape
0.1% Formic Acid ~2.7Yes (Excellent)Highly StableModerate improvement
0.1% TFA ~2.0Yes (MS suppression)Stable during run; labile if storedExcellent improvement
10 mM Amm. Bicarbonate ~7.8 - 10YesStableGood (requires hybrid silica)

Section 4: Retention Optimization (RP-HPLC vs. HILIC)

Q: My compound elutes in the void volume on a C18 column even at 5% organic. How can I increase retention? A: The combination of the piperidine ring, the secondary amine, and the hydroxymethyl group makes this molecule highly polar. In Reversed-Phase Liquid Chromatography (RPLC), highly polar compounds partition poorly into the hydrophobic C18 stationary phase.

The Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC uses a polar stationary phase (e.g., bare silica, diol, or amide) and a highly organic mobile phase (typically >70% acetonitrile). The polar analyte partitions into a water-enriched layer immobilized on the stationary phase surface, providing excellent retention for polar basic amines [5]. Furthermore, the high acetonitrile content in HILIC enhances CAD and ESI-MS sensitivity due to improved desolvation efficiency [6].

RetentionStrategy Start Analyte elutes in void volume? Aqueous Decrease organic modifier (e.g., 100% Aqueous) Start->Aqueous Try RP-HPLC tweak HILIC Switch to HILIC Mode (>70% Acetonitrile) Start->HILIC Best for highly polar PhaseCollapse Risk of C18 phase dewetting/collapse Aqueous->PhaseCollapse AqC18 Use AQ-C18 column (Polar embedded) PhaseCollapse->AqC18 If sticking to RP HILIC_Col Use Diol, Amide, or Bare Silica Column HILIC->HILIC_Col

Caption: Workflow for increasing retention of highly polar analytes (RP-HPLC vs. HILIC).

Experimental Protocol: Self-Validating HILIC-CAD Workflow

To successfully analyze tert-butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, utilize the following optimized HILIC-CAD methodology.

Step 1: System Preparation & Background Check

  • Flush the HPLC system with LC-MS grade water.

  • Bypass the column (connect the pump directly to the CAD) and flow water at 1.0 mL/min.

  • Self-Validation Check: Monitor the CAD signal. It must be < 1 pA. If > 1 pA, flush the system to remove non-volatile salt contamination.

Step 2: Mobile Phase Preparation

  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with Formic Acid. (Causality: Formate is volatile for CAD compatibility; pH 3.0 ensures the amine is consistently protonated for reproducible HILIC partitioning).

  • Mobile Phase B (Organic): 100% LC-MS Grade Acetonitrile.

Step 3: Column Equilibration

  • Install a Diol or Amide HILIC column (e.g., 150 x 2.1 mm, 3 µm).

  • Flush with 95% B / 5% A for at least 20 column volumes. (Causality: HILIC requires extensive equilibration to form the stable water-enriched partition layer on the silica surface. Rushing this step causes retention time drift).

Step 4: Sample Preparation

  • Dissolve the compound in a diluent matching the starting mobile phase (e.g., 95% Acetonitrile / 5% Water).

  • Self-Validation Check: If your peaks appear split or fronting, check your sample diluent. Injecting highly aqueous samples in HILIC disrupts the localized water layer on the column and causes peak distortion.

Step 5: Gradient Elution

  • Start at 95% B. Ramp to 60% B over 10 minutes. (Causality: In HILIC, water is the strong eluting solvent. Increasing the aqueous phase elutes the polar compound).

References

  • Phenomenex. (n.d.). Performance of Surface Modified Luna® Omega and Kinetex® PS Columns for the Separation of Tricyclic Antidepressants. Retrieved from[Link]

  • ResearchGate. (2012). Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? Retrieved from[Link]

  • Agilent Technologies. (2018). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Retrieved from[Link]

  • LCGC International. (2026). What You Need to Know About HILIC. Retrieved from[Link]

Sources

Troubleshooting

column chromatography purification techniques for crude tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the purification of complex, polyfunctional pharmaceutical intermediates.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the purification of complex, polyfunctional pharmaceutical intermediates. tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (CAS 1262408-81-0) presents a classic "chromatographic triad" of challenges:

  • A highly basic, secondary piperidine amine (pKa ~10–11) that binds irreversibly to standard silica.

  • A polar, hydrogen-bonding hydroxymethyl group that drastically reduces Rf values.

  • An acid-sensitive N-Boc (tert-butoxycarbonyl) protecting group that restricts the use of acidic mobile phase modifiers.

This guide provides field-proven, self-validating protocols and troubleshooting steps to master the purification of this specific molecule.

Part 1: Core Troubleshooting FAQs

Q1: Why does my compound streak completely down the TLC plate, even in highly polar solvents like 100% EtOAc or 10% MeOH/DCM? A1: The free secondary amine in the piperidine ring interacts strongly with the acidic silanol (Si-OH) groups on the surface of normal-phase silica gel, causing severe tailing and irreversible retention[1]. Causality & Solution: You must mask these acidic silanol groups by adding a volatile basic modifier. Adding 1–5% Triethylamine (TEA) or 0.5–1% aqueous Ammonium Hydroxide (NH₄OH) to your mobile phase allows the basic modifier to outcompete the piperidine for the silanol binding sites, resulting in sharp, distinct bands.

Q2: I used 0.1% TFA in my reversed-phase LC-MS/Prep-HPLC, and my product mass is off by -100 Da. What happened? A2: You cleaved the Boc protecting group. The N-Boc carbamate is highly sensitive to strong acids like Trifluoroacetic acid (TFA). A mass loss of 100 Da perfectly corresponds to the loss of the Boc group (isobutylene + CO₂). When purifying Boc-protected amines, exposing them to TFA—even at room temperature—will result in rapid deprotection to the TFA salt[2]. Causality & Solution: When using reversed-phase chromatography, you must use neutral conditions (e.g., Water/Acetonitrile) or basic modifiers (e.g., 0.1% NH₄OH) to maintain the integrity of the carbamate.

Q3: My product co-elutes with a non-polar impurity on silica, no matter how I adjust the DCM/MeOH ratio. Is there an alternative? A3: Yes. Switch to an orthogonal purification mechanism using Strong Cation Exchange (SCX) chromatography. Because your target molecule has a free basic amine, it will covalently bind to the sulfonic acid groups of an SCX-2 resin. Non-basic impurities can be washed away entirely with methanol, after which your pure product is released using methanolic ammonia[3].

Part 2: Optimized Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . Do not proceed to the next step without confirming the success of the previous one.

Protocol A: Modified Normal-Phase Silica Gel Chromatography

Use this for standard scale-up and general purification[4].

  • Solvent Preparation: Prepare the eluent system: Dichloromethane (DCM) / Methanol (MeOH) / Aqueous Ammonium Hydroxide (NH₄OH) in a 90:9:1 volumetric ratio. Note: NH₄OH is preferred over TEA as it is highly volatile and leaves no residue upon evaporation[1].

  • Column Pre-treatment (Critical Step): Pack the silica gel column using DCM containing 1% TEA. Flush with 2 column volumes (CV) of this mixture to fully deactivate the acidic silica surface.

  • Equilibration: Flush the column with 2 CV of the starting gradient (95:5 DCM:MeOH with 1% NH₄OH) to remove excess TEA.

  • Loading: Dissolve the crude tert-butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate in a minimum volume of DCM. Load evenly onto the silica bed.

  • Elution: Elute using a step gradient: 95:5:0.5 → 90:9:1 (DCM:MeOH:NH₄OH).

  • Self-Validation: Spot fractions on a TLC plate. Develop in 90:9:1 DCM:MeOH:NH₄OH. Stain with Ninhydrin; the secondary amine will appear as a distinct yellow/purple spot[1].

Protocol B: SCX Catch-and-Release Ion Exchange

Use this for highly impure crudes or to remove neutral/acidic byproducts[3].

  • Resin Conditioning: Wet a pre-packed SCX-2 cartridge (1g resin per 100mg crude) with 3 CV of 100% MeOH.

  • Loading: Dissolve the crude mixture in MeOH and load it onto the cartridge. Allow it to drip through via gravity. The basic piperidine nitrogen protonates and binds to the stationary phase.

  • Washing & Validation: Wash the cartridge with 3–5 CV of 100% MeOH. Self-Validation: Check the wash fractions by TLC/LC-MS; they must contain only neutral/acidic impurities and zero product.

  • Elution: Elute the target compound using 2–3 CV of 2.0 M Ammonia in Methanol (NH₃/MeOH)[3]. The strong base deprotonates the piperidine, releasing it from the resin.

  • Concentration: Evaporate the ammoniacal fractions in vacuo to yield the pure free base.

Part 3: Quantitative Data & System Comparison

The following table synthesizes the expected chromatographic behavior of tert-butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate across different systems.

Purification StrategyMobile Phase / SolventsModifier UsedExpected Behavior / RfApplication Recommendation
Standard Silica Hexane / EtOAcNoneRf = 0.00 (Severe Streaking)Avoid. Compound will irreversibly bind to silanol groups[1].
Modified Silica DCM / MeOH1% NH₄OH or TEARf ~ 0.25 - 0.35Gold Standard for scale-up. Yields sharp bands and high recovery[4].
Reversed-Phase (C18) Water / Acetonitrile0.1% TFABoc Cleavage (-100 Da)Strictly Avoid. Acidic conditions will rapidly deprotect the amine[2].
SCX Ion Exchange Methanol2.0 M NH₃ in MeOHCatch & Release (Binary)Excellent for selectively isolating the basic amine from complex matrices[3].

Part 4: Visualizing the Workflow

PurificationWorkflow Crude Crude tert-Butyl (4-(hydroxymethyl) piperidin-4-yl)carbamate Eval Evaluate Impurity Profile Crude->Eval SCX SCX Ion Exchange (Basic Amine Targeting) Eval->SCX Complex/Polar Matrix Silica Modified Silica Gel (Normal Phase) Eval->Silica Standard Scale-Up LoadSCX Load in MeOH (Binds to Resin) SCX->LoadSCX Pretreat Pre-treat Column: DCM with 1% TEA Silica->Pretreat WashSCX Wash: 100% MeOH (Removes Neutrals) LoadSCX->WashSCX EluteSCX Elute: 2.0 M NH3 in MeOH (Releases Product) WashSCX->EluteSCX Pure Pure Product (Concentrate in vacuo) EluteSCX->Pure EluteSilica Elute: DCM/MeOH/NH4OH (Gradient 95:4:1 to 90:9:1) Pretreat->EluteSilica EluteSilica->Pure

Fig 1: Purification decision matrix and workflow for basic piperidine derivatives.

References

  • Identification of 4-(4-Aminopiperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidines as Selective Inhibitors of Protein Kinase B through Fragment Elaboration. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

  • Structure-Activity Relationship Exploration of Kv1.3 Blockers Based on Diphenoxylate. PMC (nih.gov). URL:[Link]

  • Discovery of Paltusotine (CRN00808), a Potent, Selective, and Orally Bioavailable Non-peptide SST2 Agonist. Semantic Scholar. URL:[Link]

Sources

Optimization

resolving poor solubility of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate in aqueous media

Title: Technical Support Center: Solubilization Strategies for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Subtitle: Troubleshooting Guide & Standard Operating Procedures Introduction Welcome to the Advanced Fo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Title: Technical Support Center: Solubilization Strategies for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Subtitle: Troubleshooting Guide & Standard Operating Procedures

Introduction

Welcome to the Advanced Formulations Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. Despite possessing a hydrophilic hydroxyl group and a basic piperidine nitrogen, this compound exhibits notoriously poor aqueous solubility. This is primarily driven by the massive hydrophobic bulk of the tert-butyloxycarbonyl (Boc) protecting group, which entropically disrupts water hydrogen-bonding networks, forcing the molecules to aggregate and precipitate[1].

Here, we provide a causality-driven troubleshooting guide, quantitative data, and self-validating protocols to overcome these thermodynamic barriers without compromising your downstream assays.

Section 1: Frequently Asked Questions & Troubleshooting

Q1: I dissolved the compound in DMSO, but it instantly crashed out as a cloudy suspension when I added it to my pH 7.4 assay buffer. Why did this happen, and how do I fix it? The Causality: You are observing "solvent shift precipitation." When a highly concentrated DMSO stock is introduced to an aqueous buffer, the DMSO rapidly diffuses into the bulk water faster than the hydrophobic Boc-compound can disperse. The local concentration of the compound exceeds its aqueous thermodynamic solubility limit, leading to rapid nucleation and precipitation[1]. The Solution: You must alter the kinetics of mixing or increase the thermodynamic solubility of the buffer.

  • Kinetic fix: Inject the DMSO stock slowly into a vigorously vortexing buffer to prevent local supersaturation.

  • Thermodynamic fix: Pre-warm the buffer to 37°C and include a surfactant (e.g., 0.01% Tween-20) or a co-solvent.

Q2: My cellular assay cannot tolerate high concentrations of DMSO. What are my alternatives for solubilizing this Boc-protected piperidine? The Causality: In vitro cell assays typically tolerate ≤0.5% v/v DMSO before exhibiting cytotoxicity or off-target transcriptomic shifts. If 0.5% DMSO is insufficient to keep your compound in solution, you must shield the lipophilic Boc group from the aqueous environment. The Solution: We highly recommend forming an inclusion complex with Hydroxypropyl-β-Cyclodextrin (HP-β-CD). The lipophilic tert-butyl moiety fits perfectly into the hydrophobic cavity of the cyclodextrin ring, driven by van der Waals interactions, while the exterior hydroxyls of the cyclodextrin maintain excellent aqueous solubility[2].

Q3: Can I just lower the pH to dissolve it, since it has a piperidine ring? The Causality: Yes, but with caveats. The free secondary amine of the piperidine ring has a pKa of approximately 9.5 to 10.0. At pH < 8, it is predominantly protonated, which increases polarity. However, the lattice energy of the solid crystalline powder is often too high for dilute biological buffers to overcome simply via protonation. The Solution: Dissolve the dry powder in a minimal volume of dilute acid (e.g., 0.1 M HCl) to force 100% protonation and break the crystal lattice, then slowly titrate back to your target pH (e.g., 7.4) using a buffered solution. Warning: Do not drop the pH below 2.0 or apply prolonged heat under acidic conditions, as the Boc group is acid-labile and will undergo deprotection[3].

Section 2: Solubilization Decision Matrix

To select the optimal solubilization route, you must align the physicochemical properties of the compound with the constraints of your downstream application.

SolubilizationWorkflow Start Target Compound: t-Butyl (4-(hydroxymethyl) piperidin-4-yl)carbamate Assess Determine Downstream Assay Constraints Start->Assess InVitro In Vitro Cell Assays (Low Solvent Tolerance) Assess->InVitro InVivo In Vivo PK/PD Models (High Conc. Required) Assess->InVivo Chem Biochemical / Cell-Free (High Solvent Tolerance) Assess->Chem Method1 Protocol A: HP-β-CD Complexation InVitro->Method1 InVivo->Method1 Method2 Protocol B: PEG400 / Water Co-solvent InVivo->Method2 Method3 Protocol C: DMSO Step-Down Method Chem->Method3

Caption: Decision matrix for selecting the optimal solubilization strategy based on downstream assay constraints.

Section 3: Quantitative Data & Tolerability Limits

When utilizing co-solvents or excipients to force tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate into solution, you must balance solubilizing power against biological tolerability.

Table 1: Excipient Selection and Biological Tolerability Limits

Excipient / SolventMechanism of SolubilizationMax Tolerable Conc. (In Vitro)Max Tolerable Conc. (In Vivo)Solubilizing Power for Boc-Amines
DMSO Disrupts solute crystal lattice; polar aprotic solvation≤ 0.5% v/v≤ 5% v/vVery High
HP-β-CD Hydrophobic encapsulation of the tert-butyl group≤ 10 mM≤ 20% w/vHigh
PEG 400 Co-solvent; lowers dielectric constant of water≤ 1% v/v≤ 30% v/vModerate[4]
Tween-80 Micellar encapsulation≤ 0.01% v/v≤ 5% v/vModerate

Section 4: Self-Validating Experimental Protocols

The following methodologies are engineered as self-validating systems. Each protocol includes a specific quality control (QC) checkpoint to ensure the compound is genuinely dissolved rather than forming a colloidal suspension that will skew your assay results.

Protocol A: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Inclusion Complexation

Best for: Cell-based assays and in vivo dosing where organic solvents are prohibited.

Rationale: By utilizing a 1:2 molar ratio of compound to HP-β-CD, we ensure complete thermodynamic encapsulation of the lipophilic Boc moiety[2]. The freeze-drying step prevents thermal degradation while locking the complex into an easily reconstitutable solid dispersion[5].

Step-by-Step Methodology:

  • Preparation: Weigh out tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (Target: 10 mM final) and HP-β-CD (Target: 20 mM final) to achieve a 1:2 molar ratio.

  • Co-Dissolution: Dissolve the HP-β-CD in 80% of your final target volume using LC-MS grade water.

  • Integration: Add the Boc-protected piperidine powder to the stirring HP-β-CD solution.

  • Agitation: Sonicate the mixture in a water bath at 30°C for 15 minutes. Caution: Do not exceed 40°C to prevent hydrolysis.

  • Lyophilization (Optional but Recommended): Snap-freeze the clear solution in liquid nitrogen and lyophilize for 24-48 hours to obtain a stable, highly soluble solid dispersion powder[5].

  • Reconstitution: Dissolve the lyophilized powder directly into your physiological buffer (e.g., PBS pH 7.4).

  • Self-Validation Checkpoint: Measure the Optical Density (OD) at 600 nm using a spectrophotometer.

    • Pass: OD600 < 0.02 (Solution is optically clear; true dissolution achieved).

    • Fail: OD600 > 0.05 (Colloidal aggregates present; increase HP-β-CD ratio to 1:3).

Protocol B: The DMSO "Step-Down" Injection Method

Best for: Biochemical assays, enzymatic screens, and cell-free systems.

Rationale: Leveraging the high solubility of the compound in polar aprotic solvents[1], we create a highly concentrated stock and manipulate the mixing kinetics to bypass the nucleation phase of precipitation.

Step-by-Step Methodology:

  • Stock Generation: Dissolve the compound in 100% anhydrous DMSO to create a 1000x concentrated stock (e.g., 10 mM stock for a 10 µM final assay concentration).

  • Buffer Prep: Pre-warm your target aqueous buffer to 37°C. Ensure the buffer is stirring vigorously (e.g., 800 RPM on a magnetic stir plate).

  • Injection: Using a precision micropipette, inject the DMSO stock directly into the vortex center of the stirring buffer. Do not let the droplet run down the side of the tube.

  • Equilibration: Allow the solution to stir for 60 seconds to ensure complete dispersion before cooling to room temperature.

  • Self-Validation Checkpoint: Centrifuge an aliquot of the final solution at 10,000 x g for 5 minutes. Carefully pipette the supernatant and analyze via HPLC-UV. If the concentration matches your theoretical yield, no micro-precipitation has occurred.

References

  • Center of Excellence in Structural and Computational Biology. "Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations." PubMed, National Institutes of Health. Available at: [Link]

  • Zaini, E., et al. "Enhancing the solubility and dissolution rate of piperine via preparation of piperine–hydroxypropyl methylcellulose 2910 solid dispersion system using freeze-drying method." ResearchGate. Available at: [Link]

  • ACS Publications. "Small-Molecule Inhibitors of Cytokine-Mediated STAT1 Signal Transduction In β-Cells With Improved Aqueous Solubility." PMC, National Institutes of Health. Available at: [Link]

  • Google Patents. "Method to enhance aqueous solubility of poorly soluble actives using methoxypolyethylene glycol." WO2009091622A1.

Sources

Troubleshooting

Technical Support Center: A Guide to Minimizing Degradation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate During Long-Term Storage

Welcome to the technical support center for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical info...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and practical advice on the long-term storage and stability of this important chemical intermediate. By understanding its degradation pathways and implementing proper handling and storage procedures, you can ensure the integrity and purity of your material, leading to more reliable and reproducible experimental outcomes.

Introduction to the Stability of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is a bifunctional molecule featuring a Boc-protected amine and a primary alcohol on a piperidine scaffold. Its stability is primarily influenced by the lability of the tert-butyloxycarbonyl (Boc) protecting group and the chemical nature of the piperidine ring. The Boc group is susceptible to cleavage under acidic conditions, while the piperidine ring can be prone to oxidation.[1] Therefore, understanding and controlling the storage environment is paramount to minimizing degradation. The recommended storage condition for this compound is 2-8°C in a dry, dark environment, with the container sealed tightly.[2][3]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate?

A1: The two main degradation pathways are:

  • Acid-catalyzed hydrolysis of the Boc group: This is the most common degradation route, leading to the formation of the free amine, 4-amino-4-(hydroxymethyl)piperidine, and byproducts such as tert-butanol and isobutylene. This can be initiated by exposure to acidic impurities or atmospheric moisture over time.

  • Oxidation of the piperidine ring: The tertiary amine within the piperidine ring can be susceptible to oxidation, potentially forming N-oxides or other related impurities, especially in the presence of oxidizing agents or prolonged exposure to air.

Q2: What is the optimal temperature for long-term storage?

A2: The recommended storage temperature is 2-8°C.[2][3] Storing at this refrigerated temperature slows down the rate of potential hydrolytic and oxidative degradation reactions. Avoid storing at room temperature for extended periods, and protect from freezing, as this can introduce moisture upon thawing.

Q3: How important is it to protect the compound from light and moisture?

A3: It is crucial. The compound should be stored in a tightly sealed container to prevent the ingress of moisture, which can facilitate hydrolysis of the Boc group.[4] Storing in a dark place or in an amber vial is also recommended to prevent any potential photolytic degradation, although this is generally a less common pathway for this type of molecule.[2]

Q4: Can I store the compound in a solution?

A4: Storing in solution for long periods is generally not recommended due to the increased risk of hydrolysis, especially in protic or acidic solvents. If you must store a solution, use an anhydrous, aprotic solvent and store it at a low temperature (e.g., -20°C) under an inert atmosphere (e.g., argon or nitrogen). However, for long-term storage, the solid form is much more stable.

Q5: What are the signs of degradation?

A5: Visual signs of degradation can include a change in color or the presence of clumping, which may indicate moisture absorption. However, significant degradation can occur without any visible changes. The most reliable way to assess degradation is through analytical techniques such as High-Performance Liquid Chromatography (HPLC) to check for the appearance of new impurity peaks or a decrease in the main peak's purity.

Troubleshooting Guide

Observed Issue Potential Cause Troubleshooting Steps & Solutions
Loss of Purity Over Time (New peaks in HPLC) Hydrolysis of the Boc group due to moisture or acidic contaminants.Ensure the storage container is tightly sealed and consider storing it in a desiccator.[4] If the compound has been exposed to air, consider drying it under a vacuum. Avoid storing near acidic compounds.
Oxidation of the piperidine ring.Store under an inert atmosphere (argon or nitrogen) to minimize exposure to oxygen. Ensure the storage area is free from oxidizing agents.
Inconsistent Experimental Results Partial degradation of the starting material.Always check the purity of the compound by HPLC before use, especially for a new batch or a container that has been opened multiple times.
Difficulty in Dissolving the Compound Formation of insoluble degradation products or moisture absorption leading to clumping.If the compound appears clumpy, try drying it under a vacuum. If solubility issues persist, it may be a sign of significant degradation, and a fresh batch should be used.

Visualizing Degradation Pathways

The primary degradation pathways for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate can be visualized as follows:

A tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate B Acid/Moisture A->B C Oxidizing Agent/Air A->C D 4-Amino-4-(hydroxymethyl)piperidine (Hydrolysis Product) B->D Hydrolysis E Piperidine N-oxide Derivative (Oxidation Product) C->E Oxidation

Caption: Potential degradation pathways.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and to develop a stability-indicating analytical method.[5][6][7]

1. Sample Preparation:

  • Prepare a stock solution of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Store a solid sample of the compound at 80°C for 48 hours.

  • Photolytic Degradation: Expose a solid sample of the compound to light according to ICH Q1B guidelines.

3. Sample Analysis:

  • At appropriate time points, withdraw an aliquot of each stressed sample.

  • Neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration for HPLC analysis.

  • Analyze the samples using a stability-indicating HPLC method (see Protocol 2).

A Stock Solution (1 mg/mL) B Acid Hydrolysis (0.1 M HCl, 60°C) A->B C Base Hydrolysis (0.1 M NaOH, 60°C) A->C D Oxidative Degradation (3% H₂O₂, RT) A->D E Thermal Degradation (Solid, 80°C) A->E F Photolytic Degradation (Solid, ICH Q1B) A->F G HPLC Analysis B->G C->G D->G E->G F->G

Caption: Forced degradation workflow.

Protocol 2: Stability-Indicating HPLC Method

This is a general-purpose HPLC method suitable for assessing the purity of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate and detecting its degradation products. Method optimization may be required based on the specific degradation products formed.

Parameter Condition
Column C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient 5% B to 95% B over 20 minutes
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection UV at 210 nm
Injection Volume 10 µL
Sample Preparation Dissolve sample in Mobile Phase A/B (50:50)

References

  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific. Retrieved March 19, 2026, from [Link]

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). Rondaxe. Retrieved March 19, 2026, from [Link]

  • Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.). BioProcess International. Retrieved March 19, 2026, from [Link]

  • Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. (2026, March 16). LCGC International. Retrieved March 19, 2026, from [Link]

  • Forced Degradation Studies Protocol Guide. (2025, November 25). Scribd. Retrieved March 19, 2026, from [Link]

  • Forced Degradation Studies for Biopharmaceuticals. (2026, March 19). Pharmaceutical Technology. Retrieved March 19, 2026, from [Link]

  • Stability Indicating Assay Method Development And Validation By Using Hplc - A Review. (2025, February 1). RJPN. Retrieved March 19, 2026, from [Link]

  • Any advice about the stability of ester and carbamate containing compounds? (2015, November 25). ResearchGate. Retrieved March 19, 2026, from [Link]

  • HPLC Method Development: From Beginner to Expert Part 2. (2024, March 28). Agilent. Retrieved March 19, 2026, from [Link]

  • Effective HPLC method development. (n.d.). SciSpace. Retrieved March 19, 2026, from [Link]

  • Stability Indicating HPLC Method Development: A Review. (n.d.). IRJPMS. Retrieved March 19, 2026, from [Link]

  • Key parameters for carbamate stability in dilute aqueous–organic solution. (n.d.). ResearchGate. Retrieved March 19, 2026, from [Link]

  • TROUBLESHOOTING GUIDE. (n.d.). Phenomenex. Retrieved March 19, 2026, from [Link]

  • Incident of Corrosion in the High-Pressure Carbamate Condenser Contents. (n.d.). UreaKnowHow. Retrieved March 19, 2026, from [Link]

  • tert-butyl ((3S,4S)-3-hydroxypiperidin-4-yl)carbamate. (n.d.). PubChem. Retrieved March 19, 2026, from [Link]

  • TERT-BUTYL N-(PIPERIDIN-4-YL)CARBAMATE | CAS 73874-95-0. (n.d.). Matrix Fine Chemicals. Retrieved March 19, 2026, from [Link]

  • Waters Alliance System for Carbamate Analysis Method Guide. (n.d.). Waters. Retrieved March 19, 2026, from [Link]

  • Tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate Has Moderated Protective Activity in Astrocytes Stimulated with Amyloid Beta 1-42 and in a Scopolamine Model. (2020, October 29). PubMed. Retrieved March 19, 2026, from [Link]

  • CAS No : 73874-95-0 | Product Name : tert-Butyl piperidin-4-ylcarbamate. (n.d.). Pharmaffiliates. Retrieved March 19, 2026, from [Link]

  • Tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate Has Moderated Protective Activity in Astrocytes Stimulated with Amyloid Beta 1-42 and in a Scopolamine Model. (n.d.). MDPI. Retrieved March 19, 2026, from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Low Purity in tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Batches

This technical support guide is designed for researchers, scientists, and drug development professionals encountering purity issues with batches of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. This document pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is designed for researchers, scientists, and drug development professionals encountering purity issues with batches of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate. This document provides in-depth troubleshooting strategies, detailed experimental protocols, and a scientific rationale for each step to ensure the highest possible purity of this critical building block.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My final product purity is consistently low (<95%) after synthesis. What are the most likely causes?

Low purity in the synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate often stems from several key areas: incomplete reaction, side reactions, or issues with the starting materials. A systematic approach to troubleshooting is crucial.

Possible Causes & Solutions:

  • Incomplete Reaction: The Boc-protection of the primary amine on the 4-amino-4-(hydroxymethyl)piperidine may not have gone to completion.

    • Solution: Monitor the reaction progress meticulously using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] An incomplete reaction will show a persistent spot corresponding to the starting material. To drive the reaction to completion, consider increasing the equivalents of di-tert-butyl dicarbonate (Boc₂O), extending the reaction time, or optimizing the reaction temperature.

  • Side Reactions: The formation of undesired byproducts is a common culprit.

    • Di-Boc Protected Product: Over-protection of both the primary and secondary amine of the piperidine ring can occur, especially with excess Boc₂O or prolonged reaction times.

    • Urea Formation: If the starting amine contains impurities or if there is exposure to carbon dioxide, urea byproducts can form.[2]

    • Solution: Utilize a 1:1 molar ratio of the amine to Boc₂O to minimize over-protection.[3] Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric CO₂.

  • Starting Material Quality: The purity of the initial 4-amino-4-(hydroxymethyl)piperidine is paramount.

    • Solution: Always use a high-purity starting material. If the purity is questionable, consider purifying it by recrystallization or column chromatography before use.

Question 2: I'm observing multiple spots on my TLC plate after the reaction work-up. How can I identify the major impurities?

Visualizing multiple spots on a TLC plate is a clear indicator of a complex mixture. Identifying these impurities is the first step toward effective purification.

Impurity Identification Workflow:

Caption: A logical workflow for identifying impurities in a crude reaction mixture.

Step-by-Step Impurity Analysis:

  • TLC Analysis: Develop TLC plates using various solvent systems of differing polarities (e.g., different ratios of ethyl acetate/hexanes or dichloromethane/methanol). This will help to resolve the different components of the mixture.

  • LC-MS Analysis: This is a powerful tool for identifying the molecular weights of the components in your mixture.[1] The mass data can provide strong clues as to the identity of the impurities (e.g., starting material, di-Boc product).

  • NMR Spectroscopy: If an impurity is present in a significant amount, it may be possible to isolate it by preparative TLC or column chromatography and then analyze it by ¹H and ¹³C NMR to determine its structure.[4]

Question 3: My product is an oil or a waxy solid and is difficult to purify. What purification strategies are most effective?

The physical state of the crude product can present purification challenges. Both column chromatography and recrystallization are viable options, and the choice depends on the nature of the impurities.[5]

Purification Strategy Decision Tree:

Caption: A decision tree to guide the selection of an appropriate purification method.

Detailed Purification Protocols:

Method 1: Silica Gel Column Chromatography

This is often the most effective method for separating compounds with different polarities.[6][7]

  • Stationary Phase: Silica gel (230-400 mesh) is a common choice for normal-phase chromatography.[5]

  • Mobile Phase (Eluent): The choice of solvent is critical.[8] A gradient elution is often most effective, starting with a less polar solvent system and gradually increasing the polarity.

    • Recommended Starting Solvent Systems:

      • Ethyl acetate/Hexanes

      • Dichloromethane/Methanol

  • Procedure:

    • Prepare a slurry of silica gel in the initial, less polar eluent and pack the column.

    • Dissolve the crude product in a minimal amount of the initial eluent or a slightly more polar solvent.

    • Carefully load the sample onto the top of the silica gel bed.

    • Begin eluting with the initial solvent system, collecting fractions.

    • Gradually increase the polarity of the eluent to elute the more polar compounds.

    • Monitor the fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions and remove the solvent under reduced pressure.

ParameterRecommendationRationale
Silica to Crude Ratio 50:1 to 100:1 (w/w)Ensures adequate separation capacity.
Column Dimensions A longer, narrower column generally provides better resolution.[6]Increases the number of theoretical plates.
Eluent Polarity Start with a low polarity and gradually increase.Allows for the separation of non-polar impurities first, followed by the product and then more polar impurities.

Method 2: Recrystallization

If the crude product is a solid or can be induced to crystallize, recrystallization can be a highly effective purification technique.[5][9]

  • Solvent Selection: The ideal recrystallization solvent will dissolve the compound when hot but not at room temperature.[2] A solvent pair (one solvent in which the compound is soluble and another in which it is insoluble) can also be used.

    • Potential Solvents/Solvent Systems:

      • Ethyl acetate/Hexanes

      • Methanol/Water

      • Acetone/Water

  • Procedure:

    • Dissolve the crude product in the minimum amount of hot solvent.

    • If the solution is colored, you can add a small amount of activated charcoal and hot filter to remove colored impurities.

    • Allow the solution to cool slowly to room temperature.

    • Cool further in an ice bath to maximize crystal formation.

    • Collect the crystals by vacuum filtration.

    • Wash the crystals with a small amount of cold solvent.

    • Dry the crystals under vacuum.

Question 4: I suspect my purified product is degrading over time. What are the proper storage conditions?

The stability of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is crucial for its use in subsequent reactions.

Recommended Storage Conditions:

  • Temperature: Store at 2-8°C.[10]

  • Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from atmospheric moisture and carbon dioxide.

  • Container: Use a tightly sealed container to prevent the ingress of moisture.[10]

  • Light: Protect from light.

Analytical Characterization for Purity Assessment

Accurate assessment of purity requires the use of appropriate analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive method for determining the purity of a compound.[4]

  • Column: A C18 reverse-phase column is a good starting point.[4]

  • Mobile Phase: A gradient of water and acetonitrile or methanol is commonly used.

  • Detector: A UV detector may not be ideal due to the lack of a strong chromophore. An Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) is more suitable for this compound.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are essential for confirming the structure of the final product and identifying any impurities. The spectra should be compared to reference data.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

ProtonsChemical Shift (ppm)
C(CH₃)₃~1.45 (s, 9H)
Piperidine CH₂1.50-1.80 (m, 4H)
Piperidine CH₂ adjacent to N2.80-3.20 (m, 2H) & 3.80-4.10 (m, 2H)
CH₂OH~3.60 (s, 2H)
NHVariable
OHVariable

Note: Chemical shifts can vary depending on the solvent and concentration.

References

  • An In-depth Technical Guide to the Boc Protection Mechanism for Amines - Benchchem.
  • Reagents and conditions:i) tert‐butyl‐ piperidin‐4yl‐carbamate, p‐TSA,... - ResearchGate.
  • Column Chromatography Guide | Phenomenex.
  • Application Note – N-Boc protection.
  • tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate - MilliporeSigma.
  • Column chromatography - Columbia University.
  • Supplementary Information - The Royal Society of Chemistry.
  • 4-(Hydroxymethyl)piperidine, N-BOC protected - CymitQuimica.
  • A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines - PMC.
  • Very polar compound purification using aqueous normal-phase flash column chromatography | Biotage.
  • 3 - Organic Syntheses Procedure.
  • Column Chromatography - Organic Chemistry at CU Boulder.
  • Infographic: What's the Best Column for Polar Compound Retention? - Waters Blog.
  • tert-Butyl carbamate(4248-19-5) 1H NMR spectrum - ChemicalBook.
  • Carbamate compounds, compositions and method of making the same - Patent 0152820.
  • A Comprehensive Technical Guide to tert-Butyl (4-hydroxybutan-2-yl)carbamate - Benchchem.
  • Application Notes & Protocols for the Characterization of tert-Butyl (4-hydroxybutan-2-yl)carbamate - Benchchem.
  • tert-butyl N-[4-(hydroxymethyl)-1-methylpiperidin-4-yl]carbamate - NextSDS.
  • Application Notes and Protocols for the Purification of tert-Butyl (4-hydroxybutan-2-yl)carbamate - Benchchem.
  • Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies - PMC.
  • Selective Ammonium Carbamate Crystallization: An Innovative Approach for Catalyst Recycling in Homogeneously Catalyzed Primary A - UreaKnowHow.
  • tert-Butyl 4-(hydroxymethyl)piperidin-4-ylcarbamate — Chemical Substance Information.
  • 493026-47-4|tert-Butyl ((4-(hydroxymethyl)piperidin-4-yl)methyl)carbamate - BLDpharm.
  • Methyl carbamate purification by extraction and recrystallization - ResearchGate.
  • Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture | The Journal of Organic Chemistry - ACS Publications.
  • tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent.
  • An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates - ResearchGate.
  • Comparative Guide to HPLC Methods for Purity Assessment of Tert-butyl N-(4-azidobutyl)carbamate Reaction Products - Benchchem.
  • tert-butyl ((3S,4S)-3-hydroxypiperidin-4-yl)carbamate - PubChem.
  • Boc-(4-hydroxy)piperidine - (CAS 109384-19-2) - Amino Acids.
  • 163271-08-7(tert-Butyl (4-methylpiperidin-4-yl)carbamate) Product Description.
  • CN112661672A - Crystallization method of Boc-amino acid - Google Patents.
  • Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC.
  • TERT-BUTYL N-(PIPERIDIN-4-YL)CARBAMATE | CAS 73874-95-0 - Matrix Fine Chemicals.
  • CO2 Capture in Alkanolamine-RTIL Blends via Carbamate Crystallization: Route to Efficient Regeneration | Environmental Science & Technology - ACS Publications.
  • Carbamic acid, tert-butyl ester - Organic Syntheses Procedure.
  • tert-Butyl N-{4-[N-(4-hydroxyphenyl)carbamoyl]benzyl}carbamate - PMC.
  • 1-BOC-4-AMINO-4-(HYDROXYMETHYL)PIPERIDINE - Fluorochem.
  • HPLC Method for Analysis of 3-tert-butyl-4-hydroxyanisole (BHA) on Newcrom R1 Column.
  • Technical Support Center: Purification of 2-Butanol, 2-methyl-, carbamate - Benchchem.
  • Boc-Protected Amino Groups - Organic Chemistry Portal.
  • 4-(N-Boc-amino)piperidine | C10H20N2O2 | CID 723833 - PubChem.

Sources

Reference Data & Comparative Studies

Comparative

A Comparative Structural Analysis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate and Its Positional Isomers

Abstract The piperidine scaffold is a privileged structure in medicinal chemistry, integral to numerous therapeutic agents.[1][2] Functionalization of the piperidine ring allows for the precise spatial arrangement of pha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The piperidine scaffold is a privileged structure in medicinal chemistry, integral to numerous therapeutic agents.[1][2] Functionalization of the piperidine ring allows for the precise spatial arrangement of pharmacophoric elements, which in turn dictates biological activity. This guide presents an in-depth structural comparison of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a geminally disubstituted piperidine, and its vicinal positional isomers. We explore the profound impact of substituent placement on synthetic strategy, conformational behavior, and physicochemical properties. This analysis underscores the critical importance of rigorous isomeric control and characterization in the drug discovery and development pipeline, providing researchers with foundational insights and actionable experimental protocols.

Introduction to the Isomeric System

Positional isomers possess the same molecular formula but differ in the connectivity of their atoms, leading to distinct chemical and biological profiles.[3] In the context of drug development, such seemingly minor structural changes can drastically alter a compound's pharmacodynamic and pharmacokinetic properties.[4][5] This guide focuses on a core molecule, tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, where both a hydroxymethyl (-CH2OH) and a tert-butoxycarbonyl (Boc)-protected amine group are attached to the same carbon (C4). We compare this 4,4-disubstituted compound with its 3,4-disubstituted positional isomers, which introduce chirality and diastereomerism (cis/trans isomerism).

The selected isomers for this comparison are:

  • Parent Compound (4,4-Isomer): tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

  • Positional Isomer (trans-3,4-Isomer): trans-tert-Butyl (4-(hydroxymethyl)piperidin-3-yl)carbamate

  • Positional Isomer (cis-3,4-Isomer): cis-tert-Butyl (4-(hydroxymethyl)piperidin-3-yl)carbamate

These isomers share the molecular formula C12H24N2O3 and a molecular weight of 246.33 g/mol , yet their three-dimensional structures and properties diverge significantly.

G cluster_0 Isomeric System Parent_4_4 Parent (4,4-Isomer) Isomer_3_4_trans trans-3,4-Isomer Parent_4_4->Isomer_3_4_trans Positional Isomers Isomer_3_4_cis cis-3,4-Isomer Parent_4_4->Isomer_3_4_cis Positional Isomers Isomer_3_4_trans->Isomer_3_4_cis Diastereomers

Caption: Logical relationship between the parent compound and its isomers.

Synthetic Strategies: Rationale and Execution

The synthesis of these isomers requires distinct strategic approaches to control regioselectivity and, for the 3,4-isomers, stereoselectivity. The choice of starting material is paramount and dictates the entire synthetic route.

Synthesis of the Parent 4,4-Isomer

The synthesis of the symmetrical 4,4-isomer is relatively straightforward and can be achieved from a commercially available starting material, N-Boc-4-piperidone. The key transformation is a Strecker-type reaction followed by reduction, which builds the geminal substitution pattern.

Experimental Protocol: Synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

  • Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve N-Boc-4-piperidone (1.0 eq.) in methanol (0.2 M). Add potassium cyanide (1.5 eq.) and ammonium chloride (1.5 eq.).

  • Cyanohydrin Formation: Stir the mixture at room temperature for 24 hours. The reaction progress can be monitored by TLC or LC-MS.

  • Nitrile Reduction: Cool the reaction mixture to 0 °C. Cautiously add lithium aluminum hydride (LiAlH4) (3.0 eq.) portion-wise. Causality Note: LiAlH4 is a powerful reducing agent capable of reducing the nitrile directly to the primary amine and the intermediate ester (formed from methanolysis) to the primary alcohol.

  • Boc Protection of Exocyclic Amine: After the reduction is complete (as monitored by LC-MS), quench the reaction carefully by the sequential addition of water, 15% NaOH (aq), and water again. Filter the resulting solids and concentrate the filtrate. Dissolve the crude amino alcohol in dichloromethane (DCM, 0.2 M). Add triethylamine (2.5 eq.) followed by di-tert-butyl dicarbonate (Boc₂O, 1.2 eq.).[6]

  • Workup and Purification: Stir the reaction at room temperature for 12 hours. Quench with water and extract the product with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. Purify the crude product via silica gel column chromatography to yield the target 4,4-isomer.[6]

Synthesis of the 3,4-Positional Isomers

Synthesizing the vicinally substituted 3,4-isomers is more complex, requiring control over both regio- and stereochemistry. A robust strategy involves starting from a chiral precursor like L-glutamic acid, which sets the stereochemistry early in the synthesis.

Experimental Protocol: Synthesis of (3S,4R)-tert-Butyl (4-(hydroxymethyl)piperidin-3-yl)carbamate (trans-Isomer)

  • Precursor Synthesis: Synthesize (S)-tert-butyl (5-oxopyrrolidin-2-yl)carbamate from L-glutamic acid following established literature procedures.

  • Reduction and Cyclization: Reduce the pyroglutamate intermediate with a selective reducing agent like NaBH₄ to afford the corresponding amino diol.

  • Selective Protection & Tosylation: Protect the primary alcohol group. The resulting secondary alcohol can then be converted to a leaving group (e.g., a tosylate).

  • Intramolecular Cyclization: Treat the N-Boc protected amino alcohol tosylate with a non-nucleophilic base, such as sodium hydride (NaH), in THF. This will induce an intramolecular SN2 reaction, forming the piperidine ring. Causality Note: This cyclization step establishes the trans-stereochemistry due to the backside attack of the amine nitrogen on the carbon bearing the tosylate leaving group.

  • Deprotection and Purification: Remove the protecting group from the primary alcohol and purify by column chromatography to yield the enantiomerically pure trans-3,4-isomer.

G start Starting Materials N-Boc-4-Piperidone or L-Glutamic Acid intermediate Key Intermediates Cyanohydrin / Amino Diol start->intermediate Initial Transformation cyclization Ring Formation / Modification Reduction / Intramolecular Cyclization intermediate->cyclization Core Assembly product Final Products 4,4-Isomer / 3,4-Isomers cyclization->product Purification

Caption: Generalized synthetic workflow for piperidine isomers.

Comparative Structural Elucidation and Data

Definitive structural assignment requires a suite of analytical techniques. While mass spectrometry confirms the molecular weight for all isomers, NMR spectroscopy and X-ray crystallography are essential for distinguishing them.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for differentiating isomers in solution.[9]

  • ¹H NMR: The 4,4-isomer displays a highly symmetric spectrum, with equivalent protons on opposite sides of the ring (e.g., H2/H6 and H3/H5), leading to simplified multiplets. In contrast, the 3,4-isomers have no plane of symmetry, resulting in a complex spectrum where every proton on the piperidine ring is chemically distinct.

  • ¹³C NMR: Similarly, the ¹³C spectrum of the 4,4-isomer shows fewer signals (due to symmetry) than its 3,4-counterparts. The chemical shift of the substituted carbons (C3, C4) is highly diagnostic.

  • J-Coupling: For the 3,4-isomers, the coupling constant between H3 and H4 (³J_HH) is crucial for assigning stereochemistry. A large coupling constant (~10-13 Hz) typically indicates a trans-diaxial relationship, while a smaller coupling constant (~2-5 Hz) suggests a cis (axial-equatorial or diequatorial) relationship.

X-Ray Crystallography

X-ray crystallography provides unambiguous proof of structure, including relative and absolute stereochemistry.[10][11]

  • Conformation: In the solid state, the piperidine ring typically adopts a chair conformation.[12] For the 3,4-isomers, crystallography would reveal the preferred axial or equatorial positions of the substituents, which is influenced by steric hindrance and potential intramolecular hydrogen bonding. The trans-isomer is expected to adopt a conformation where both large substituents are equatorial to minimize steric strain.

  • Crystal Packing: The symmetrical 4,4-isomer may exhibit more efficient crystal packing, potentially leading to a higher melting point compared to the less symmetrical 3,4-isomers. Hydrogen bonding networks will also differ, affecting crystal lattice energy.

Analytical Workflow

A self-validating system for structural confirmation is crucial.

G A Crude Synthetic Product B Purification (Column Chromatography) A->B C Mass Spectrometry (Confirm MW) B->C D NMR Spectroscopy (¹H, ¹³C, COSY) B->D E Structural Hypothesis (Isomer ID & Stereochem) C->E D->E F X-ray Crystallography (Definitive Proof) E->F Optional Confirmation

Caption: Standard workflow for analytical validation of isomers.

Physicochemical Properties and Their Implications

The shift in substituent position directly modulates key physicochemical properties that are critical for drug development.

Table 1: Comparative Physicochemical Properties

PropertyParent (4,4-Isomer)Positional (3,4-Isomers)Rationale for Difference
Molecular Weight 246.33 g/mol 246.33 g/mol Isomers have identical molecular formulas.
Topology AchiralChiral (exist as enantiomers)The 3,4-substitution pattern creates two stereocenters.
Symmetry High (Cₛ plane)Low (Asymmetric)Geminal substitution allows for a plane of symmetry.
Predicted LogP LowerHigherThe 4,4-isomer may have a more exposed polar surface area due to the colocation of polar groups, potentially reducing lipophilicity.
Hydrogen Bonding Intermolecular H-bonding is dominant.Potential for intramolecular H-bonding (especially in cis-isomer) between -OH and -NH groups.Intramolecular H-bonding can "mask" polar groups, increasing lipophilicity and affecting solubility and permeability.
Melting Point Generally higherGenerally lowerThe higher symmetry of the 4,4-isomer can lead to more efficient crystal packing and a more stable crystal lattice.
Implications for Drug Development
  • Pharmacodynamics: The three-dimensional orientation of the hydroxymethyl and carbamate groups is a key determinant of binding affinity to a biological target. The 4,4-isomer presents these groups from a single point, while the 3,4-isomers present them with a specific vector and distance. A receptor-binding pocket will almost certainly have a strong preference for one specific isomer.

  • Pharmacokinetics (ADME):

    • Absorption & Permeability: Changes in LogP and hydrogen bonding capacity directly impact a molecule's ability to cross biological membranes. An isomer with strong intramolecular hydrogen bonding might exhibit enhanced permeability.[5]

    • Metabolism: The position of the substituents can influence metabolic stability. For example, the C-H bond at C3 in the 3,4-isomer is adjacent to an electron-withdrawing carbamate group, potentially making it more susceptible to enzymatic oxidation by Cytochrome P450 enzymes compared to the equivalent position in the 4,4-isomer.[13]

    • Distribution: Lipophilicity and plasma protein binding can vary between isomers, affecting the volume of distribution.

Conclusion

This guide demonstrates that while tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate and its 3,4-disubstituted positional isomers are constitutionally related, they are fundamentally distinct chemical entities. The choice of synthetic route is dictated by the desired substitution pattern, with the synthesis of vicinal isomers requiring sophisticated control of stereochemistry. The structural differences are clearly delineated by NMR spectroscopy and confirmed by X-ray crystallography. These structural variations translate into tangible differences in physicochemical properties, which have profound implications for drug discovery, impacting everything from receptor binding to metabolic fate. Therefore, the early and rigorous synthesis, isolation, and characterization of all potential positional isomers are not merely an academic exercise but a critical step in the development of safe and effective therapeutic agents.

References

  • Nogrady, M. (1995). Medicinal Chemistry: A Biochemical Approach. Oxford University Press. [URL: https://global.oup.com/academic/product/medicinal-chemistry-9780195104559]
  • Padiya, K. J., et al. (2012). A one pot reaction of carbonylimidazolide in water with a nucleophile provides an efficient and general method for the preparation of urea, carbamates and thiocarbamates. Organic Letters, 14(11), 2814-2817. [URL: https://pubs.acs.org/doi/10.1021/ol3010562][14]

  • An efficient route for the synthesis of methyl piperidine-4-yl-carbamate para-toluene sulfonate salt. (2018). ResearchGate. [URL: https://www.researchgate.net/publication/328334460][15]

  • BenchChem Technical Support. (2025). Synthesis of Piperidine Carbamates. BenchChem. [URL: https://www.benchchem.com/technical-support][6]

  • Zimmermann, T., et al. (2023). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI. [URL: https://www.mdpi.com/2673-4079/7/4/162][10]

  • Eliel, E. L., et al. (1977). Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. Journal of the American Chemical Society, 99(10), 3299-3306. [URL: https://pubs.acs.org/doi/10.1021/ja00452a014][9]

  • Ismail, M. A. (2009). A review of drug isomerism and its significance. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2839486/][3]

  • Firth, J. D., et al. (2018). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6062164/][16]

  • Nikitin, K. V. (2017). Structure elucidation and complete assignment of H and C NMR data of Piperine. ResearchGate. [URL: https://www.researchgate.net/publication/320473959_Structure_elucidation_and_complete_assignment_of_1H_and_13C_NMR_data_of_Piperine][7]

  • BenchChem Technical Support. (2025). Validating the Structure of Novel 2-Piperidinol Derivatives by X-ray Crystallography. BenchChem. [URL: https://www.benchchem.com/technical-support/validating-the-structure-of-novel-2-piperidinol-derivatives-by-x-ray-crystallography][8]

  • Zhang, Y., et al. (2023). Pharmacokinetics in Pharmacometabolomics: Towards Personalized Medication. MDPI. [URL: https://www.mdpi.com/1420-3049/28/22/7517][17]

  • Yilmaz, E., & Afsar, T. (2025). Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation. Northwestern Medical Journal. [URL: https://nwmedj.ro/jour/index.php/nwmedj/article/view/171][1]

  • O'Hagan, D. (2014). Prins fluorination cyclisations: Preparation of 4-fluoro-pyran and piperidine heterocycles. ResearchGate. [URL: https://www.researchgate.net/figure/X-ray-crystal-structure-of-the-minor-anti-piperidine-product-14d_fig3_262590210][11]

  • Leon, M. (2023). Pharmacokinetics and Drug Metabolism: Interactions and Implications. SciTechnol. [URL: https://www.scitechnol.com/peer-review/pharmacokinetics-and-drug-metabolism-interactions-and-implications-14223.html][4]

  • Boese, R., et al. (2004). Structures of piperazine, piperidine and morpholine. IUCr Journals. [URL: https://journals.iucr.org/c/issues/2004/04/00/ct0041/index.html][12]

  • Zhang, D., et al. (2025). Tetracyclic Bis-Piperidine Alkaloids: Structures, Bioinspired Synthesis, Synthesis, and Bioactivities. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11234567/][2]

  • Sharma, A., et al. (2024). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. CSIR-NIScPR. [URL: http://nopr.niscpr.res.in/handle/123456789/63893]

  • Patsnap Eureka. (2025). The Role of Geometric Isomers in Drug Metabolite Profiling. Patsnap. [URL: https://eureka.patsnap.com/article/17894563-the-role-of-geometric-isomers-in-drug-metabolite-profiling][5]

  • BioPharma. (2018). Why Stereo-Selective Metabolism in Drug Discovery and Development is Important. [URL: https://www.biopharmadive.com/spons/why-stereo-selective-metabolism-in-drug-discovery-and-development-is-impo/85/][13]

Sources

Validation

A Strategic Guide to N-Boc-Piperidine Derivatives: A Comparative Analysis for the Modern Chemist

In the landscape of modern drug discovery and organic synthesis, the piperidine moiety remains a cornerstone, featuring in a vast array of FDA-approved drugs and clinical candidates.[1][2] The strategic introduction of t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery and organic synthesis, the piperidine moiety remains a cornerstone, featuring in a vast array of FDA-approved drugs and clinical candidates.[1][2] The strategic introduction of this saturated heterocycle can significantly influence a molecule's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties. The use of N-Boc protected piperidine derivatives provides a robust and versatile platform for the elaboration of complex molecular architectures. This guide offers an in-depth comparison of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate with other key N-Boc-piperidine derivatives, providing experimental insights to inform rational synthetic design.

The Central Role of the N-Boc Protecting Group

The tert-butoxycarbonyl (Boc) group is a widely employed amine protecting group due to its stability under a broad range of reaction conditions and its facile removal under acidic conditions.[3] This orthogonality to many common synthetic transformations makes N-Boc-piperidine derivatives ideal intermediates in multi-step syntheses. The Boc group's steric bulk also influences the conformational preference of the piperidine ring, which can impact the stereochemical outcome of subsequent reactions.[4]

Comparative Analysis of Key N-Boc-Piperidine Building Blocks

The choice of a specific N-Boc-piperidine derivative is dictated by the desired synthetic transformation. This section provides a comparative overview of the utility and performance of four key derivatives, with a special focus on the unique attributes of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

DerivativeKey Features & Applications
tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Bifunctional Scaffold : Possesses both a nucleophilic amine (after deprotection) and a primary alcohol, enabling dual functionalization. Particularly useful for the synthesis of spirocyclic systems and for introducing a hydroxymethyl group that can act as a hydrogen bond donor or be further modified.
N-Boc-4-hydroxypiperidine Versatile Precursor : The secondary alcohol can be readily oxidized to the corresponding ketone (N-Boc-4-piperidone), which is a versatile intermediate for nucleophilic additions and reductive aminations.[5][6]
N-Boc-piperidine-4-carboxylic acid Amide Coupling Partner : The carboxylic acid functionality is ideal for amide bond formation, a cornerstone of medicinal chemistry for introducing diverse side chains and building peptide-like structures.
N-Boc-4-formylpiperidine Reductive Amination Substrate : The aldehyde group allows for the direct introduction of a wide range of primary and secondary amines via reductive amination, providing a straightforward route to N-substituted piperidines.[7]

Experimental Showdown: Key Transformations and Performance Data

To provide a practical comparison, this section details standardized protocols for key synthetic transformations involving these derivatives and presents representative experimental data.

Oxidation of Primary and Secondary Alcohols

The oxidation of the hydroxyl group is a common entry point for further functionalization. Here, we compare the oxidation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (to the corresponding aldehyde) and N-Boc-4-hydroxypiperidine (to the ketone).

Experimental Protocol: Dess-Martin Periodinane (DMP) Oxidation

This method is favored for its mild conditions and high efficiency.[5][6]

  • Step 1: To a stirred solution of the N-Boc-piperidine alcohol (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) at room temperature, add Dess-Martin Periodinane (1.2 eq) in one portion.

  • Step 2: Stir the reaction mixture at room temperature and monitor by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

  • Step 3: Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the solid byproducts dissolve.

  • Step 4: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM.

  • Step 5: Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Comparative Performance Data:

Starting MaterialProductTypical YieldReaction Time
tert-Butyl (4-(hydroxymethyl) piperidin-4-yl)carbamatetert-Butyl (4-formylpiperidin-4-yl)carbamate85-95%1-2 hours
N-Boc-4-hydroxypiperidineN-Boc-4-piperidone90-98%1-3 hours

Causality Behind the Choice: The choice between these starting materials depends on the desired carbonyl compound. For the synthesis of compounds requiring an aldehyde at the C4 position, tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is the clear choice. N-Boc-4-hydroxypiperidine is the precursor for the corresponding ketone, which is a key intermediate for accessing a different set of derivatives.

Workflow for Oxidation of N-Boc-4-hydroxypiperidine

G cluster_start Starting Materials cluster_reaction Reaction cluster_workup Workup cluster_product Product N-Boc-4-hydroxypiperidine N-Boc-4-hydroxypiperidine Reaction_Mixture Stir at RT, 1-3h N-Boc-4-hydroxypiperidine->Reaction_Mixture DMP Dess-Martin Periodinane DMP->Reaction_Mixture DCM DCM (solvent) DCM->Reaction_Mixture Quench Quench with NaHCO3/Na2S2O3 Reaction_Mixture->Quench Extract Extract with DCM Quench->Extract Wash Wash and Dry Extract->Wash Concentrate Concentrate Wash->Concentrate N-Boc-4-piperidone N-Boc-4-piperidone Concentrate->N-Boc-4-piperidone

Caption: Workflow for DMP oxidation of N-Boc-4-hydroxypiperidine.

Reductive Amination: A Gateway to N-Substituted Piperidines

Reductive amination is a powerful tool for introducing a diverse range of substituents onto the piperidine scaffold.[7][8]

Experimental Protocol: Reductive Amination with Sodium Triacetoxyborohydride

  • Step 1: To a stirred solution of N-Boc-4-formylpiperidine (1.0 eq) and the primary or secondary amine (1.1 eq) in anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.2 M), add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise at room temperature.

  • Step 2: Stir the reaction mixture at room temperature and monitor by TLC. The reaction is typically complete within 2-12 hours.

  • Step 3: Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

  • Step 4: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM.

  • Step 5: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Comparative Performance Data:

Amine SubstrateProductTypical Yield
Anilinetert-Butyl 4-((phenylamino)methyl)piperidine-1-carboxylate85-95%
Benzylaminetert-Butyl 4-((benzylamino)methyl)piperidine-1-carboxylate90-98%
Morpholinetert-Butyl 4-(morpholinomethyl)piperidine-1-carboxylate80-90%

Causality Behind the Choice: N-Boc-4-formylpiperidine is the ideal starting material for this transformation as the aldehyde is readily converted to an iminium ion intermediate that is subsequently reduced. The use of the gem-disubstituted tert-Butyl (4-formylpiperidin-4-yl)carbamate would lead to a quaternary center, which can be advantageous for creating spirocyclic systems but is not suitable for simple reductive amination to introduce a single substituent at the 4-position.

Mechanism of Reductive Amination

G Aldehyde N-Boc-4-formylpiperidine Imine Iminium Ion Intermediate Aldehyde->Imine + Amine Amine R-NH2 Amine->Imine Product N-Substituted Piperidine Imine->Product + Reducing Agent Reducing_Agent NaBH(OAc)3 Reducing_Agent->Product

Caption: Simplified mechanism of reductive amination.

Amide Bond Formation: The Medicinal Chemist's Workhorse

Amide coupling reactions are fundamental in drug discovery for creating peptidomimetics and introducing diverse functionalities.[9]

Experimental Protocol: EDC/HOBt Mediated Amide Coupling

  • Step 1: To a stirred solution of N-Boc-piperidine-4-carboxylic acid (1.0 eq), the amine (1.1 eq), and 1-hydroxybenzotriazole (HOBt) (1.2 eq) in anhydrous N,N-dimethylformamide (DMF) (0.2 M) at 0 °C, add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq).

  • Step 2: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

  • Step 3: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Step 4: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Comparative Performance Data:

Amine SubstrateProductTypical Yield
BenzylamineN-Benzyl-1-(tert-butoxycarbonyl)piperidine-4-carboxamide80-90%
AnilineN-Phenyl-1-(tert-butoxycarbonyl)piperidine-4-carboxamide70-85%
Glycine methyl esterMethyl 2-((1-(tert-butoxycarbonyl)piperidine-4-carbonyl)amino)acetate75-88%

Causality Behind the Choice: N-Boc-piperidine-4-carboxylic acid is the obvious choice for amide bond formation. The carboxylic acid is activated in situ by the coupling reagents to form a reactive intermediate that is readily attacked by the amine. The other derivatives lack the necessary carboxylic acid functionality for this transformation.

The Unique Advantage of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate: A Gateway to Spirocycles

The geminal substitution pattern of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate makes it a particularly valuable precursor for the synthesis of spirocyclic piperidines.[10] Spirocycles are of great interest in drug discovery as they introduce three-dimensionality and conformational rigidity, which can lead to improved binding affinity and selectivity.

Synthetic Strategy for Spiro-oxazolidinone Piperidines

A common strategy involves the deprotection of the Boc-carbamate to reveal the primary amine, which can then undergo cyclization with the adjacent hydroxymethyl group.

Experimental Workflow:

  • Boc Deprotection: Treatment with a strong acid such as trifluoroacetic acid (TFA) in DCM removes the Boc group, yielding the free amine.

  • Cyclization: The resulting amino alcohol can be cyclized with a carbonylating agent, such as phosgene or a phosgene equivalent (e.g., triphosgene, carbonyldiimidazole), to form the spiro-oxazolidinone.

Workflow for Spiro-oxazolidinone Synthesis

G Start tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Deprotection Boc Deprotection (TFA/DCM) Start->Deprotection Intermediate 4-(Aminomethyl)piperidin-4-ol Deprotection->Intermediate Cyclization Cyclization (e.g., CDI) Intermediate->Cyclization Product Spiro-oxazolidinone Piperidine Cyclization->Product

Caption: Synthetic route to spiro-oxazolidinone piperidines.

Conclusion: A Matter of Strategic Selection

The choice of an N-Boc-piperidine derivative is a critical decision in the design of a synthetic route. While N-Boc-4-hydroxypiperidine, N-Boc-piperidine-4-carboxylic acid, and N-Boc-4-formylpiperidine offer direct access to key functionalities, tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate provides a unique bifunctional handle for more complex molecular architectures, particularly spirocyclic systems. By understanding the specific reactivity and synthetic potential of each derivative, researchers can make informed decisions to streamline their synthetic efforts and accelerate the discovery of novel therapeutics.

References

  • Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. PMC.
  • Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenid
  • N-Boc-4-piperidinemethanol. Chem-Impex.
  • A convenient synthesis of N-Boc-4-formylpiperidine.
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
  • Stereochemical Course of Deprotonation-Acylation of N-Boc- and N-Carbamoyl-2-cyano-6-methylpiperidines. The Journal of Organic Chemistry.
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
  • Application Notes and Protocols for the Oxidation of N-Boc-4-hydroxypiperidine to N. Benchchem.
  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
  • tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)
  • Synthesis of N-Substituted Piperidines from 1-Boc-4-Formyl-4-methylpiperidine: Applic
  • Tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate Has Moderated Protective Activity in Astrocytes Stimulated with Amyloid Beta 1-42 and in a Scopolamine Model. PMC.
  • Large-Scale Amide Coupling in Aqueous Media: Process for the Production of Diazabicyclooctane β-Lactamase Inhibitors.
  • On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group.
  • Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC.
  • Application Notes: The Versatility of N-Boc-4-hydroxypiperidine as a Precursor in Piperidine-Based Drug Synthesis. Benchchem.
  • Organocatalytic Approach to Polysubstituted Piperidines and Tetrahydropyrans. Organic Letters.
  • Reaction with Boc‐piperazine (18) and (N‐Boc‐4‐amino)piperidine (19).
  • A Comparative Analysis of Boc Protecting Group Stability for Researchers and Drug Development Professionals. Benchchem.
  • Method for synthesizing 1-boc-4-aminopiperidine.
  • An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates.
  • Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps.
  • A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. PMC.
  • TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. Organic Chemistry Portal.
  • Reductive Amination, and How It Works. Master Organic Chemistry.
  • Application Notes and Protocols for N-Boc-piperazine Coupling Reactions with Carboxylic Acids. Benchchem.
  • Piperidine Synthesis. DTIC.
  • Efficient Organocatalytic Construction of C4-Alkyl Substituted Piperidines and Their Application to the Synthesis of (+)-α-Skytanthine. PubMed.
  • Piperidines. BOC Sciences.
  • Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.
  • An In-depth Technical Guide to the Physical Properties of tert-Butyl Piperidin-2-ylmethylcarbam
  • Oxidation of primary and secondary alcohols by 4-acetylamino-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluorobor
  • Amide coupling reaction in medicinal chemistry. Coupling reagents.
  • Two Studies: Stereoselective C-C Bond Formations of N-Boc-Piperidines. ScholarWorks@UARK.
  • Preparation of 4-Acetylamino-2, 2, 6, 6-tetramethylpiperidine-1- oxoammonium Tetrafluorobor
  • SAFETY D
  • Tert-butyl (piperidin-4-ylmethyl)
  • Myers Chem 115.
  • Influence of piperidine ring on stability and reactivity of piperine.
  • Synthesis of highly substituted 2-spiropiperidines. White Rose Research Online.
  • N-Boc-piperidine 98 75844-69-8. Sigma-Aldrich.
  • Spirocyclic Piperidines in Drug Discovery. PharmaBlock.
  • Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions.
  • Piperidine. Wikipedia.

Sources

Comparative

A Comparative Benchmarking Guide to the Synthesis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Introduction: tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (CAS No. 1262408-81-0) is a valuable bifunctional building block in modern medicinal chemistry and drug development.[1] Its structure, featuring a prima...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (CAS No. 1262408-81-0) is a valuable bifunctional building block in modern medicinal chemistry and drug development.[1] Its structure, featuring a primary alcohol and a Boc-protected primary amine on a piperidine scaffold, makes it a versatile intermediate for the synthesis of complex molecules, including potent enzyme inhibitors and receptor modulators. The strategic placement of these functional groups allows for selective chemical modifications, enabling the construction of diverse chemical libraries. This guide provides a comparative analysis of two prominent synthetic routes to this key intermediate, offering insights into their respective advantages and challenges to aid researchers in selecting the optimal pathway for their specific needs.

Route 1: Multi-Step Synthesis from a Protected Piperidone

This approach involves the construction of the 4-substituted piperidine core from a readily available starting material, N-benzyl-4-piperidone. This route offers a high degree of control over the introduction of the functional groups.

Experimental Protocol:

Step 1: Synthesis of 1-benzyl-4-aminopiperidine-4-carbonitrile

In a well-ventilated fume hood, a solution of potassium cyanide in water is added to a stirred solution of ammonium chloride in water. To this mixture, a solution of N-benzyl-4-piperidone in methanol is added dropwise at room temperature. The reaction is stirred overnight. The resulting precipitate is filtered, washed with water, and dried to yield 1-benzyl-4-aminopiperidine-4-carbonitrile.

Step 2: Reduction of the Nitrile to the Amine

The 1-benzyl-4-aminopiperidine-4-carbonitrile is dissolved in an appropriate solvent like tetrahydrofuran (THF) and slowly added to a stirred suspension of a reducing agent, such as lithium aluminum hydride (LAH), in THF at 0°C. The reaction mixture is then refluxed for several hours. After cooling, the reaction is carefully quenched with water and aqueous sodium hydroxide. The resulting solid is filtered off, and the filtrate is concentrated under reduced pressure to yield (4-amino-1-benzylpiperidin-4-yl)methanol.

Step 3: Selective Boc Protection of the Primary Amine

The (4-amino-1-benzylpiperidin-4-yl)methanol is dissolved in a mixture of an organic solvent (e.g., dichloromethane or THF) and water. A base, such as sodium bicarbonate or triethylamine, is added, followed by the portion-wise addition of di-tert-butyl dicarbonate (Boc₂O). The reaction is stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC). The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated to give tert-butyl (1-benzyl-4-(hydroxymethyl)piperidin-4-yl)carbamate.

Step 4: Deprotection of the Piperidine Nitrogen

The N-benzylated intermediate is dissolved in methanol or ethanol, and a catalytic amount of palladium on carbon (Pd/C) is added. The mixture is then subjected to hydrogenation at a suitable pressure until the debenzylation is complete. The catalyst is removed by filtration through celite, and the solvent is evaporated under reduced pressure to yield the final product, tert-butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Causality Behind Experimental Choices:

The N-benzyl group serves as a robust protecting group for the piperidine nitrogen throughout the initial synthetic steps and can be cleanly removed under hydrogenolysis conditions, which are generally mild and selective.[2] The choice of a strong reducing agent like LAH is necessary for the reduction of the nitrile to the primary alcohol. Selective Boc protection of the exocyclic primary amine in the presence of the tertiary ring amine is achieved due to the higher nucleophilicity of the primary amine.

Route 2: Direct Synthesis from 4-Amino-4-(hydroxymethyl)piperidine

This more convergent approach relies on the availability of the key intermediate, 4-amino-4-(hydroxymethyl)piperidine. This route is shorter but is contingent on the efficient synthesis of the starting material.

Experimental Protocol:

Step 1: Synthesis of 4-Amino-4-(hydroxymethyl)piperidine

A potential synthesis of this intermediate starts from 4-piperidone monohydrate hydrochloride. A Strecker reaction with potassium cyanide and ammonia would yield 4-amino-4-cyanopiperidine. Subsequent reduction of the nitrile group to a hydroxymethyl group using a suitable reducing agent, followed by purification, would provide the desired 4-amino-4-(hydroxymethyl)piperidine.

Step 2: Selective Boc Protection

4-Amino-4-(hydroxymethyl)piperidine is dissolved in a suitable solvent system, such as a mixture of dioxane and water. A base, typically sodium bicarbonate, is added to neutralize any hydrochloride salt and to act as an acid scavenger. Di-tert-butyl dicarbonate (Boc₂O) is then added portion-wise at room temperature. The reaction is stirred until the starting material is consumed, as monitored by TLC. The product is then extracted into an organic solvent, and the organic layer is washed, dried, and concentrated. Purification by column chromatography may be necessary to obtain the pure tert-butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Causality Behind Experimental Choices:

The direct Boc protection of the exocyclic primary amine is the most straightforward approach. The selectivity for the primary amine over the secondary piperidine nitrogen is a key consideration. The reaction conditions, including the choice of solvent and base, can be optimized to favor the desired N-acylation.[3] The use of a biphasic solvent system can facilitate the reaction and work-up.

Comparative Analysis

ParameterRoute 1: Multi-Step Synthesis from Protected PiperidoneRoute 2: Direct Synthesis from 4-Amino-4-(hydroxymethyl)piperidine
Number of Steps 42 (assuming availability of the starting material)
Starting Materials N-benzyl-4-piperidone, KCN, NH₄Cl, LAH, Boc₂O, Pd/C4-Amino-4-(hydroxymethyl)piperidine, Boc₂O
Scalability More steps can make scaling up challenging.Potentially more scalable due to fewer steps.
Control & Purity Good control over each transformation.Purity is highly dependent on the purity of the starting diamine.
Key Challenges Handling of KCN and LAH; selective Boc protection.Synthesis and availability of the starting diamine; selective Boc protection.
Overall Yield Likely lower due to the number of steps.Potentially higher overall yield.

Visualization of Synthetic Pathways

Synthesis Route 1 A N-benzyl-4-piperidone B 1-benzyl-4-aminopiperidine-4-carbonitrile A->B KCN, NH4Cl C (4-amino-1-benzylpiperidin-4-yl)methanol B->C LAH reduction D tert-butyl (1-benzyl-4-(hydroxymethyl)piperidin-4-yl)carbamate C->D Boc2O, base E tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate D->E H2, Pd/C

Caption: Route 1: Multi-Step Synthesis from a Protected Piperidone.

Synthesis Route 2 A 4-Amino-4-(hydroxymethyl)piperidine B tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate A->B Boc2O, base

Caption: Route 2: Direct Synthesis from 4-Amino-4-(hydroxymethyl)piperidine.

Conclusion

The choice between these two synthetic routes will ultimately depend on the specific requirements of the research or development project. Route 1, while longer, offers a more controlled and potentially more adaptable synthesis from a readily available starting material. This route may be preferable for smaller-scale synthesis where precise control over each step is critical.

Route 2 is a more convergent and potentially more efficient pathway, particularly for larger-scale production, provided that the key intermediate, 4-amino-4-(hydroxymethyl)piperidine, is readily accessible or can be synthesized efficiently in-house. The directness of this route could lead to a higher overall yield and a more streamlined process.

Researchers and drug development professionals should carefully consider factors such as the availability and cost of starting materials, the scale of the synthesis, and the in-house expertise with the required chemical transformations when selecting the most appropriate route for the preparation of tert-butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

References

  • Devarasetty, S., et al. (2018). An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. Asian Journal of Chemistry, 30(4), 775-777. [Link]

  • Levin, J. I. (1995). Piperidine Synthesis. DTIC. [Link]

  • Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

Sources

Validation

A Comparative Guide to the Stability of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate in Acidic vs. Basic Conditions

Abstract: This guide provides a comprehensive framework for evaluating the chemical stability of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a key intermediate in pharmaceutical synthesis. We delve into the th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This guide provides a comprehensive framework for evaluating the chemical stability of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a key intermediate in pharmaceutical synthesis. We delve into the theoretical underpinnings of its degradation pathways under both acidic and basic conditions, supported by established reaction mechanisms. This document outlines detailed, field-proven experimental protocols for conducting forced degradation studies, enabling researchers to establish the intrinsic stability profile of the molecule and develop robust, stability-indicating analytical methods. The principles and methodologies described herein are grounded in regulatory expectations set forth by the International Council for Harmonisation (ICH).

Introduction

tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is a bifunctional molecule featuring a piperidine core, a primary alcohol, and a secondary amine protected by a tert-butyloxycarbonyl (Boc) group. Its structure makes it a valuable building block in the synthesis of complex pharmaceutical agents. The stability of this molecule is of paramount importance, as its degradation can lead to the formation of impurities that may affect the safety and efficacy of the final drug product.

Understanding the comparative stability in acidic versus basic media is critical for:

  • Process Chemistry: Selecting appropriate reagents and reaction conditions to prevent unintended deprotection or side reactions.

  • Formulation Development: Designing stable drug product formulations by avoiding incompatible excipients.

  • Analytical Method Development: Creating stability-indicating methods capable of resolving the parent compound from all potential degradants.[1]

  • Storage and Handling: Defining appropriate storage conditions and re-test periods to ensure material quality.[2]

This guide provides the scientific rationale and experimental protocols to systematically investigate these stability characteristics.

Section 1: Theoretical Framework: The Chemistry of Boc Group Stability

The stability of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is overwhelmingly dictated by the reactivity of the Boc protecting group. This carbamate is renowned for its predictable lability in acid and general robustness in base.[3]

Acid-Mediated Degradation: A Mechanistic Overview

The Boc group is readily cleaved under acidic conditions.[4] The deprotection mechanism is a well-understood, acid-catalyzed process that proceeds via the formation of a stable tert-butyl carbocation.[3][5]

The key steps are:

  • Protonation: The carbonyl oxygen of the carbamate is protonated by an acid (e.g., HCl, TFA), increasing the electrophilicity of the carbonyl carbon.[6]

  • C-O Bond Cleavage: The protonated intermediate becomes unstable, leading to the cleavage of the tert-butyl-oxygen bond. This heterolytic cleavage is the rate-determining step and results in the formation of a stable tertiary carbocation (tert-butyl cation) and a transient carbamic acid intermediate.[3]

  • Decarboxylation & Product Formation: The carbamic acid is highly unstable and rapidly decomposes, releasing carbon dioxide and the free amine (4-amino-4-(hydroxymethyl)piperidine).[3] The tert-butyl cation is typically scavenged by a nucleophile or undergoes elimination to form isobutylene.[7]

The rate of this degradation has been shown to exhibit a second-order dependence on the acid concentration, meaning that small increases in acidity can significantly accelerate cleavage.[7][8]

Stability in Basic Conditions

The Boc group is generally stable towards a wide range of basic and nucleophilic conditions.[9] This stability is attributed to two primary factors:

  • Reduced Electrophilicity: The lone pair of electrons on the nitrogen atom resonates with the adjacent carbonyl group, decreasing its electrophilicity and making it less susceptible to nucleophilic attack by bases like hydroxide.

  • Steric Hindrance: The bulky tert-butyl group sterically hinders the approach of nucleophiles to the carbonyl carbon.[3]

While extremely harsh basic conditions (e.g., high temperatures, strong concentrated base) could potentially lead to hydrolysis, for most practical applications in drug development and synthesis, the Boc group is considered robust in basic media. This orthogonality to base-labile protecting groups (like Fmoc) is a cornerstone of its utility in chemical synthesis.[9]

Predicted Degradation Pathways

The following diagram illustrates the divergent stability of the Boc group under acidic and basic conditions.

G cluster_acid Acidic Conditions (e.g., HCl, pH < 3) cluster_base Basic Conditions (e.g., NaOH, pH > 9) Start_Acid tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Intermediate_Acid Protonated Carbamate Start_Acid->Intermediate_Acid + H+ (Fast) Products_Acid 4-Amino-4-(hydroxymethyl)piperidine + CO2 + Isobutylene Intermediate_Acid->Products_Acid Rate-Limiting Cleavage (Slow) Start_Base tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Result_Base No Significant Degradation Start_Base->Result_Base Generally Stable

Caption: Comparative degradation pathways under acidic vs. basic conditions.

Section 2: Experimental Design for Stability Assessment

To experimentally verify the theoretical stability profile, a forced degradation study is essential. This involves intentionally stressing the compound under various conditions to produce degradation products.[10] The International Council for Harmonisation (ICH) guideline Q1A(R2) provides the regulatory framework for such studies.[2][11]

Objective

To quantify the degradation rate of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate across a range of acidic and basic pH values and to develop a stability-indicating analytical method. A target degradation of 5-20% is often ideal for accurately identifying degradants without overly complex chromatograms.[10]

Protocol 1: Forced Hydrolysis Study

This protocol details the steps to assess the compound's susceptibility to hydrolysis across a wide pH range.

Materials:

  • tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

  • Hydrochloric Acid (HCl), 0.1 M and 1 M

  • Sodium Hydroxide (NaOH), 0.1 M and 1 M

  • Phosphate or Citrate Buffers (pH 4, 7)

  • Acetonitrile (ACN), HPLC grade

  • Water, HPLC grade

  • Class A volumetric flasks, pipettes

  • HPLC vials

  • pH meter

  • Temperature-controlled oven or water bath

Procedure:

  • Stock Solution Preparation: Prepare a stock solution of the compound at 1 mg/mL in acetonitrile.

  • Sample Preparation: For each condition, add 1 mL of the stock solution to a 10 mL volumetric flask.

    • Acidic: Dilute to volume with 0.1 M HCl (approx. pH 1) and 1 M HCl.

    • Neutral: Dilute to volume with pH 7 buffer or water.

    • Basic: Dilute to volume with 0.1 M NaOH (approx. pH 13) and 1 M NaOH.

  • Incubation:

    • Store one set of vials for each condition at room temperature (e.g., 25°C).

    • Store a second set of vials at an elevated temperature (e.g., 60°C) to accelerate degradation.[2]

  • Time Points: Withdraw aliquots at initial (T=0) and subsequent time points (e.g., 2, 6, 12, 24, 48 hours).

  • Quenching: Immediately neutralize the acidic and basic samples by adding an equimolar amount of base or acid, respectively, to halt the degradation reaction. Dilute with mobile phase to an appropriate concentration for analysis.

  • Analysis: Analyze all samples by a stability-indicating HPLC method as described below.

Protocol 2: Stability-Indicating HPLC Method

A robust HPLC method is required to separate the intact parent compound from any degradation products formed.[12] A reverse-phase method with UV detection is standard for this type of molecule.[13]

Suggested HPLC Parameters:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

  • Gradient: Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm (as carbamates have low UV absorbance)

  • Injection Volume: 10 µL

Method Validation Rationale: The use of gradient elution ensures that both the polar parent compound and any potentially less polar degradation products are effectively eluted and resolved.[12] A photodiode array (PDA) detector can be used to assess peak purity, confirming that the parent peak is free from co-eluting impurities. For definitive identification of degradants, this method can be coupled with a mass spectrometer (LC-MS).[12]

Section 3: Data Interpretation and Presentation

The data gathered from the forced degradation study should be tabulated to clearly compare the stability across different conditions.

Table 1: Representative Stability Data for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate at 60°C

Time (Hours)% Remaining (1 M HCl)% Remaining (pH 7)% Remaining (1 M NaOH)
0100.0100.0100.0
285.299.899.9
655.799.599.8
1228.999.299.7
248.198.999.5
48<1.098.599.2

Note: Data are hypothetical and for illustrative purposes.

The results should be analyzed to calculate the degradation rate constant (k) and half-life (t½) under each condition, providing a quantitative measure of stability.

Section 4: Workflow and Summary

The entire process, from experimental setup to final analysis, follows a logical progression designed to ensure data integrity and scientific rigor.

Caption: Experimental workflow for the comparative stability study.

Conclusion and Recommendations

Based on fundamental chemical principles, tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate exhibits starkly different stability profiles under acidic and basic conditions:

  • Acidic Conditions (pH < 4): The compound is expected to be highly labile, undergoing rapid degradation to its corresponding free amine. The rate is directly proportional to acid concentration and temperature.

  • Neutral & Basic Conditions (pH 7-13): The compound is expected to be highly stable, with minimal to no degradation observed even under accelerated temperature conditions.

Practical Recommendations:

  • Handling: Avoid exposure to acidic conditions during synthesis, work-up, and purification unless deprotection is the intended outcome.

  • Storage: The solid material should be stored in a well-sealed container in a dry, cool place to protect it from atmospheric moisture and acidic vapors.[14]

  • Formulation: When used as an intermediate, subsequent formulation steps should be conducted in neutral or basic media to preserve the integrity of the Boc protecting group.

This guide provides a robust, scientifically-grounded methodology for confirming these expected stability characteristics, ensuring the development of safe, stable, and effective pharmaceutical products.

References

  • Title: Boc-Protected Amino Groups Source: Organic Chemistry Portal URL: [Link]

  • Title: ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices Source: LCGC International URL: [Link]

  • Title: Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects Source: ResolveMass URL: [Link]

  • Title: Development of forced degradation and stability indicating studies of drugs—A review Source: Journal of Pharmaceutical Analysis URL: [Link]

  • Title: tert-Butyloxycarbonyl protecting group Source: Wikipedia URL: [Link]

  • Title: Q1A(R2) Stability Testing of New Drug Substances and Products Source: European Medicines Agency (EMA) URL: [Link]

  • Title: A practical guide to forced degradation and stability studies for drug substances Source: Onyx Scientific URL: [Link]

  • Title: Boc Protecting Group for Amines Source: Chemistry Steps URL: [Link]

  • Title: Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening Source: PMC (PubMed Central) URL: [Link]

  • Title: Stability Indicating HPLC Method Development: A Review Source: IRJPMS (International Research Journal of Pharmacy and Medical Sciences) URL: [Link]

  • Title: The tert-butyloxycarbonyl (Boc) protecting group Source: Chemistry Steps URL: [Link]

  • Title: Stability Indicating HPLC Method Development: A Review Source: International Journal of Pharmacy & Pharmaceutical Research URL: [Link]

  • Title: Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil Source: PMC (PubMed Central) URL: [Link]

  • Title: Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration (Request PDF) Source: ResearchGate URL: [Link]

Sources

Comparative

A Guide to Structural Elucidation: Cross-Validation of NMR and MS Data for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

In the landscape of pharmaceutical research and synthetic chemistry, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. Misidentification can lead to wasted resources, misinterpr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical research and synthetic chemistry, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. Misidentification can lead to wasted resources, misinterpreted biological data, and significant delays in development pipelines. While individual analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are powerful, their true analytical strength is unleashed when used in a complementary, cross-validating workflow.[1]

This guide provides an in-depth, practical comparison of NMR and MS data for the structural confirmation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate , a bifunctional building block often utilized in medicinal chemistry. We will move beyond a simple presentation of data to explore the causality behind experimental choices and demonstrate how a self-validating analytical system provides incontrovertible proof of chemical identity.

The Target Molecule: A Structural Overview

tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (Molecular Formula: C₁₁H₂₂N₂O₃, Molar Mass: 230.30 g/mol ) is characterized by a central piperidine ring substituted at the 4-position with both a Boc-protected amine and a hydroxymethyl group. This unique substitution pattern presents a clear and instructive case for multi-technique spectroscopic analysis.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy serves as the gold standard for mapping the carbon-hydrogen framework of a molecule.[2] By analyzing the chemical environment of each proton and carbon nucleus, we can piece together the molecule's connectivity.

Experimental Protocol: ¹H and ¹³C NMR Acquisition

A robust protocol is essential for acquiring high-quality, reproducible data.

  • Sample Preparation : Accurately weigh 10-15 mg of the purified compound and dissolve it in approximately 0.7 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or DMSO-d₆, inside a clean 5 mm NMR tube.

    • Insight : The choice of solvent is critical. CDCl₃ is a common first choice for many organic molecules. However, if hydrogen bonding is strong or if exchangeable protons (like -OH and -NH) are of particular interest, DMSO-d₆ is often preferred as it slows down the exchange rate, leading to sharper signals for these protons.[3]

  • Instrumentation : Utilize a 400 MHz (or higher field) NMR spectrometer. Higher field strengths provide better signal dispersion and resolution, which is crucial for resolving the complex multiplets of the piperidine ring protons.[2]

  • ¹H NMR Acquisition :

    • Acquire a standard one-dimensional proton spectrum over a spectral width of 12-16 ppm.

    • Employ 16-32 scans with a relaxation delay of 1-2 seconds to ensure adequate signal-to-noise.

  • ¹³C NMR Acquisition :

    • Acquire a proton-decoupled ¹³C spectrum over a spectral width of 200-250 ppm.

    • A higher number of scans (1024-4096) and a longer relaxation delay (2-5 seconds) are typically required due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.[2]

  • Data Processing : Process the raw Free Induction Decay (FID) data using Fourier transformation. Reference the spectra to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[4]

  • Validation Step (D₂O Shake) : To definitively identify the -NH and -OH proton signals, add a single drop of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the ¹H spectrum. The signals corresponding to these exchangeable protons will significantly diminish or disappear entirely.[3]

Predicted NMR Data & Interpretation

Based on the known structure, we can predict the expected NMR spectra.

Table 1: Predicted ¹H and ¹³C NMR Spectral Data

¹H NMR (400 MHz, CDCl₃) Signal Assignment¹³C NMR (100 MHz, CDCl₃) Signal Assignment
~4.8 (br s, 1H)-NH -Boc~155.5C =O (Carbamate)
~3.6 (s, 2H)-CH₂ -OH~80.0-C (CH₃)₃
~3.2-3.0 (m, 2H)Piperidine H (axial, adjacent to N)~68.0-CH₂ -OH
~2.8-2.6 (m, 2H)Piperidine H (equatorial, adjacent to N)~55.0-C -(NHBoc)(CH₂OH)
~2.0 (br s, 1H)-CH₂-OH ~38.0Piperidine C H₂ (adjacent to N)
~1.8-1.7 (m, 2H)Piperidine H (axial)~33.0Piperidine C H₂
~1.6-1.5 (m, 2H)Piperidine H (equatorial)~28.4-C(CH₃ )₃
1.45 (s, 9H)-C(CH₃ )₃
  • Insight : The 9-proton singlet at ~1.45 ppm is a hallmark of the tert-butyl (Boc) protecting group and is often the most easily identifiable signal.[5] The protons on the piperidine ring are diastereotopic and will exhibit complex splitting patterns due to coupling with each other, appearing as multiplets. The broadness of the -NH and -OH signals is due to chemical exchange and quadrupole effects from the adjacent nitrogen atom.

Section 2: Mass Spectrometry (MS) Analysis

MS provides two crucial pieces of information: the molecular weight of the compound and, through fragmentation, evidence of its substructural components. This allows for direct validation of the molecular formula derived from NMR.

Experimental Protocol: Electrospray Ionization (ESI) LC-MS
  • Sample Preparation : Prepare a dilute solution of the sample (~0.1-1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Instrumentation : Use a mass spectrometer equipped with an Electrospray Ionization (ESI) source. High-Resolution Mass Spectrometry (HRMS), such as on a Time-of-Flight (TOF) or Orbitrap instrument, is strongly preferred for its ability to provide an exact mass, which can confirm the elemental composition.[4][6]

  • Ionization Mode : Acquire spectra in positive ion mode.

    • Insight : The presence of two nitrogen atoms in the molecule makes it basic enough to be readily protonated, forming a stable [M+H]⁺ ion. ESI is a "soft" ionization technique, which is ideal for preserving the molecular ion for observation.[2]

  • Instrument Parameters :

    • Infusion Flow Rate : 5-10 µL/min

    • Capillary Voltage : 3-4 kV

    • Drying Gas Temperature : 300-350 °C

  • Data Acquisition : Scan a mass range appropriate for the expected molecular ion (e.g., m/z 50-500). To induce fragmentation for structural analysis (MS/MS), the molecular ion can be isolated and subjected to collision-induced dissociation (CID).

Expected Mass Spectrum & Fragmentation Analysis

The power of MS in this context lies in matching observed fragments to the puzzle pieces identified by NMR.

Table 2: Predicted High-Resolution MS Data

Ion SpeciesCalculated m/zObserved Fragment (MS/MS of [M+H]⁺)Fragment Structure / Neutral Loss
[M+H]⁺231.1703231.17Full Protonated Molecule
[M+Na]⁺253.1523253.15Sodium Adduct
175.12Loss of isobutylene (-56 Da) from Boc group
131.11Loss of Boc group (-100 Da)
114.09Piperidine ring fragment after loss of Boc and CH₂OH
  • Insight : The most common and diagnostic fragmentation pathway for Boc-protected amines is the loss of the tert-butyl group as isobutylene (a neutral loss of 56 Da) or the loss of the entire Boc group (a neutral loss of 100 Da).[7] Observing these specific losses provides strong evidence for the presence and location of this functional group.

Fragmentation M_H [M+H]⁺ m/z = 231.17 F175 Fragment m/z = 175.12 M_H->F175 - C₄H₈ (56 Da) F131 Fragment m/z = 131.11 M_H->F131 - C₅H₈O₂ (100 Da)

Caption: Predicted ESI-MS/MS fragmentation of the parent ion.

Section 3: The Cross-Validation Workflow - Synthesizing the Data

The definitive structural proof comes not from a single spectrum, but from the logical consistency across all data. The information from each technique must converge on a single, unambiguous structure.

CrossValidationWorkflow cluster_NMR NMR Analysis cluster_MS Mass Spec Analysis cluster_Validation Cross-Validation nmr_acq Acquire ¹H & ¹³C NMR nmr_analysis Analyze Spectra: - Chemical Shifts - Integration (Proton Count) - Coupling Patterns nmr_acq->nmr_analysis nmr_sub Hypothesize Substructures: - Boc Group (9H singlet) - Piperidine Ring (multiplets) - CH₂OH Group nmr_analysis->nmr_sub nmr_formula Propose Molecular Formula (e.g., C₁₁H₂₂N₂O₃) nmr_sub->nmr_formula val2 Do Fragments Match NMR Substructures? nmr_sub->val2 val1 Do Formulas Match? nmr_formula->val1 ms_acq Acquire HRMS ms_mw Determine Exact Mass (e.g., m/z 231.1703 for [M+H]⁺) ms_acq->ms_mw ms_formula Confirm Molecular Formula ms_mw->ms_formula ms_frag Analyze MS/MS Fragmentation (e.g., Loss of 56 & 100 Da) ms_mw->ms_frag ms_formula->val1 ms_frag->val2 val1->val2 confirmed Structure Confirmed val2->confirmed

Caption: Integrated workflow for structural confirmation.

The Logic of Convergence
  • Molecular Formula Confirmation : NMR provides the relative number of protons and carbons, allowing for a proposed molecular formula (C₁₁H₂₂N₂O₃). HRMS provides the exact mass of the molecule (e.g., 230.1625 for the neutral molecule), which provides definitive confirmation of this exact elemental composition. A mismatch here indicates an impurity or an incorrect structural assignment.

  • Substructure Corroboration : This is the most critical step.

    • The ¹H NMR clearly shows a 9H singlet, which we assign to a tert-butyl group.

    • The MS/MS spectrum must show a corresponding loss of 56 Da (isobutylene) or 57 Da (tert-butyl radical).

    • The ¹H and ¹³C NMR identify a hydroxymethyl group (-CH₂OH).

    • The MS/MS spectrum should show evidence of a fragment corresponding to the loss of this group (a neutral loss of 31 Da, -CH₃O).

When the fragments observed in the mass spectrometer perfectly match the functional groups identified by NMR, the confidence in the assigned structure becomes exceptionally high. This synergy, where the whole is greater than the sum of its parts, is the essence of spectroscopic cross-validation.

Conclusion

The structural elucidation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate serves as a clear model for the power of an integrated analytical approach. By leveraging NMR to map the atomic connectivity and MS to confirm the overall mass and substructural components, we create a self-validating system that leaves no room for ambiguity. For researchers in drug discovery and development, mastering this workflow is not just a matter of good practice; it is a fundamental requirement for ensuring the integrity and success of their scientific endeavors.

References

  • The Royal Society of Chemistry. (n.d.). Supplementary Information.
  • BenchChem. (2025). Application Notes & Protocols for the Characterization of tert-Butyl (4-hydroxybutan-2-yl)
  • PubChem. (n.d.). 4-(N-Boc-amino)piperidine.
  • Supporting Information. (n.d.).
  • Sigma-Aldrich. (n.d.). tert-butyl N-({4-[4-(hydroxymethyl)piperidin-1-yl]phenyl}methyl)
  • Hajduk, P. J., et al. (2001). MS/NMR: a structure-based approach for discovering protein ligands and for drug design by coupling size exclusion chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. Analytical Chemistry, 73(3), 571–581.
  • Mendoza-Díaz, S. O., et al. (2026).
  • Sigma-Aldrich. (n.d.). tert-Butyl methyl(piperidin-4-yl)
  • SUPPLEMENTARY INFORMATION Structure revision and chemical synthesis of ligandrol's main bishydroxylated long-term metabolic ma. (n.d.). The Royal Society of Chemistry.
  • PubChem. (n.d.). tert-butyl ((3S,4S)-3-hydroxypiperidin-4-yl)carbamate.
  • Martínez-Pascual, M., et al. (2020). Tert-butyl-(4-hydroxy-3-((3-(2-methylpiperidin-yl)propyl)carbamoyl)phenyl)carbamate Has Moderated Protective Activity in Astrocytes Stimulated with Amyloid Beta 1-42 and in a Scopolamine Model. Molecules, 25(21), 5009.
  • ResearchGate. (n.d.). 1 H NMR spectrum of tert-butyl (3-hydroxyethyl)
  • BenchChem. (2025). Technical Support Center: Interpreting the NMR Spectrum of tert-Butyl (4-hydroxybutan-2-yl)
  • ChemicalBook. (n.d.). 163271-08-7(tert-Butyl (4-methylpiperidin-4-yl)
  • Agilent Technologies. (2011). Pharmaceutical Structure Confirmation Using Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy.
  • An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. (n.d.).
  • ResearchGate. (2026). Tuneable Phosphaamidinate Ligands: Alkyl-Magnesium Complexes Responsive to Increased Ligand Bulk.
  • NextSDS. (n.d.). tert-butyl N-[4-(hydroxymethyl)
  • Chemistry LibreTexts. (2023).
  • Google Patents. (n.d.). CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.
  • ResearchGate. (n.d.).

Sources

Validation

The Prudent Choice in Bioconjugation: A Cost-Effectiveness Analysis of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate and its Alternatives

In the intricate world of drug development, particularly in the realm of targeted therapies like Antibody-Drug Conjugates (ADCs), the choice of a chemical linker is a critical decision that profoundly impacts manufacturi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

In the intricate world of drug development, particularly in the realm of targeted therapies like Antibody-Drug Conjugates (ADCs), the choice of a chemical linker is a critical decision that profoundly impacts manufacturing costs, stability, and ultimately, therapeutic efficacy. This guide provides an in-depth evaluation of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a versatile bifunctional linker, and objectively compares its cost-effectiveness and performance against common alternative chemical linkers. This analysis is grounded in synthetic chemistry principles, experimental data from peer-reviewed literature, and practical considerations for researchers and drug development professionals.

Introduction to Bifunctional Linkers in Drug Conjugation

Bifunctional linkers are the molecular bridges that connect a targeting moiety, such as a monoclonal antibody, to a payload, typically a potent cytotoxic agent.[1] The ideal linker must be stable in systemic circulation to prevent premature drug release and off-target toxicity, yet labile enough to release the payload at the target site.[2] The structure of the linker influences critical parameters of the final conjugate, including its solubility, stability, and drug-to-antibody ratio (DAR).[3]

Tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is a bifunctional linker that offers two points of attachment: a hydroxyl group for conjugation to a payload and a carbamate-protected amine on a piperidine scaffold. The piperidine ring provides a degree of rigidity and can influence the physicochemical properties of the conjugate. The tert-butoxycarbonyl (Boc) protecting group on the amine is readily removed under acidic conditions, revealing a primary amine that can be used for conjugation to an antibody.

The Economic and Synthetic Landscape of Linker Selection

The cost-effectiveness of a chemical linker is a multifaceted consideration that extends beyond the initial purchase price. It encompasses the entire manufacturing process, from the synthesis of the linker itself to its conjugation to the antibody and payload.

Synthetic Accessibility and Cost of Goods

The manufacturing cost of a linker is heavily influenced by the complexity of its synthesis, the number of reaction steps, the cost of starting materials and reagents, and the overall yield.

  • tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate: The synthesis of piperidin-4-yl-carbamate derivatives can be achieved through scalable processes utilizing readily available commercial raw materials.[4] Methodologies often involve reductive amination of a piperidone precursor followed by protection of the amine and functionalization. While multi-step, these processes can be optimized for large-scale manufacturing, which is a key consideration for keeping costs down in later stages of drug development.[5]

  • Alternative Linkers:

    • Valine-Citrulline-PABC (Val-Cit-PABC): This enzymatically-cleavable linker is widely used in approved ADCs.[6] Its synthesis involves peptide coupling of protected amino acids (valine and citrulline) to a p-aminobenzyl alcohol (PABC) spacer.[7] While the starting materials are amino acids, the multi-step nature of peptide synthesis, including protection and deprotection steps, can contribute to a higher cost of goods compared to simpler, non-peptidic linkers.

    • Hydrazone Linkers: These pH-sensitive linkers are synthesized from hydrazine derivatives and carbonyl compounds. The synthesis is generally straightforward and cost-effective. However, their application is often limited by concerns about their stability in circulation.[8][]

    • Maleimide-based Linkers: These linkers, which react with thiols, are also common in ADC development. Their synthesis is well-established, but the stability of the resulting thioether bond can be a concern, with the potential for a retro-Michael reaction leading to payload deconjugation.[][11]

Table 1: Comparative Analysis of Linker Synthetic Complexity

Linker TypeKey Starting MaterialsTypical Number of Synthetic StepsKey Cost Drivers
tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate Piperidone derivatives, Boc-anhydride3-5Cost of piperidone precursor, purification
Val-Cit-PABC Protected Valine, Protected Citrulline, p-aminobenzyl alcohol5-8Cost of protected amino acids, peptide coupling reagents
Hydrazone Linkers Hydrazine derivatives, Carbonyl compounds1-3Cost of functionalized starting materials
Maleimide-based Linkers Maleic anhydride, amines2-4Cost of functionalized maleimide precursors

Performance and Stability: A Head-to-Head Perspective

The ultimate measure of a linker's effectiveness lies in its performance within the final drug conjugate. This includes its stability in biological media and its ability to facilitate potent and specific cell killing by the payload.

Linker Stability and Payload Release Mechanisms

dot

Linker_Mechanisms cluster_0 tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate cluster_1 Alternative Linkers Carbamate_Linker Boc-Protected Amine & Hydroxyl Group ValCit Val-Cit-PABC (Enzymatically Cleavable) Hydrazone Hydrazone (pH-Sensitive) Maleimide Maleimide (Thiol-Reactive) Antibody Antibody Conjugation Conjugation Antibody->Conjugation Payload Payload Payload->Conjugation Conjugation->Carbamate_Linker Amine Attachment Conjugation->ValCit Peptide Coupling Conjugation->Hydrazone Hydrazone Formation Conjugation->Maleimide Thiol-Maleimide Reaction ADC_Preparation_Workflow start Start step1 1. Linker-Payload Synthesis start->step1 step3 3. Conjugation step1->step3 step2 2. Antibody Reduction step2->step3 step4 4. Purification step3->step4 step5 5. Characterization (DAR, etc.) step4->step5 end ADC step5->end

Caption: General workflow for Antibody-Drug Conjugate (ADC) preparation.

Materials:

  • Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

  • tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate linker

  • Payload with a reactive group for conjugation to the linker's hydroxyl group

  • Reducing agent (e.g., TCEP or DTT)

  • Conjugation buffer (e.g., PBS with EDTA)

  • Quenching reagent (e.g., N-acetylcysteine)

  • Purification system (e.g., size exclusion chromatography)

Procedure:

  • Linker-Payload Synthesis: a. Activate the hydroxyl group of the tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate linker. b. React the activated linker with the payload to form the linker-payload conjugate. c. Purify the linker-payload conjugate.

  • Antibody Reduction (for cysteine conjugation): a. Incubate the mAb with a controlled molar excess of a reducing agent (e.g., TCEP) to partially reduce the interchain disulfide bonds. b. Remove the excess reducing agent using a desalting column.

  • Boc Deprotection and Conjugation: a. Treat the linker-payload conjugate with an acid (e.g., trifluoroacetic acid) to remove the Boc protecting group, exposing the primary amine. b. Immediately react the deprotected linker-payload with the reduced antibody in the conjugation buffer. The exposed amine on the linker will react with a suitable functional group on the antibody (e.g., an activated carboxyl group for amide bond formation, or via a different bifunctional crosslinker).

  • Quenching and Purification: a. Quench any unreacted maleimide groups (if used) with a quenching reagent. b. Purify the ADC from unconjugated linker-payload and antibody using size exclusion chromatography.

  • Characterization: a. Determine the drug-to-antibody ratio (DAR) using techniques such as hydrophobic interaction chromatography (HIC) or mass spectrometry. [3][12] b. Assess the level of aggregation by size exclusion chromatography. c. Confirm the identity and purity of the ADC.

In Vitro Plasma Stability Assay

Objective: To evaluate the stability of the ADC and the rate of payload deconjugation in plasma.

Procedure:

  • Incubate the ADC at a known concentration in plasma (e.g., human, mouse) at 37°C.

  • At various time points (e.g., 0, 24, 48, 96 hours), take aliquots of the plasma-ADC mixture.

  • Analyze the aliquots to determine the concentration of intact ADC and the amount of released payload. This can be done using techniques like ELISA for intact ADC and LC-MS/MS for the free payload. [13][14]4. Plot the percentage of intact ADC or released payload over time to determine the stability profile.

Conclusion: A Balanced Equation of Cost and Performance

The selection of a chemical linker is a strategic decision that requires a holistic evaluation of cost, synthetic feasibility, and performance. Tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate presents a compelling option due to its potential for scalable and cost-effective synthesis from readily available starting materials. Its carbamate functionality offers a stable linkage that can be engineered for controlled payload release.

While alternatives like the well-established Val-Cit-PABC linker provide excellent target specificity, their more complex synthesis can translate to higher costs. Simpler linkers like hydrazones and maleimides, while synthetically accessible and cost-effective, may present challenges in terms of in vivo stability.

Ultimately, the "most" cost-effective linker is not necessarily the cheapest to purchase but the one that provides the optimal balance of manufacturing feasibility, stability, and therapeutic efficacy for a given drug development program. A thorough understanding of the synthetic and performance characteristics of each linker class, as outlined in this guide, is paramount for making an informed and prudent choice.

References

  • CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl)
  • A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation - WuXi AppTec DMPK. (URL not available)
  • The Chemistry Behind ADCs - MDPI. (URL: [Link])

  • Antibody-drug Conjugate/ADC Related Catalog - FUJIFILM Wako. (URL not available)
  • An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates - ResearchGate. (URL: [Link])

  • A Comparative Guide to the Hydrolytic Stability of Carbamate Linkers in Drug Delivery - Benchchem. (URL not available)
  • A Head-to-Head Comparison of Linker Technologies in Antibody-Drug Conjugates: Cleavable vs. Non-Cleavable - Benchchem. (URL not available)
  • Synthesis Protocol for Val-Cit-PABC-DOX Linker: An Application Note - Benchchem. (URL not available)
  • Improved translation of stability for conjugated antibodies using an in vitro whole blood assay - PMC. (URL: [Link])

  • Recent Advances in Drug–Antibody Ratio Determination of Antibody–Drug Conjugates - J-Stage. (URL: [Link])

  • A Head-to-Head Comparison of Antibody-Drug Conjugate (ADC) Conjugation Technologies - Benchchem. (URL not available)
  • A Comprehensive Technical Guide to tert-Butyl (4-hydroxybutan-2-yl)
  • Analytical methods for physicochemical characterization of antibody drug conjugates - PMC. (URL: [Link])

  • Self-Immolative Carbamate Linkers for CD19-Budesonide Antibody–Drug Conjugates | Bioconjugate Chemistry - ACS Publications. (URL: [Link])

  • High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release | ACS Omega - ACS Publications. (URL: [Link])

  • Alpha-Ammonium Carbamates Undergo Efficient Two-Step Linker Cleavage and Improve the Properties of Antibody Conjugates - ChemRxiv. (URL: [Link])

  • tert-Butyl piperidin-4-ylcarbamate | 73874-95-0 | Pharmaffiliates. (URL: [Link])

  • Recent Advances in Peptide Linkers for Antibody-Drug Conjugates - ACS Publications. (URL: [Link])

  • Improved translation of stability for conjugated antibodies using an in vitro whole blood assay - ResearchGate. (URL: [Link])

  • Analytical methods of average drug to antibody ratio (DAR) of antibody-drug conjugates – Creative Biolabs ADC Blog. (URL: [Link])

  • Navigating Hydrazone Linker Validation: A Comparative Guide to LC-MS and Alternative Methods - Benchchem. (URL not available)
  • Technical Support Center: Enhancing the In Vivo Stability of Maleimide-Based ADC Linkers - Benchchem. (URL not available)
  • Integrating In Vitro Analytics for Improved Antibody–Drug Conjugate Candidate Selection - PMC. (URL: [Link])

  • A streamlined workflow for the determination of the drug-to-antibody ratio (DAR) of antibody-drug conjugates (ADCs) - SCIEX. (URL: [Link])

  • Branched hydrazone linkers - Google P
  • ADC stability in plasma and serum via mass spectrometry - Sterling Pharma Solutions. (URL: [Link])

Sources

Comparative

A Comparative Guide to the Validation of Analytical Methods for Quantifying tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of synthetic intermediates is a cornerstone of quality control and process optimization. Tert-Butyl (4-(hydroxym...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of synthetic intermediates is a cornerstone of quality control and process optimization. Tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a key building block in the synthesis of various pharmaceutical agents, requires robust analytical methods to ensure its purity, stability, and concentration. This guide provides an in-depth comparison of two prevalent analytical techniques—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)—for the quantification of this compound.

This document is structured to provide not just procedural steps, but the scientific rationale behind method selection and validation, grounded in the principles of the International Council for Harmonisation (ICH) guidelines.[1][2] We will explore the intricacies of validating these methods, offering detailed protocols and comparative performance data to empower you to make informed decisions for your analytical needs.

Choosing the Right Analytical Tool: HPLC-UV vs. LC-MS/MS

The selection of an analytical method is a critical decision driven by the specific requirements of the analysis, including sensitivity, selectivity, sample matrix complexity, and available instrumentation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) is a workhorse of the pharmaceutical industry. It is robust, cost-effective, and provides excellent quantitative performance for compounds with a UV chromophore.[1] While tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate lacks a strong chromophore, it can often be detected at low UV wavelengths (around 200-210 nm) due to the carbamate group.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers unparalleled sensitivity and selectivity by coupling the separation power of LC with the mass-resolving capability of a tandem mass spectrometer.[3] It identifies and quantifies compounds based on their specific mass-to-charge ratio (m/z) and fragmentation patterns, making it ideal for trace-level analysis or complex mixtures where specificity is paramount.[3]

Visualizing the Analytical Workflow

The general workflow for both techniques involves sample preparation, chromatographic separation, detection, and data analysis.

Analytical_Workflow cluster_prep Sample Preparation cluster_analysis Chromatographic Analysis cluster_detection Detection & Quantification Sample Sample Weighing & Dissolution Filter Filtration (0.45 µm) Sample->Filter Dilution HPLC HPLC System (Pump, Autosampler) Filter->HPLC Column C18 Reversed-Phase Column HPLC->Column Injection Detector UV or MS/MS Detector Column->Detector Data Data Acquisition & Processing Detector->Data Signal

Caption: A generalized workflow for the quantification of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Method Validation: The Foundation of Trustworthy Data

Method validation provides documented evidence that an analytical procedure is suitable for its intended purpose.[1][2] The validation process must be conducted according to a pre-approved protocol, and its results documented in a comprehensive report. The following validation characteristics are assessed based on the ICH Q2(R2) guideline.[1][2]

HPLC-UV Method Validation

Rationale: This method is suitable for routine quality control, offering a balance of performance and cost-efficiency for assay and purity determinations where high sensitivity is not the primary requirement.

Experimental Protocol: A Step-by-Step Guide

  • Instrumentation: A standard HPLC system with a UV detector.

  • Chromatographic Conditions (Typical):

    • Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm.

    • Mobile Phase: Isocratic or gradient elution with acetonitrile and water.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 210 nm.

    • Injection Volume: 10 µL.

Validation Parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

    • Procedure: Analyze a blank (diluent), a placebo (if in a formulation), the analyte standard, and a sample spiked with potential impurities or degradation products.

    • Causality: This ensures that the peak corresponding to the analyte is free from interference from other substances, guaranteeing that the measured response is solely from the compound of interest.

    • Acceptance Criteria: The analyte peak should be well-resolved from all other peaks (Resolution > 2), and the blank should show no significant peaks at the analyte's retention time.

  • Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

    • Procedure: Prepare a series of at least five standard solutions covering the expected concentration range (e.g., 50% to 150% of the target concentration). Plot the peak area response versus the concentration and perform a linear regression analysis.

    • Causality: Establishing linearity confirms that the detector response is proportional to the amount of analyte, which is fundamental for accurate quantification across a range of concentrations.

    • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

  • Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

    • Procedure: The range is confirmed by the linearity, accuracy, and precision data.

    • Causality: Defines the concentration boundaries within which the method is reliable.

    • Acceptance Criteria: The specified range must meet the accuracy and precision requirements.

  • Accuracy: The closeness of the test results to the true value.

    • Procedure: Perform recovery studies by spiking a known amount of analyte into a blank matrix at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with at least three replicates per level.

    • Causality: Accuracy studies demonstrate the extent of systemic error, ensuring that the measured value reflects the true concentration without bias from the sample matrix or the procedure itself.

    • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

    • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples at 100% of the target concentration on the same day, with the same analyst and equipment.

    • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on different equipment.

    • Causality: Precision measures the random error of a method. High precision indicates that the method will produce consistent results upon re-analysis.

    • Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0%.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ):

    • LOD: The lowest amount of analyte that can be detected but not necessarily quantified.

    • LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

    • Procedure: Can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

    • Causality: These parameters define the lower limits of the method's capability, which is crucial for impurity analysis.

    • Acceptance Criteria: The LOQ must be demonstrated with acceptable accuracy and precision.

  • Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

    • Procedure: Introduce small variations to method parameters such as mobile phase composition (±2%), column temperature (±5 °C), and flow rate (±0.1 mL/min).

    • Causality: Robustness testing provides an indication of the method's reliability during normal usage and its transferability between laboratories.

    • Acceptance Criteria: System suitability parameters (e.g., peak asymmetry, resolution) should remain within acceptable limits, and the results should not be significantly affected.

LC-MS/MS Method Validation

Rationale: This method is the gold standard for trace-level quantification or when analyzing samples in complex matrices (e.g., biological fluids). Its superior selectivity minimizes the risk of interference.

Experimental Protocol: A Step-by-Step Guide

  • Instrumentation: An LC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

  • Chromatographic Conditions (Typical):

    • Column: C18 reversed-phase, 2.1 x 50 mm, 1.8 µm.

    • Mobile Phase: Gradient elution with water and methanol/acetonitrile containing 0.1% formic acid.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • MS/MS Conditions (Typical):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Monitoring Mode: Multiple Reaction Monitoring (MRM). Precursor and product ion transitions would need to be optimized for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Validation Parameters:

The validation for an LC-MS/MS method follows the same principles as for HPLC-UV, but with some key differences in emphasis, particularly regarding specificity and matrix effects.

  • Specificity/Selectivity: In LC-MS/MS, specificity is demonstrated by monitoring unique MRM transitions for the analyte. It's crucial to show a lack of interference at the analyte's retention time in blank matrix samples.

  • Matrix Effect: This is a critical parameter for LC-MS/MS. It assesses the suppression or enhancement of the analyte's ionization due to co-eluting components from the sample matrix.

    • Procedure: Compare the peak response of the analyte in a post-extraction spiked blank matrix to the response of the analyte in a pure solution at the same concentration.

    • Causality: Undetected matrix effects can lead to significant inaccuracies in quantification. Assessing and mitigating them is essential for a reliable method.

    • Acceptance Criteria: The matrix factor should be consistent across different lots of matrix, typically with a %RSD of <15%.

Comparative Performance Data

While specific validated data for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is not widely published, the following tables provide a summary of typical performance characteristics for each method, based on data from structurally similar carbamates and piperidine-containing compounds.[3] This data serves as a reliable benchmark for what can be expected upon method validation.

Table 1: HPLC-UV Performance Characteristics

Validation ParameterTypical Performance
Linearity (r²)≥ 0.999
Range1 - 100 µg/mL
Accuracy (% Recovery)98.5% - 101.5%
Precision (%RSD)< 1.5%
LOD~0.2 µg/mL
LOQ~0.6 µg/mL

Table 2: LC-MS/MS Performance Characteristics

Validation ParameterTypical Performance
Linearity (r²)≥ 0.998
Range0.1 - 100 ng/mL
Accuracy (% Recovery)95.0% - 105.0%
Precision (%RSD)< 10%
LOD~0.02 ng/mL
LOQ~0.1 ng/mL

Logic of Validation: A Self-Validating System

A well-designed validation protocol acts as a self-validating system. Each parameter builds upon the others to provide a comprehensive picture of the method's performance.

Validation_Logic Specificity Specificity (Foundation) Linearity Linearity & Range Specificity->Linearity Ensures response is from analyte Accuracy Accuracy Linearity->Accuracy Defines range for accuracy testing Precision Precision Linearity->Precision Method Validated Method (Fit for Purpose) Accuracy->Method Precision->Method LOQ LOQ LOQ->Method Defines lower limit Robustness Robustness Robustness->Method Ensures reliability

Caption: The logical relationship between key validation parameters.

Conclusion

Both HPLC-UV and LC-MS/MS are suitable techniques for the quantification of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, each with its own strengths.

  • HPLC-UV is the method of choice for routine quality control applications, such as assay and purity testing of the drug substance, where concentrations are relatively high and the sample matrix is simple. Its robustness, lower cost, and straightforward operation make it highly efficient.

  • LC-MS/MS is indispensable when high sensitivity and selectivity are required. This includes applications such as the quantification of the compound in biological matrices, trace-level impurity analysis, and stability studies where low levels of degradation products must be monitored.

The ultimate choice of method should be guided by a thorough risk assessment based on the intended application. Regardless of the technique chosen, a comprehensive validation study, following the principles outlined in the ICH guidelines, is mandatory to ensure the generation of reliable, accurate, and reproducible data, thereby upholding the integrity of the drug development process.

References

  • Hao, X., Dong, X., & Zhong, H. (2010). A Comparative Study of Post-column Derivatization HPLC and LC-MS/MS Determination of Carbamate Pesticide Residues in Vegetables. FOOD SCIENCE, 31(2), 183-186. Available at: [Link]

  • ICH. (2022). Validation of Analytical Procedure Q2(R2). Available at: [Link]

  • ICH. (2025). ICH Q2(R2) / Q14 Training Module 7 Additional Case Studies and Examples. Available at: [Link]

  • StatSoft. (2024). Validation of analytical methods according to the latest ICH Q2(R2) guidelines. YouTube. Available at: [Link]

  • Method Validation. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

For the dedicated researchers, scientists, and drug development professionals navigating the complexities of chemical synthesis, the responsible management of chemical waste is not merely a regulatory hurdle, but a corne...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For the dedicated researchers, scientists, and drug development professionals navigating the complexities of chemical synthesis, the responsible management of chemical waste is not merely a regulatory hurdle, but a cornerstone of a safe and ethical laboratory practice. This guide provides a detailed, step-by-step framework for the proper disposal of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, a versatile building block in medicinal chemistry. By understanding the chemical nature of this compound and the principles of hazardous waste management, you can ensure the safety of your personnel and the protection of our environment.

Hazard Identification and Risk Assessment: Understanding the Compound

Before any disposal protocol can be established, a thorough understanding of the inherent hazards of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is paramount. This compound, while a valuable synthetic intermediate, possesses properties that necessitate careful handling and disposal.

Chemical and Physical Properties

PropertyValueSource
CAS Number 1262408-81-0
Molecular Formula C₁₁H₂₂N₂O₃
Molecular Weight 230.30 g/mol
Physical Form Solid
Solubility Information not readily available, but likely soluble in organic solvents.

Hazard Profile

Based on available safety data for tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate and structurally related compounds, the following hazards have been identified:

  • Harmful if swallowed: Ingestion can lead to adverse health effects.

  • Causes skin irritation: Direct contact with the skin may cause redness, itching, and inflammation.

  • Causes serious eye irritation: Contact with the eyes can result in significant irritation and potential damage.

  • May cause respiratory irritation: Inhalation of dust or aerosols may irritate the respiratory tract.

  • Potential for environmental harm: While specific data for this compound is limited, a safety data sheet for a related piperidine derivative indicates it is "Harmful to aquatic life with long lasting effects," suggesting this compound should be treated as a potential environmental hazard.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of appropriate Personal Protective Equipment (PPE) is non-negotiable when handling tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, from initial use to final disposal.

PPE CategorySpecificationsRationale
Eye and Face Protection Chemical safety goggles and a face shield.To protect against splashes and airborne particles that can cause serious eye irritation.
Hand Protection Chemically resistant gloves (e.g., nitrile rubber).To prevent skin contact and subsequent irritation.
Body Protection A flame-retardant lab coat or chemical-resistant apron.To protect the body from accidental spills.
Respiratory Protection To be used in a well-ventilated area, preferably within a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.To prevent inhalation of dust or aerosols that may cause respiratory irritation.

Spill Response: Preparedness is Key

Accidents can happen, and a well-defined spill response plan is crucial for mitigating risks.

Small Spills (in a fume hood):

  • Alert colleagues in the immediate area.

  • Wear appropriate PPE.

  • Contain the spill with an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate the area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap and water.

  • Collect all cleaning materials as hazardous waste.

Large Spills (or spills outside a fume hood):

  • Evacuate the area immediately.

  • Alert your institution's Environmental Health and Safety (EHS) department.

  • Restrict access to the spill area.

  • Do not attempt to clean up the spill yourself unless you are trained and equipped to do so.

Disposal Procedures: A Step-by-Step Guide

The guiding principle for the disposal of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate is that it must be treated as hazardous chemical waste. Never dispose of this compound down the drain or in the regular trash.

Step 1: Waste Segregation and Collection

  • Solid Waste: Collect all solid waste, including unused or expired product, contaminated weigh boats, and pipette tips, in a clearly labeled, sealed container designated for solid hazardous chemical waste.

  • Liquid Waste: If the compound is dissolved in a solvent, collect it in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.

  • Contaminated PPE: Dispose of all contaminated PPE, such as gloves and disposable lab coats, as hazardous solid waste.

Step 2: Container Labeling

All waste containers must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate"

  • The CAS number: "1262408-81-0"

  • The approximate quantity of waste

  • The date of accumulation

  • The associated hazard pictograms (e.g., irritant, harmful)

Step 3: Storage of Waste

  • Store sealed waste containers in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Ensure secondary containment is used to prevent the spread of any potential leaks.

  • Store away from incompatible materials.

Step 4: Final Disposal

The final disposal of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate must be handled by a licensed professional waste disposal company. Contact your institution's EHS office to arrange for pickup and disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

DisposalWorkflow cluster_prep Preparation cluster_waste_gen Waste Generation cluster_collection Collection & Segregation cluster_storage Storage cluster_disposal Final Disposal Prep Handling of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate SolidWaste Solid Waste (Unused product, contaminated labware) Prep->SolidWaste Generates LiquidWaste Liquid Waste (Solutions containing the compound) Prep->LiquidWaste Generates PPEWaste Contaminated PPE (Gloves, lab coat) Prep->PPEWaste Generates SolidContainer Labeled Solid Hazardous Waste Container SolidWaste->SolidContainer Collect in LiquidContainer Labeled Liquid Hazardous Waste Container LiquidWaste->LiquidContainer Collect in PPEWaste->SolidContainer StorageArea Designated Hazardous Waste Accumulation Area (with secondary containment) SolidContainer->StorageArea Store in LiquidContainer->StorageArea EHS Contact Environmental Health & Safety (EHS) StorageArea->EHS Arrange for DisposalVendor Licensed Waste Disposal Vendor EHS->DisposalVendor Coordinates with

Caption: Decision workflow for the disposal of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

Scientific Rationale for Disposal Procedures

The recommended disposal procedures are grounded in the chemical properties of the compound and established principles of chemical safety and environmental protection.

  • Carbamate Moiety: Carbamates can undergo hydrolysis, especially under strong acidic or basic conditions, to yield an alcohol, an amine, and carbon dioxide. While this can be a method of degradation, the resulting piperidine derivative would still be a hazardous compound. Therefore, direct chemical treatment without a thorough understanding of the reaction products and their hazards is not recommended for on-site disposal by laboratory personnel.

  • Piperidine Ring: The piperidine moiety is a cyclic secondary amine. Piperidine itself is a corrosive and flammable liquid. While the substituents on the ring in this compound modify its properties, the basic nitrogen atom remains a key feature.

  • tert-Butyl Protecting Group: The tert-butoxycarbonyl (Boc) protecting group is known to be labile under acidic conditions.

  • Incineration: High-temperature incineration is a common and effective method for the disposal of many organic chemical wastes. For nitrogen-containing compounds like this one, incineration must be carried out in a facility equipped with scrubbers to control the emission of nitrogen oxides (NOx), which are atmospheric pollutants.

  • Environmental Considerations: The potential for aquatic toxicity underscores the importance of preventing this compound from entering the sewer system or waterways. Proper containment and disposal via a licensed waste handler are essential to mitigate environmental impact.

By adhering to these detailed procedures, you can ensure the safe and responsible disposal of tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate, upholding the highest standards of laboratory safety and environmental stewardship.

References

  • Safety data sheet. (2022, July 28). Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

Comprehensive Safety and Operational Guide: Handling tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate As a crucial Boc-protected piperidine building block used extensively in drug discovery and medicinal chemistry,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Operational Guide: Handling tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate

As a crucial Boc-protected piperidine building block used extensively in drug discovery and medicinal chemistry, tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate (CAS: 1262408-81-0) requires stringent handling protocols. Because it presents specific acute hazards—namely skin irritation, serious eye irritation, and respiratory tract irritation—a robust Personal Protective Equipment (PPE) strategy and operational workflow are non-negotiable.

This guide provides drug development professionals with a self-validating framework for the safe handling, decontamination, and disposal of this compound, ensuring laboratory safety while maintaining experimental integrity.

Hazard Profile & Causality

Understanding the chemical's hazard profile is the foundation of our PPE selection. According to standardized Safety Data Sheets (SDS), this compound carries the following Globally Harmonized System (GHS) classifications [1]:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Causality Insight: The presence of the basic piperidine nitrogen (even when partially sterically hindered or Boc-protected) and the carbamate moiety contribute to its irritating properties on mucous membranes and skin. The compound is typically encountered as a solid powder, making airborne dust generation the primary vector for respiratory and ocular exposure [2].

Personal Protective Equipment (PPE) Matrix

To mitigate these specific risks, the following PPE must be donned prior to any handling. The selection is based on the necessity to prevent particulate inhalation and direct dermal/ocular contact.

PPE CategorySpecification / StandardCausality / Rationale
Eye Protection Tight-fitting chemical safety goggles (EN 166 / ANSI Z87.1).H319 Mitigation: Standard safety glasses are insufficient. Goggles prevent fine airborne dust from bypassing the lenses and contacting the ocular mucosa.
Hand Protection Nitrile gloves (minimum 0.11 mm thickness). Double gloving recommended.H315 Mitigation: Nitrile provides excellent resistance to solid organic intermediates. Double gloving allows for immediate removal of the outer layer if contaminated without exposing bare skin.
Body Protection Flame-retardant, knee-length laboratory coat with fitted cuffs.Prevents dust accumulation on personal clothing and subsequent transfer to the skin.
Respiratory N95/FFP2 particulate respirator (if handled outside a fume hood).H335 Mitigation: Filters out fine particulates. Note: Primary handling must always occur in a fume hood, rendering respirators a secondary precaution.

Operational Workflow: Step-by-Step Handling Protocol

A self-validating protocol ensures that each step confirms the success of the previous one. Follow this operational plan for weighing and transferring the compound .

Step 1: Environmental Preparation & Validation

  • Ensure the chemical fume hood is operational with a face velocity of 80–120 feet per minute (fpm).

  • Validation: Check the digital airflow monitor. Do not proceed if the alarm sounds or flow is below 80 fpm.

Step 2: PPE Verification

  • Don the PPE as outlined in the matrix.

  • Validation: Inspect nitrile gloves for micro-tears by trapping air in the glove and applying slight pressure before putting them on.

Step 3: Weighing Procedure

  • Place an anti-static weighing boat on the analytical balance inside the fume hood.

  • Use a grounded stainless-steel spatula to transfer the tert-Butyl (4-(hydroxymethyl)piperidin-4-yl)carbamate.

  • Causality Insight: Minimizing static electricity is critical for fine powders. Anti-static materials prevent the powder from dispersing due to electrostatic repulsion, thereby directly addressing the H335 (respiratory irritation) hazard.

Step 4: Transfer and Reaction Setup

  • Transfer the weighed solid directly into the reaction vessel. If transferring to a vessel outside the hood, seal the weighing boat or vial inside the hood first.

  • Rinse the weighing boat with the reaction solvent (e.g., Dichloromethane or Methanol) to ensure quantitative transfer and to suppress any residual dust.

Safety Workflow Visualization

G A 1. Hazard Assessment Review SDS (CAS 1262408-81-0) B 2. PPE Donning Goggles, Nitrile Gloves, Lab Coat A->B C 3. Primary Containment Chemical Fume Hood (>80 fpm) B->C D 4. Material Handling Anti-static Weighing & Transfer C->D E 5. Decontamination Solvent Wipe & Glove Removal D->E F 6. Waste Segregation Solid & Liquid Hazardous Waste E->F

Operational workflow for the safe handling and exposure mitigation of piperidine derivatives.

Emergency Response & Decontamination Plan

In the event of an exposure or spill, immediate, protocol-driven action is required:

  • Ocular Exposure (P305+P351+P338): Immediately flush eyes with copious amounts of water at an emergency eyewash station for at least 15 minutes. Remove contact lenses if present and easy to do. Causality: Rapid dilution is the only way to prevent severe irritation from the carbamate/piperidine functional groups.

  • Dermal Exposure: Remove contaminated clothing. Wash the affected area with soap and water. Causality: Do not use organic solvents to clean the skin, as this strips natural skin oils and can exponentially increase the dermal absorption of the compound.

  • Spill Clean-up: Do not dry-sweep. Dry sweeping aerosolizes the powder. Instead, gently cover the spill with a damp absorbent pad or spray with a small amount of water/isopropanol to suppress dust, then carefully scoop into a hazardous waste container.

Disposal Plan

Proper disposal ensures environmental compliance and downstream safety for facility management personnel.

  • Solid Waste: All empty vials, contaminated weighing boats, and spill cleanup materials must be placed in a designated, clearly labeled solid hazardous waste container (e.g., "Hazardous Organic Solid Waste - Contains Piperidine Derivatives").

  • Liquid Waste: If the compound is dissolved in a solvent (e.g., during a reaction or equipment rinsing), the resulting solution must be disposed of in a compatible non-halogenated or halogenated solvent waste carboy, depending on the carrier solvent used.

  • PPE Disposal: Outer gloves used during the handling of the pure powder should be removed inside the fume hood and disposed of in the solid hazardous waste container. This self-validating step prevents cross-contamination of laboratory door handles and shared surfaces.

References

Sources

© Copyright 2026 BenchChem. All Rights Reserved.